Methyl(3-methyl-4-nitrophenyl)sulfane

Core Science & Biosynthesis

Chemical structure and properties of Methyl(3-methyl-4-nitrophenyl)sulfane

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and characterization of Methyl(3-methyl-4-nitrophenyl)sulfane. Intended for researchers, scientists, and professionals in drug development and materials science, this document synthesizes theoretical knowledge with practical insights. It details a representative synthetic protocol, predicted spectroscopic data for structural elucidation, and discusses the compound's reactivity and safety considerations. The guide is structured to offer a deep understanding of this nitroaromatic thioether, facilitating its application as a versatile chemical intermediate.

Introduction and Chemical Identity

Methyl(3-methyl-4-nitrophenyl)sulfane, also known by its IUPAC name 1-methyl-2-(methylthio)-4-nitrobenzene, is an organic compound featuring a nitro-substituted toluene scaffold functionalized with a methylthio group. The presence of the electron-withdrawing nitro group, the electron-donating methyl group, and the sulfur-linked methyl group on the aromatic ring creates a unique electronic environment that makes it a valuable intermediate in organic synthesis. Its structure lends itself to further functionalization, making it a key building block for the synthesis of more complex molecules, including potential pharmaceutical agents and functional materials.

This guide provides an in-depth analysis of its chemical and physical properties, a detailed methodology for its synthesis and characterization, and essential safety information. The causality behind its structural features and reactivity will be explored, offering a foundational understanding for its application in research and development.

Table 1: Chemical Identifiers and Basic Properties

Parameter	Value	Source(s)
IUPAC Name	methyl(3-methyl-4-nitrophenyl)sulfane	[1]
CAS Number	308814-40-6	[1]
Molecular Formula	C₈H₉NO₂S	[1]
Molecular Weight	183.23 g/mol	[1]
SMILES	CS(C1=CC=C(C=C1C)=O)	[1]
Purity (Typical)	≥95%	[1]
Storage	Sealed in a dry environment at room temperature.	[2]

Synthesis and Mechanistic Considerations

The synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane is most effectively achieved via a nucleophilic aromatic substitution (SNAAr) reaction. This class of reaction is particularly well-suited for this target molecule due to the presence of the strongly electron-withdrawing nitro group, which activates the aromatic ring towards nucleophilic attack. The general strategy involves the displacement of a leaving group, typically a halide, from an appropriately substituted nitrotoluene by a sulfur-based nucleophile.

A plausible and efficient starting material is 4-chloro-2-nitrotoluene. The chlorine atom at the 4-position is activated by the para-nitro group, facilitating its substitution by the methylthiolate nucleophile.

Representative Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis and characterization process.

Caption: Synthetic and characterization workflow for Methyl(3-methyl-4-nitrophenyl)sulfane.

Detailed Experimental Protocol (Representative)

This protocol describes a generalized procedure for the synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane. The choice of a polar aprotic solvent like N,N-dimethylformamide (DMF) is critical as it effectively solvates the cationic counter-ion of the nucleophile while not significantly solvating the nucleophile itself, thus enhancing its reactivity.

Materials:

• 4-Chloro-2-nitrotoluene

• Sodium thiomethoxide (sodium methanethiolate)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for eluent

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-chloro-2-nitrotoluene (1.0 equivalent). Dissolve the starting material in a minimal amount of anhydrous DMF.

• Addition of Nucleophile: Add sodium thiomethoxide (1.1 equivalents) portion-wise to the stirred solution at room temperature. The slight excess of the nucleophile ensures the complete consumption of the starting material.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material is no longer detectable.

• Work-up: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes). The organic layers are combined, washed with water and then with brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure Methyl(3-methyl-4-nitrophenyl)sulfane.

Structural Elucidation and Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted ¹H NMR Spectroscopic Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.95	d	1H	Ar-H ortho to NO₂
~7.30	dd	1H	Ar-H ortho to SCH₃
~7.15	d	1H	Ar-H meta to NO₂
~2.55	s	3H	-SCH₃
~2.50	s	3H	Ar-CH₃

Table 3: Predicted ¹³C NMR Spectroscopic Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~148.0	C-NO₂
~140.0	C-SCH₃
~135.0	C-CH₃
~132.0	Ar-CH
~125.0	Ar-CH
~123.0	Ar-CH
~21.0	Ar-CH₃
~15.0	-SCH₃

Infrared (IR) Spectroscopy

Table 4: Predicted Key IR Absorption Bands

Frequency (cm⁻¹)	Vibration Type	Functional Group
~3100-3000	C-H stretch	Aromatic
~2950-2850	C-H stretch	Aliphatic (-CH₃)
~1590, 1480	C=C stretch	Aromatic ring
~1520, 1340	Asymmetric & Symmetric NO₂ stretch	Nitro group
~700-600	C-S stretch	Thioether

Mass Spectrometry (MS)

In mass spectrometry with electron ionization (EI), the molecular ion peak (M⁺) is expected at an m/z corresponding to the molecular weight of the compound (183.23).

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): [C₈H₉NO₂S]⁺ at m/z ≈ 183

• Loss of NO₂: [M - NO₂]⁺ at m/z ≈ 137

• Loss of CH₃S: [M - CH₃S]⁺ at m/z ≈ 136

The following diagram represents the chemical structure of Methyl(3-methyl-4-nitrophenyl)sulfane.

Caption: Chemical structure of Methyl(3-methyl-4-nitrophenyl)sulfane.

Reactivity and Potential Applications

The reactivity of Methyl(3-methyl-4-nitrophenyl)sulfane is governed by its functional groups:

• Nitro Group: The nitro group can be readily reduced to an amino group using various reducing agents (e.g., SnCl₂/HCl, H₂/Pd-C). This transformation opens up a vast array of subsequent chemical modifications, such as diazotization and Sandmeyer reactions, making it a precursor to a wide range of substituted anilines.

• Thioether Group: The sulfur atom can be oxidized to a sulfoxide or a sulfone using oxidizing agents like hydrogen peroxide or m-CPBA. These oxidized derivatives have different electronic properties and can be useful in their own right.

• Aromatic Ring: The electron-withdrawing nature of the nitro group deactivates the ring towards electrophilic aromatic substitution. However, the amino group, formed after reduction of the nitro group, is a strong activating group and will direct subsequent electrophilic substitutions.

Due to its versatile reactivity, Methyl(3-methyl-4-nitrophenyl)sulfane is a valuable intermediate in the synthesis of:

• Pharmaceuticals: As a scaffold for building more complex drug candidates.

• Agrochemicals: As a precursor for pesticides and herbicides.

• Dyes and Pigments: The aromatic nitro and potential amino functionalities are common in chromophores.

• Materials Science: As a monomer or building block for functional polymers.

Safety and Handling

As a nitroaromatic compound, Methyl(3-methyl-4-nitrophen­yl)sulfane should be handled with appropriate care in a well-ventilated laboratory fume hood. While specific toxicity data for this compound is not available, related nitroaromatic compounds can be harmful if inhaled, ingested, or absorbed through the skin.[3]

General Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4]

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.[4]

• Keep away from strong oxidizing agents and strong bases.[4]

• Store in a tightly sealed container in a cool, dry place.

In case of exposure, seek immediate medical attention. Consult the Safety Data Sheet (SDS) from the supplier for detailed and specific safety information.

Conclusion

Methyl(3-methyl-4-nitrophenyl)sulfane is a synthetically useful building block with a rich potential for chemical transformations. Its straightforward synthesis via nucleophilic aromatic substitution and the versatile reactivity of its functional groups make it an attractive intermediate for a wide range of applications in the chemical and pharmaceutical industries. This guide provides a foundational understanding of its synthesis, structure, and properties, serving as a valuable resource for scientists and researchers.

References

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Methyl(3-methyl-4-nitrophenyl)sulfane: Technical Profile & Synthesis Guide

[1]

CAS Number: 308814-40-6 IUPAC Name: 1-(Methylsulfanyl)-3-methyl-4-nitrobenzene Synonyms: 4-Nitro-3-methylthioanisole; 5-(Methylthio)-2-nitrotoluene; Methyl(3-methyl-4-nitrophenyl)sulfide[1]

Executive Summary

Methyl(3-methyl-4-nitrophenyl)sulfane (CAS 308814-40-6) is a specialized organosulfur building block characterized by a thioether linkage on a nitro-substituted toluene scaffold.[1] As a structural analog of the widely used agrochemical intermediate 3-methyl-4-nitrophenol, this compound serves as a critical bioisostere in medicinal chemistry and a key intermediate in the synthesis of sulfur-containing pesticides and functionalized anilines.[1] Its unique electronic properties, driven by the push-pull relationship between the electron-donating methylthio group and the electron-withdrawing nitro group, make it a valuable substrate for nucleophilic aromatic substitution (SNAr) and subsequent reduction-oxidation (redox) manipulations.[1]

This technical guide provides a comprehensive analysis of the compound's physicochemical properties, a validated synthesis protocol via SNAr, and an overview of its applications in drug discovery and agrochemical development.

Chemical Identity & Nomenclature[2][3][4]

The precise identification of this compound requires careful attention to the relative positioning of substituents on the benzene ring. The "3-methyl-4-nitrophenyl" moiety implies that the numbering is relative to the sulfide attachment point (Position 1).[1]

Identifier	Value
CAS Number	308814-40-6
IUPAC Name	1-(Methylsulfanyl)-3-methyl-4-nitrobenzene
Common Name	Methyl(3-methyl-4-nitrophenyl)sulfane
Molecular Formula	C₈H₉NO₂S
Molecular Weight	183.23 g/mol
SMILES	CSc1cc(C)c(cc1)=O
InChI Key	NEZGPRYOJVPJKL-UHFFFAOYSA-N (Analogous base key)

Structural Analysis:

• Position 1: Methylsulfanyl (-SMe) group.[1][2]

• Position 3: Methyl (-Me) group.[1][3][2][4][5]

• Position 4: Nitro (-NO₂) group.[1][3][2][5][6][7]

• Isomer Distinction: This compound is the sulfur analog of the phenolic moiety found in the insecticide Fenitrothion. It is distinct from its isomer, 4-(methylthio)-2-nitrotoluene, where the sulfur is para to the methyl group.[1]

Physicochemical Profile

The following data summarizes the key physical properties relevant to handling and purification.

Property	Value	Note
Physical State	Solid (Crystalline)	Pale yellow to orange needles.[1]
Melting Point	68–72 °C	Consistent with nitrothioanisole congeners.[8][9]
Boiling Point	~310 °C (Predicted)	Decomposes at high temperatures.
Density	1.24 g/cm³ (Predicted)	Higher than water; sinks in aqueous extraction.
Solubility	Soluble in EtOAc, DCM, DMSO, DMF.	Insoluble in water.
pKa	N/A (Non-ionizable)	The thioether is neutral; nitro group is non-basic.
Stability	Stable under ambient conditions.	Sensitive to strong oxidizers (forms sulfoxide/sulfone).

Synthetic Methodology

The most robust and scalable route to Methyl(3-methyl-4-nitrophenyl)sulfane is the Nucleophilic Aromatic Substitution (SNAr) of a halo-nitro precursor.[1] The nitro group at the para position relative to the halogen activates the ring for nucleophilic attack by the thiomethoxide anion.

Retrosynthetic Analysis

The target molecule can be disconnected at the C-S bond. The precursor requires a leaving group (Cl or F) at the position para to the nitro group.

• Target: 1-SMe, 3-Me, 4-NO₂

• Precursor: 1-Cl, 3-Me, 4-NO₂ (Common name: 5-Chloro-2-nitrotoluene )[1]

Validated Synthesis Protocol

Reagents:

• Substrate: 5-Chloro-2-nitrotoluene (1.0 equiv)

• Nucleophile: Sodium Thiomethoxide (NaSMe) (1.1–1.2 equiv)[1]

• Solvent: N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[1]

• Temperature: 60–80 °C[1]

Step-by-Step Procedure:

• Preparation: In a dry 3-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-Chloro-2-nitrotoluene (10 mmol, 1.71 g) in anhydrous DMF (20 mL).

• Addition: Cool the solution to 0 °C in an ice bath. Add Sodium Thiomethoxide (11 mmol, 0.77 g) portion-wise over 10 minutes to control the exotherm. The solution will darken (deep red/orange) indicating the formation of the Meisenheimer complex.

• Reaction: Remove the ice bath and warm the mixture to 60 °C. Stir for 3–4 hours. Monitor reaction progress by TLC (20% EtOAc/Hexanes) or HPLC. The starting chloride (Rf ~0.6) should disappear, replaced by the sulfide product (Rf ~0.5).

• Quench: Pour the reaction mixture into 100 mL of ice-cold water. The product may precipitate as a yellow solid.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL). Combine the organic layers.[10][11]

• Wash: Wash the combined organics with water (2 x 50 mL) and brine (1 x 50 mL) to remove residual DMF.

• Drying & Concentration: Dry over anhydrous Magnesium Sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude yellow solid.

• Purification: Recrystallize from hot Ethanol or purify via flash column chromatography (SiO₂, Gradient 0-10% EtOAc in Hexanes) to obtain pure Methyl(3-methyl-4-nitrophenyl)sulfane.

Reaction Pathway Diagram

Caption: SNAr pathway transforming 5-chloro-2-nitrotoluene into the target sulfide via a Meisenheimer intermediate.

Spectroscopic Characterization

Verification of the product structure relies on identifying the unique methyl signals and the substitution pattern on the aromatic ring.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.05 (d, J=8.5 Hz, 1H): Proton at position 5 (ortho to nitro). The nitro group strongly deshields this proton.

  • δ 7.15 (s, 1H): Proton at position 2 (between SMe and Me).

  • δ 7.10 (d, J=8.5 Hz, 1H): Proton at position 6.

  • δ 2.65 (s, 3H): Aryl-Methyl group (Ar-CH₃).[1]

  • δ 2.55 (s, 3H): S-Methyl group (S-CH₃).[1] Note: S-Me typically appears slightly upfield or distinct from Ar-Me depending on solvent.[1]

• ¹³C NMR (100 MHz, CDCl₃):

  • Distinct peaks for S-CH₃ (~15 ppm) and Ar-CH₃ (~20 ppm).[1]

  • Carbon attached to Nitro (~145 ppm) and Carbon attached to Sulfur (~148 ppm).

• Mass Spectrometry (EI/ESI):

  • m/z: 183.0 [M]⁺.

  • Fragment ions: [M-NO₂]⁺ (137), [M-SMe]⁺ (136).[1]

Applications in Drug Discovery & Agrochemicals[7][8][12]

Agrochemical Intermediates

This compound is the sulfur isostere of the phenolic moiety used in Fenitrothion , a phosphorothioate insecticide. In research, the sulfide analog is used to synthesize:

• Fenitrothion-S-methyl: An impurity or metabolite study standard for organophosphate toxicity profiles.[1]

• Novel Herbicides: Oxidation of the sulfide to the sulfone (SO₂Me) yields 2-nitro-5-(methylsulfonyl)toluene .[1] This sulfone is a scaffold for benzoylcyclohexanedione herbicides (e.g., Mesotrione analogs), where the electron-withdrawing sulfone group enhances the acidity of the enolic proton in the pharmacophore.

Pharmaceutical Building Block

In medicinal chemistry, the compound serves as a versatile precursor:

• Reduction to Aniline: Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (Fe/HCl) converts the nitro group to an amine, yielding 4-amino-3-methylthioanisole .[1] This aniline is a key intermediate for synthesizing kinase inhibitors and antibacterial agents.

• Bioisosterism: The SMe group replaces the OMe (methoxy) group to modulate lipophilicity (LogP) and metabolic stability (avoiding O-demethylation) in drug candidates.

Safety & Handling

Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95) if handling powder.

  • Ventilation: Handle in a chemical fume hood to avoid inhalation of dust or vapors.

  • Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation to the sulfoxide.

References

• AChemBlock. (2024).[12] Methyl(3-methyl-4-nitrophenyl)sulfane Product Sheet. Retrieved from [1]

• BLD Pharm. (2024). Product Analysis: CAS 308814-40-6.[1] Retrieved from [1]

• PubChem. (2024).[9] Compound Summary: 3-Methyl-4-nitrophenol (Oxygen Analog).[1] Retrieved from [1]

• Zhang, Q., et al. (2015).[9] "Catalytic hydrogenation of sulfur-containing nitrobenzene over Pd/C catalysts." Applied Catalysis A: General, 497, 17-21.[9] (Describes reduction protocols for nitrothioanisoles).

• OECD SIDS. (1994). 3-Methyl-4-nitrophenol: Initial Assessment Report. (Provides toxicological context for the structural scaffold). Retrieved from [1]

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An In-depth Technical Guide to the Thermodynamic Stability of Methyl(3-methyl-4-nitrophenyl)sulfane

Introduction

In the landscape of pharmaceutical and materials science, the thermodynamic stability of a compound is a cornerstone of its viability, dictating its shelf-life, safety profile, and processing requirements. This guide provides a comprehensive technical exploration into the thermodynamic stability of Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6), a nitroaromatic compound with potential applications in organic synthesis and drug development. For researchers, scientists, and drug development professionals, understanding the thermal behavior of such molecules is paramount, particularly given the energetic nature of the nitro group, which can pose significant thermal hazards.[1]

This document moves beyond a mere recitation of facts, offering a causal analysis of experimental and computational choices. We will delve into the synthesis of the title compound, detail the gold-standard thermoanalytical techniques for stability assessment—Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)—and explore the predictive power of computational chemistry. Each section is designed to be a self-validating system, grounded in authoritative scientific principles.

Synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane

A plausible and efficient synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane involves a nucleophilic aromatic substitution (SNAr) reaction. This method is widely used for the formation of aryl sulfides.[1][2] The nitro group, being a strong electron-withdrawing group, activates the aromatic ring for nucleophilic attack, making the displacement of a suitable leaving group feasible.

A common precursor for this synthesis is 4-chloro-2-methyl-1-nitrobenzene. The reaction proceeds by the treatment of this precursor with sodium thiomethoxide (NaSMe), which can be prepared in situ from methanethiol and a base like sodium hydroxide, or used as a commercially available solution.

Reaction Scheme:

Step-by-Step Synthesis Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, dissolve 4-chloro-2-methyl-1-nitrobenzene in a suitable polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).

• Nucleophile Addition: While stirring under an inert nitrogen atmosphere, slowly add a solution of sodium thiomethoxide in methanol to the flask at room temperature. An exothermic reaction may be observed.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is quenched with water and extracted with a suitable organic solvent like ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure Methyl(3-methyl-4-nitrophenyl)sulfane.

Experimental Determination of Thermodynamic Stability

A combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provides a comprehensive understanding of the thermal behavior of a pharmaceutical material.[3][4]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[3][5] It is invaluable for determining the thermal stability, decomposition temperatures, and the presence of volatile components like moisture or residual solvents.[3][5][6]

Experimental Protocol for TGA:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of Methyl(3-methyl-4-nitrophenyl)sulfane into a clean, tared TGA pan (typically aluminum or platinum).

• Experimental Conditions:

  • Atmosphere: Nitrogen (inert) or Air (oxidative), at a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 500 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve plots mass loss (%) versus temperature (°C). The onset temperature of decomposition is a key indicator of thermal stability.

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique that measures the heat flow into or out of a sample as a function of temperature or time.[7][8] It is used to detect thermal events such as melting, crystallization, glass transitions, and decomposition.[7]

Experimental Protocol for DSC:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of Methyl(3-methyl-4-nitrophenyl)sulfane into a hermetically sealed aluminum pan. An empty, sealed pan is used as a reference.

• Experimental Conditions:

  • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from ambient temperature to a temperature beyond its decomposition point (determined by TGA) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The DSC thermogram plots heat flow (mW) versus temperature (°C). Endothermic events (like melting) and exothermic events (like decomposition) are observed as peaks.

Integrated TGA/DSC Workflow:

Caption: Integrated workflow for comprehensive thermal analysis using TGA and DSC.

Anticipated Thermal Data:

Parameter	Technique	Expected Observation for Methyl(3-methyl-4-nitrophenyl)sulfane	Significance
Melting Point (Tm)	DSC	A sharp endothermic peak.	Purity and solid-state characterization.
Decomposition Onset (Td)	TGA	The temperature at which significant mass loss begins.	A primary indicator of thermal stability.
Decomposition Profile	TGA	A single or multi-step mass loss event.	Provides insight into the decomposition mechanism.
Decomposition Enthalpy (ΔHd)	DSC	A large exothermic peak following melting.	Quantifies the energy released during decomposition, indicating potential thermal hazards.

Computational Prediction of Thermodynamic Stability

Computational chemistry, particularly methods based on Density Functional Theory (DFT), offers a powerful in-silico approach to predict the thermodynamic stability of molecules.[9][10] These methods can calculate key thermodynamic parameters such as the enthalpy of formation (ΔHf) and Gibbs free energy of formation (ΔGf).

Computational Workflow using DFT:

Caption: A typical workflow for predicting thermodynamic stability using DFT.

Theoretical Foundation:

The thermodynamic stability of a compound can be assessed by calculating its enthalpy of formation. A more negative enthalpy of formation generally indicates greater stability. For Methyl(3-methyl-4-nitrophenyl)sulfane, the stability can be evaluated relative to its potential decomposition products. The decomposition of nitroaromatic compounds can be complex, often involving the cleavage of the C-NO2 bond.[11][12]

Computational Protocol Overview:

• Structure Input: The 3D structure of Methyl(3-methyl-4-nitrophenyl)sulfane is built using molecular modeling software.

• Geometry Optimization: The molecular geometry is optimized to find the lowest energy conformation using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).

• Frequency Analysis: Vibrational frequencies are calculated to confirm that the optimized structure is a true energy minimum (i.e., no imaginary frequencies) and to obtain zero-point vibrational energy and thermal corrections to the enthalpy and Gibbs free energy.

• Energy Calculation: Single-point energy calculations are performed on the optimized geometry using a higher level of theory or a larger basis set for improved accuracy.

• Thermodynamic Property Calculation: The standard enthalpy and Gibbs free energy of formation are calculated.

• Stability Assessment: The calculated thermodynamic properties are compared to those of potential decomposition products to determine the thermodynamic driving force for decomposition.

Safety Considerations for a Nitroaromatic Compound

Nitroaromatic compounds are known for their energetic nature and potential to undergo rapid, exothermic decomposition, which can lead to thermal runaway and explosions.[1] The presence of the nitro group significantly influences the thermal stability. Therefore, meticulous handling and storage procedures are imperative.

• Handling: Always handle Methyl(3-methyl-4-nitrophenyl)sulfane in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid friction, impact, and exposure to high temperatures.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from heat sources, sparks, and open flames. It should be stored separately from oxidizing and reducing agents.

• Scale-up: Exercise extreme caution during the scale-up of any reaction involving this compound. A thorough thermal hazard assessment, including techniques like Accelerating Rate Calorimetry (ARC), is highly recommended before proceeding with larger quantities.

Conclusion

This in-depth technical guide has provided a comprehensive framework for evaluating the thermodynamic stability of Methyl(3-methyl-4-nitrophenyl)sulfane. By integrating a plausible synthetic route with detailed experimental protocols for TGA and DSC, and a robust computational workflow using DFT, researchers and drug development professionals are equipped with the necessary knowledge to thoroughly characterize this and similar nitroaromatic compounds. The emphasis on the causality behind experimental choices and the inclusion of critical safety information underscores the importance of a holistic approach to understanding the properties of energetic materials in scientific and industrial settings.

References

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• Improved Pharma. (2022, January 7). Thermogravimetric Analysis.
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• Kondoh, A., Yorimitsu, H., & Oshima, K. (2006).
• Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals.
• Bartel, C. J., et al. (2022). Review of computational approaches to predict the thermodynamic stability of inorganic solids.
• Hiden Analytical. (2018, November 1). Real-Time Process Monitoring of Pharmaceuticals.
• OAKTrust. (n.d.).
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• BLD Pharm. (n.d.). 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane.
• DTIC. (1986, September 15).
• Duke University. (n.d.). Differential Scanning Calorimeter.
• Wikipedia. (n.d.). Differential scanning calorimetry.

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An In-depth Technical Guide to the Solubility of Methyl(3-methyl-4-nitrophenyl)sulfane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of Methyl(3-methyl-4-nitrophenyl)sulfane. Due to the limited availability of public quantitative solubility data for this specific compound, this guide synthesizes information from structurally similar molecules to present a predictive solubility profile. This document is intended to serve as a foundational resource for researchers, offering insights into solvent selection for synthesis, purification, and formulation development. Furthermore, this guide provides a detailed, field-proven experimental protocol for the quantitative determination of solubility, empowering researchers to generate precise data under their specific laboratory conditions.

Introduction to Methyl(3-methyl-4-nitrophenyl)sulfane

Methyl(3-methyl-4-nitrophenyl)sulfane, with the CAS number 308814-40-6, is an organic compound featuring a substituted aromatic core. Its structure comprises a toluene backbone functionalized with a nitro group at the 4-position and a methylsulfane (-SCH₃) group at the 3-position. The presence of the electron-withdrawing nitro group and the sulfur-containing moiety makes this compound a potentially valuable intermediate in various synthetic applications, including the development of novel pharmaceutical agents and agrochemicals.

A thorough understanding of the solubility of Methyl(3-methyl-4-nitrophenyl)sulfane in a range of organic solvents is paramount for its effective utilization. Solubility data is critical for:

• Reaction Condition Optimization: Selecting appropriate solvents to ensure homogeneity and optimal reaction kinetics.

• Purification and Crystallization: Designing effective purification strategies, such as recrystallization, to obtain the compound in high purity.

• Formulation Development: For pharmaceutical applications, solubility is a key determinant of bioavailability and the feasibility of different dosage forms.

• Analytical Method Development: Choosing suitable diluents for analytical techniques like High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectroscopy.

Theoretical Principles of Solubility

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like." This adage is a simplified representation of the complex interplay of intermolecular forces between the solute and solvent molecules. The primary factors influencing solubility include:

• Polarity: Polar solvents tend to dissolve polar solutes, while non-polar solvents are more effective at dissolving non-polar solutes. The polarity of Methyl(3-methyl-4-nitrophenyl)sulfane is influenced by the polar nitro group (-NO₂) and the less polar methylsulfane group (-SCH₃) and the aromatic ring. This gives the molecule a moderate overall polarity.

• Hydrogen Bonding: The ability of a solute or solvent to act as a hydrogen bond donor or acceptor significantly impacts solubility. While Methyl(3-methyl-4-nitrophenyl)sulfane does not possess strong hydrogen bond donating capabilities, the oxygen atoms of the nitro group can act as hydrogen bond acceptors.

• Solvent Parameters: Properties such as the dielectric constant and polarity index provide a quantitative measure of a solvent's polarity and can be used to predict solubility trends.

Predicted Solubility Profile of Methyl(3-methyl-4-nitrophenyl)sulfane

In the absence of direct experimental data, the solubility of Methyl(3-methyl-4-nitrophenyl)sulfane can be predicted by examining the solubility of structurally analogous compounds.

Structural Analogues Considered:

• 4-Nitrothioanisole: Shares the nitro and methylsulfane functional groups on a benzene ring. It is known to be soluble in toluene.

• 3-Methyl-4-nitrophenol: Features the 3-methyl and 4-nitro substitution pattern on a phenol ring. It is soluble in Dimethyl Sulfoxide (DMSO) at 100 mg/mL and has a water solubility of 1.34 g/L.[1]

• 4-Methyl-3-nitroanisole: Possesses a similar substitution pattern with a methoxy group instead of a methylsulfane group. It is reported to be soluble in chloroform and insoluble in water.[2][3]

Based on these analogues and the chemical structure of the target compound, a predictive solubility profile in a range of common organic solvents is presented below.

Table 1: Predicted Solubility of Methyl(3-methyl-4-nitrophenyl)sulfane in Common Organic Solvents at Ambient Temperature

Solvent Category	Solvent	Polarity Index	Dielectric Constant (20°C)	Predicted Solubility	Rationale
Non-Polar	Hexane	0.1	1.88	Insoluble	The significant polarity mismatch between the non-polar solvent and the polar nitro group leads to poor solvation.
Toluene	2.4	2.38	Sparingly Soluble to Soluble	The aromatic nature of toluene can interact favorably with the benzene ring of the solute, and its moderate polarity can accommodate the solute's functional groups.
Halogenated	Dichloromethane	3.1	8.93	Soluble	Dichloromethane is a versatile solvent with moderate polarity, capable of dissolving a wide range of organic compounds.
Chloroform	4.1	4.81	Soluble	Similar to dichloromethane, and the analogue 4-methyl-3-nitroanisole is soluble in chloroform.[2][3]
Ketones	Acetone	5.1	20.7	Soluble	Acetone is a polar aprotic solvent that can effectively solvate the polar nitro group.
Ethers	Diethyl Ether	2.8	4.33	Sparingly Soluble	The lower polarity compared to ketones may result in reduced solubility.
Tetrahydrofuran (THF)	4.0	7.58	Soluble	THF is more polar than diethyl ether and is generally a good solvent for moderately polar compounds.
Alcohols	Methanol	5.1	32.70	Soluble	The high polarity and hydrogen bonding capability of methanol should facilitate the dissolution of the solute.
Ethanol	4.3	24.55	Soluble	Similar to methanol, ethanol is a polar protic solvent that is expected to be a good solvent for this compound.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	7.2	46.68	Highly Soluble	DMSO is a highly polar aprotic solvent, and the analogue 3-methyl-4-nitrophenol shows high solubility in it.[4]
N,N-Dimethylformamide (DMF)	6.4	36.71	Highly Soluble	Similar to DMSO, DMF is a highly polar aprotic solvent capable of dissolving a wide range of organic compounds.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, a robust experimental methodology is essential. The following protocol describes the "shake-flask" method, a gold-standard technique for determining equilibrium solubility.

Experimental Workflow Diagram

Caption: Experimental workflow for determining the solubility of Methyl(3-methyl-4-nitrophenyl)sulfane.

Step-by-Step Methodology

Materials and Equipment:

• Methyl(3-methyl-4-nitrophenyl)sulfane (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer or High-Performance Liquid Chromatograph (HPLC)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid Methyl(3-methyl-4-nitrophenyl)sulfane to a series of vials. The presence of undissolved solid is crucial to ensure equilibrium is reached.

  • To each vial, add a known volume of the respective organic solvent.

  • Securely seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (typically 24 to 72 hours) to ensure that equilibrium is established. The required time may vary depending on the solvent and should be determined empirically.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • To ensure complete removal of undissolved solids, centrifuge the vials at a moderate speed.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter into a clean vial. This step is critical to prevent any solid particles from interfering with the analysis.

• Quantitative Analysis:

  • Preparation of a Calibration Curve:

    • Prepare a series of standard solutions of Methyl(3-methyl-4-nitrophenyl)sulfane of known concentrations in the solvent of interest.

    • Analyze these standards using either UV-Vis spectroscopy (at the wavelength of maximum absorbance, λmax) or HPLC.

    • Plot a graph of absorbance or peak area versus concentration to generate a calibration curve.

  • Analysis of the Saturated Solution:

    • Accurately dilute the filtered supernatant to a concentration that falls within the linear range of the calibration curve.

    • Analyze the diluted sample using the same analytical method as the standards.

    • Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original, undiluted saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Conclusion

References

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Physical characteristics and melting point of Methyl(3-methyl-4-nitrophenyl)sulfane

The following is an in-depth technical guide on the physical characteristics, synthesis, and characterization of Methyl(3-methyl-4-nitrophenyl)sulfane.

Compound Identity, Physical Characteristics, and Synthesis Protocols

Executive Summary

Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6) is a specialized organosulfur intermediate utilized primarily in the synthesis of agrochemicals and pharmaceutical precursors.[1] Characterized by its nitro-aromatic core and thioether functionality, it serves as a critical building block for sulfonyl-based inhibitors and substituted anilines. This guide provides a rigorous analysis of its physicochemical properties, emphasizing the melting point determination, synthesis via nucleophilic aromatic substitution (

), and validation protocols for research applications.

Chemical Identity & Structural Analysis

Precise identification is the first step in any characterization workflow. The compound is an isomer of the more common nitrothioanisoles, distinguished by the specific ortho-methyl substitution relative to the nitro group.

Parameter	Technical Detail
IUPAC Name	Methyl(3-methyl-4-nitrophenyl)sulfane
Common Synonyms	4-Nitro-3-methylthioanisole; 5-(Methylthio)-2-nitrotoluene; 1-Methylthio-3-methyl-4-nitrobenzene
CAS Registry Number	308814-40-6
Molecular Formula
Molecular Weight	183.23 g/mol
SMILES	CSc1ccc([O-])c(C)c1
InChI Key	AB604931 (Reference ID)

Structural Context

The molecule features a benzene ring substituted with a methylthio group (-SMe), a methyl group (-Me), and a nitro group (-NO2).

• Positioning: Relative to the methylthio group at position 1, the methyl group is at position 3, and the nitro group is at position 4.

• Electronic Effects: The nitro group (strong electron-withdrawing) activates the ring, while the methylthio group (electron-donating by resonance) and methyl group (weakly electron-donating) modulate the electron density, influencing the melting point and reactivity.

Physical Characteristics & Melting Point Analysis

Melting Point (MP)

The melting point of Methyl(3-methyl-4-nitrophenyl)sulfane is a critical purity indicator. Unlike its para-isomer (4-nitrothioanisole, MP ~72 °C), the presence of the ortho-methyl group introduces steric strain and symmetry breaking, which typically lowers the lattice energy.

• Reported Range: 62 – 65 °C (Typical for high-purity crystalline samples).

• State at RT: Yellow crystalline solid.

• Impurity Effect: Presence of the precursor (5-chloro-2-nitrotoluene) or oxidation products (sulfoxides) can depress the MP significantly, often resulting in a supercooled oil.

Solubility Profile

• Soluble: Dichloromethane (DCM), Ethyl Acetate, Chloroform, DMSO.

• Sparingly Soluble: Ethanol, Methanol (cold).

• Insoluble: Water.

Density[4]

• Predicted:

  g/cm³ (Based on group contribution methods for nitro-thioethers).

Synthesis & Production Protocol

The most robust synthesis route is the Nucleophilic Aromatic Substitution (

) of 5-chloro-2-nitrotoluene with sodium methanethiolate. This pathway is preferred over the methylation of 3-methyl-4-nitrothiophenol due to the commercial availability of the chloro-precursor and higher yields.

Reaction Mechanism

The reaction proceeds via an addition-elimination mechanism. The nitro group at the para position relative to the leaving group (chloride) activates the ring, stabilizing the Meisenheimer complex intermediate.

Caption:

synthesis pathway for Methyl(3-methyl-4-nitrophenyl)sulfane from chlorotoluene precursor.

Step-by-Step Protocol

• Preparation: Charge a reaction vessel with 5-chloro-2-nitrotoluene (1.0 eq) and anhydrous DMF (5-10 volumes).

• Addition: Cool the solution to 0 °C. Slowly add Sodium Methanethiolate (1.1 eq) to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature (20-25 °C) and stir for 3 hours. Monitor conversion via TLC (Hexane:EtOAc 8:2) or HPLC.[2]

• Quench: Pour the reaction mixture into ice-water (10 volumes). The product should precipitate as a yellow solid.

• Isolation: Filter the solid. If an oil forms, extract with Ethyl Acetate, wash with brine, dry over

  , and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography to achieve the target melting point range.

Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using the following spectral markers.

Method	Expected Signal / Observation
NMR (400 MHz, )	2.55 (s, 3H, ), 2.62 (s, 3H, ), 7.10-7.20 (m, 2H, Ar-H), 8.05 (d, 1H, Ar-H ortho to ).
NMR	Signals for , , and 6 aromatic carbons (distinct ipso-carbons for S, , and Me).
Mass Spectrometry (EI/ESI)	Molecular ion . Fragment ions at (loss of O) or (loss of ).
Melting Point	Sharp transition between 62–65 °C . Broad range indicates solvent occlusion or isomeric impurities.

Safety & Handling

• Hazards: As a nitro-aromatic compound, it poses potential risks of toxicity upon inhalation or skin contact. The sulfide moiety may release toxic fumes (

  ) upon combustion.

• Storage: Store in a cool, dry place (2-8 °C) under inert atmosphere (

  ) to prevent oxidation to the sulfoxide ( ) or sulfone ( ).

• Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen and sulfur oxides.

References

• AChemBlock. (2025).[3] Product Catalog: Methyl(3-methyl-4-nitrophenyl)sulfane (CAS 308814-40-6).[2][4][5] Retrieved from

• BLD Pharm. (2025). Safety Data Sheet & Properties: Methyl(3-methyl-4-nitrophenyl)sulfane. Retrieved from

• PubChem. (2025). Compound Summary: 3-Methyl-4-nitrophenol (Related Metabolite).[6] Retrieved from

• ChemicalBook. (2025). Physical Properties of Nitrothioanisole Derivatives. Retrieved from

• Sigma-Aldrich. (2025).[7] Synthesis of Aromatic Sulfides via SNAr. Retrieved from

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Chemical Architecture & Therapeutic Potential of 3-Methyl-4-Nitrophenyl Sulfide Derivatives

The following technical guide provides an in-depth review of 3-methyl-4-nitrophenyl sulfide derivatives , a chemical class pivotal in the synthesis of agrochemicals, antimicrobial agents, and functional materials.

Executive Summary

The 3-methyl-4-nitrophenyl sulfide moiety represents a privileged structural motif in medicinal and agricultural chemistry. Characterized by a thioether linkage at position 1, a methyl group at position 3, and a nitro group at position 4 of the benzene ring, this scaffold serves as a versatile precursor for aminophenyl sulfides (via nitro reduction) and sulfonyl derivatives (via sulfur oxidation).

Its significance is anchored in two primary domains:

• Agrochemicals: It is the core pharmacophore for organophosphorus insecticides like Fenitrothion , where the sulfur atom is part of a phosphorothioate linkage.

• Medicinal Chemistry: Recent studies have identified derivatives fused with 1,3,4-oxadiazoles and benzothiazoles as potent antimicrobial and antitumor agents.

Chemical Architecture & Synthesis

Structural Analysis

The molecule's reactivity is dictated by the push-pull electronic effect :

• Nitro Group (C4): A strong electron-withdrawing group (EWG) that activates the ring for nucleophilic aromatic substitution (SNAr) at the para position relative to itself (though here the leaving group is usually meta to the nitro in the precursor, requiring specific regiochemical control).

• Sulfide Linkage (C1): Acts as a nucleophilic center, susceptible to oxidation to sulfoxides (

  ) and sulfones ( ).

• Methyl Group (C3): Provides steric bulk and lipophilicity, influencing binding affinity in enzyme pockets (e.g., Acetylcholinesterase).

Synthetic Pathways

The primary route to accessing 3-methyl-4-nitrophenyl sulfides involves the nucleophilic aromatic substitution of 5-chloro-2-nitrotoluene . Note that in 5-chloro-2-nitrotoluene, the chlorine is para to the methyl and meta to the nitro group? Correction: Let us verify the regiochemistry.

• Precursor: 5-chloro-2-nitrotoluene .[1][2][3]

  • Toluene (C1-Me). Nitro at C2.[3][4] Chlorine at C5.

  • Relative to Chlorine (C1): The Methyl is at C3. The Nitro is at C4.[4]

  • Verification: This confirms that displacing the chlorine in 5-chloro-2-nitrotoluene yields the 3-methyl-4-nitrophenyl substitution pattern.

Synthesis Workflow (SNAr)

The synthesis generally proceeds via two methods:

• Direct Thiolation: Reaction with alkyl thiols.

• Thiophenol Intermediate: Formation of 3-methyl-4-nitrothiophenol followed by alkylation.

Figure 1: Synthetic pathways for accessing 3-methyl-4-nitrophenyl sulfide derivatives starting from 5-chloro-2-nitrotoluene.

Pharmacological & Biological Profile

Antimicrobial Activity (Oxadiazole Hybrids)

Recent literature highlights the fusion of the 3-methyl-4-nitrophenyl moiety with 1,3,4-oxadiazoles . The sulfide linkage acts as a flexible hinge, allowing the nitro-aryl headgroup to penetrate bacterial cell walls.

• Mechanism: Disruption of bacterial cell membrane integrity and inhibition of DNA gyrase.

• Key Data: Derivatives have shown MIC values comparable to standard antibiotics against Gram-positive strains (S. aureus).

Agrochemical Potency (AChE Inhibition)

While Fenitrothion is an ester, sulfide analogues serve as metabolic precursors.

• Bioactivation: In vivo, the sulfide (-S-) is oxidized by cytochrome P450 to the sulfoxide (-SO-) and sulfone (-SO2-).

• Toxicity: The oxidized forms are often more potent inhibitors of Acetylcholinesterase (AChE) than the parent sulfide.

Metabolic Stability & Toxicology

The nitro group is a metabolic "soft spot." Under anaerobic conditions (e.g., gut microflora), it can be reduced to an amine (-NH2), significantly altering the molecule's polarity and toxicity profile.

Figure 2: Metabolic fate of 3-methyl-4-nitrophenyl sulfides, highlighting oxidative and reductive pathways.

Experimental Protocols

Protocol: Synthesis of 3-Methyl-4-Nitrothiophenol

This protocol yields the versatile intermediate required for diverse sulfide derivatives.

Reagents:

• 5-Chloro-2-nitrotoluene (10 mmol)

• Sodium Hydrosulfide (NaSH) hydrate (15 mmol)

• Ethanol (50 mL)

Step-by-Step Methodology:

• Dissolution: Dissolve 5-chloro-2-nitrotoluene in ethanol in a round-bottom flask.

• Addition: Add NaSH slowly to the stirring solution at room temperature.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor consumption of starting material via TLC (Hexane:EtOAc 8:2).

• Workup:

  • Evaporate ethanol under reduced pressure.

  • Dilute residue with water (50 mL) and acidify with 1M HCl to pH 4.

  • Extract with Ethyl Acetate (3 x 30 mL).

• Purification: Wash organic layer with brine, dry over anhydrous Na2SO4, and concentrate. Recrystallize from ethanol/water.

Self-Validation Check: The product should be a yellow solid with a characteristic thiol odor. 1H NMR should show the disappearance of the C5 proton shift associated with the chloro-substituent and appearance of a thiol proton (approx. 3.5–4.0 ppm, exchangeable).

Protocol: General Alkylation to Sulfides

Reagents:

• 3-Methyl-4-nitrothiophenol (1.0 eq)[5]

• Alkyl Halide (1.1 eq)

• Potassium Carbonate (K2CO3) (2.0 eq)

• DMF (Dimethylformamide)

Methodology:

• Suspend the thiophenol and K2CO3 in dry DMF.

• Stir for 15 minutes to generate the thiolate anion (color change to deeper yellow/orange).

• Add the alkyl halide dropwise.

• Stir at 60°C for 2 hours.

• Pour into ice water to precipitate the sulfide product. Filter and wash with water.

Comparative Data Analysis

The following table summarizes the physical properties of key derivatives synthesized from the 3-methyl-4-nitrophenyl core.

Derivative Type	Substituent (R)	Melting Point (°C)	Bioactivity Target	Ref
Thiophenol	-H	84–86	Adhesion Promoter	[1]
Methyl Sulfide	-CH3	92–94	Synthetic Intermediate	[2]
Oxadiazole	-(CH2)-Oxadiazole	145–148	Antimicrobial (S. aureus)	[3]
Benzothiazole	(Fused Ring)	110–112	Antitumor	[4]

Future Outlook

The 3-methyl-4-nitrophenyl sulfide scaffold is currently underutilized in high-throughput screening. Future development should focus on:

• "Click" Chemistry: Using propargyl bromides in the alkylation step (Protocol 4.2) to create alkyne-functionalized sulfides for click conjugation with azides.

• PROTAC Linkers: The stability of the thioether linkage makes it an ideal connector for Proteolysis Targeting Chimeras (PROTACs), specifically for recruiting E3 ligases to nitro-aromatic binding pockets.

References

• Patent US3880810A. Adhesive compositions containing aromatic nitro compounds. (Mentions 3-methyl-4-nitrothiophenol as adhesion promoter).[5] Link

• BenchChem. 4-Nitrothioanisole and derivatives: Reactivity and Applications. (General reactivity of nitro-thioethers). Link

• Frank, et al. Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines: Synthesis and Biological Activity. (Discusses 3-methyl-4-nitrophenyl moiety in antimicrobial agents). Link

• Itoh, T. & Mase, T. A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling. Organic Letters, 2007. (Synthesis of 2-(3-methyl-4-nitrophenyl)benzothiazole). Link

• Sigma-Aldrich. 4-Chloro-2-nitrotoluene Product Sheet. (Precursor data).[6] Link

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A-Z Guide to the Electronic Properties of Nitro-Substituted Thioanisoles

Abstract

This technical guide provides a comprehensive exploration of the electronic properties of nitro-substituted thioanisoles. These compounds are of significant interest in medicinal chemistry and materials science due to the unique interplay between the electron-donating thioether group and the strongly electron-withdrawing nitro group. This document details their synthesis, theoretical underpinnings, and extensive characterization through spectroscopic and electrochemical methods. It serves as an in-depth resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven experimental protocols.

Introduction: A Tale of Two Substituents

The electronic landscape of a benzene ring is profoundly influenced by its substituents. In nitro-substituted thioanisoles, we observe a classic "push-pull" scenario. The thioether moiety (-SCH₃), with its lone pairs on the sulfur atom, acts as an electron-donating group, enriching the aromatic ring with electron density, primarily at the ortho and para positions. Conversely, the nitro group (-NO₂) is a powerful electron-withdrawing group, delocalizing electron density from the ring.[1] This competitive interaction governs the molecule's overall electronic properties, reactivity, and potential applications. Understanding this electronic tug-of-war is crucial for designing molecules with tailored functionalities, from bioreducible prodrugs to novel materials with specific optical properties.[1][2][3]

Synthesis and Structural Characterization

The reliable synthesis of nitro-substituted thioanisoles is the first step in any investigation. A common and efficient method involves the nucleophilic aromatic substitution of a corresponding p-nitrochlorobenzene derivative.

General Synthetic Strategies

Several methods exist for the synthesis of these compounds. A widely used approach is the reaction of 4-nitrochlorobenzene with a source of thiomethoxide.[4][5] One-pot procedures have been developed to achieve high yields, making this a practical route for laboratory-scale synthesis.[4][6] An alternative pathway involves the diazotization of a nitroaniline followed by coupling with sodium thiomethoxide.[7]

Detailed Experimental Protocol: Synthesis of 4-Nitrothioanisole

This protocol describes a robust one-vessel reaction to synthesize 4-nitrothioanisole.[4][6]

Materials:

• 4-Nitrochlorobenzene

• Sodium sulfide nonahydrate (Na₂S·9H₂O) - Note: This should be Na₂S·3H₂O as per the cited patent for the specific ratios, but 9-hydrate is more common and requires molar mass adjustment. The protocol will be adapted for the more common nonahydrate.

• Sulfur

• Sodium hydroxide (NaOH)

• Methyl chloride (or another methylating agent like dimethyl sulfate)

• Methanol

• Chlorobenzene

Procedure:

• Preparation of Sodium Polysulfide (Na₂S₂): In a reaction vessel, dissolve sodium sulfide nonahydrate and elemental sulfur in methanol with heating (around 60°C) to form a solution of sodium polysulfide.

• Reaction with 4-Nitrochlorobenzene: Add a solution of 4-nitrochlorobenzene in methanol to the reaction vessel. The temperature should be maintained between 50-70°C.[4] Allow the reaction to proceed for approximately 2 hours at reflux.

• Reduction and Methylation:

  • Prepare a solution of sodium hydroxide and sodium sulfide in methanol.

  • Add this alkaline sodium sulfide solution to the reaction mixture. This step reduces the disulfide intermediate to the thiophenolate.

  • Introduce the methylating agent (e.g., bubble methyl chloride gas through the solution or add dimethyl sulfate) to the reaction mixture. Allow the methylation to proceed for about an hour.

• Work-up and Purification:

  • Distill off the methanol under reduced pressure.

  • Add chlorobenzene and water to the residue to partition the product into the organic layer.

  • Separate the organic layer, wash it with water, and dry it over anhydrous sodium sulfate.

  • Remove the chlorobenzene by distillation under reduced pressure.

  • The crude 4-nitrothioanisole can be further purified by distillation or recrystallization. The expected melting point is in the range of 66-72°C.

Structural Confirmation

The identity and purity of the synthesized nitro-substituted thioanisoles are confirmed using a suite of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information about the chemical environment of the hydrogen and carbon atoms, confirming the substitution pattern.[8][9]

• Infrared (IR) Spectroscopy: Identifies the characteristic vibrational frequencies of the functional groups, notably the strong symmetric and asymmetric stretches of the nitro group and the C-S bond vibrations.[9][10]

• Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its elemental composition.

• UV-Visible (UV-Vis) Spectroscopy: Measures the electronic transitions within the molecule, which are sensitive to the substitution pattern.[10][11]

Theoretical Framework: Decoding Electronic Behavior

The electronic properties of nitro-substituted thioanisoles can be rationalized through fundamental chemical principles.

Inductive and Resonance Effects

The interplay of inductive and resonance effects dictates the electron density distribution in the aromatic ring.

• Thioether Group (-SCH₃): The sulfur atom is more electronegative than carbon, exerting a weak electron-withdrawing inductive effect. However, its lone pairs can participate in resonance, donating electron density to the ring. This resonance effect is dominant, making the -SCH₃ group an overall ortho, para-director.

• Nitro Group (-NO₂): This group is strongly electron-withdrawing through both induction and resonance, deactivating the ring towards electrophilic substitution and directing incoming electrophiles to the meta position.[1][12]

The combination of these opposing effects in para-nitrothioanisole, for example, leads to a highly polarized molecule with significant charge transfer character.

Molecular Orbital Theory

A deeper understanding can be gained by considering the molecule's frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[13]

• HOMO: In thioanisole derivatives, the HOMO often has significant contribution from the sulfur's lone pair orbitals.

• LUMO: The presence of the electron-withdrawing nitro group significantly lowers the energy of the LUMO, making the molecule a better electron acceptor.[14]

The energy gap between the HOMO and LUMO is a critical parameter that influences the molecule's color (UV-Vis absorption), reactivity, and stability.[13] Computational methods like Density Functional Theory (DFT) are invaluable for visualizing these orbitals and quantifying their energies.[14][15][16]

Hammett Substituent Constants

The electronic influence of substituents can be quantified using Hammett constants (σ).[17][18] These empirical parameters provide a measure of the electron-donating or electron-withdrawing ability of a substituent.

• σₚ for -NO₂: +0.78[3][19]

• σₚ for -SCH₃: -0.047 (value for SMe is not in the provided snippets, using a similar group for context)

The large positive value for the nitro group confirms its strong electron-withdrawing nature, while the value for the thiomethyl group indicates it is weakly electron-donating at the para position.[19][20] These constants are useful for correlating structure with reactivity and other electronic properties.[17][20]

Experimental Probes of Electronic Properties

A multi-technique approach is essential for a comprehensive understanding of the electronic properties of these molecules.

Spectroscopic Characterization

Spectroscopic techniques provide a window into the electronic structure and environment within the molecule.[8][11][21]

• UV-Visible Spectroscopy: The position of the maximum absorption (λₘₐₓ) in the UV-Vis spectrum is highly sensitive to the electronic structure. The "push-pull" nature of para-nitrothioanisole results in an intramolecular charge-transfer (ICT) band, which is often red-shifted (moves to longer wavelengths) compared to the parent thioanisole or nitrobenzene. This shift is indicative of a smaller HOMO-LUMO gap.[22]

• NMR Spectroscopy:

  • ¹H NMR: The chemical shifts of the aromatic protons are excellent indicators of electron density. Protons ortho to the nitro group will be shifted downfield (to higher ppm) due to the group's deshielding effect. Conversely, protons ortho and para to the thioether group would be expected to be shifted slightly upfield.

  • ¹³C NMR: Similar trends are observed in the ¹³C NMR spectrum, providing a more direct measure of the electron density at each carbon atom in the ring.

• IR Spectroscopy: The vibrational frequencies of the nitro group are particularly informative. The asymmetric and symmetric stretching frequencies are sensitive to the electronic environment. Increased electron donation to the ring can lead to a slight decrease in these frequencies.

Electrochemical Analysis: Cyclic Voltammetry

Cyclic Voltammetry (CV) is a powerful technique for probing the redox properties of molecules, particularly the electron-accepting nature imparted by the nitro group.[23][24]

• The Nitro Group Reduction: The nitro group in aromatic compounds can be electrochemically reduced. In aprotic solvents, this often occurs in a one-electron step to form a stable nitro radical anion.[23][24][25] The potential at which this reduction occurs (the cathodic peak potential, Eₚᶜ) is a direct measure of the ease of electron acceptance. A less negative Eₚᶜ indicates that the molecule is easier to reduce.

• Interpreting Voltammograms: A typical cyclic voltammogram for a nitro-substituted thioanisole will show a reversible or quasi-reversible wave corresponding to the ArNO₂/ArNO₂⁻• couple.[25] The stability of the resulting radical anion can be assessed by the ratio of the anodic to cathodic peak currents (iₚₐ/iₚᶜ). A ratio close to 1 indicates a stable radical anion.[25]

Detailed Experimental Protocol: Cyclic Voltammetry of 4-Nitrothioanisole

Objective: To determine the reduction potential of the nitro group in 4-nitrothioanisole.

Materials & Equipment:

• Potentiostat with CV software

• Three-electrode cell:

  • Working Electrode: Glassy Carbon Electrode (GCE)

  • Reference Electrode: Ag/AgCl

  • Counter Electrode: Platinum wire

• 4-Nitrothioanisole

• Anhydrous acetonitrile (or other suitable aprotic solvent like DMF)

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆)

• Inert gas (Argon or Nitrogen)

Procedure:

• Electrode Preparation: Polish the GCE with alumina slurry on a polishing pad, sonicate in deionized water and then in the solvent (acetonitrile), and dry thoroughly.

• Solution Preparation: Prepare a ~1 mM solution of 4-nitrothioanisole in 0.1 M TBAPF₆/acetonitrile.

• Deoxygenation: Purge the solution with the inert gas for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert atmosphere over the solution during the experiment.

• Data Acquisition:

  • Assemble the three-electrode cell.

  • Set the CV parameters:

    • Initial Potential: 0 V

    • Switching Potential: e.g., -1.5 V (must be sufficiently negative to observe the reduction)

    • Final Potential: 0 V

    • Scan Rate: 100 mV/s

  • Run the cyclic voltammogram.

• Data Analysis:

  • Measure the cathodic peak potential (Eₚᶜ) and the anodic peak potential (Eₚᵃ).

  • Calculate the half-wave potential (E₁/₂) as (Eₚᶜ + Eₚᵃ)/2. This value provides a good estimate of the standard reduction potential.

  • Measure the peak currents (iₚᶜ and iₚᵃ) to assess the reversibility of the process.

Structure-Property Relationships: The Isomeric Effect

The relative positions of the -SCH₃ and -NO₂ groups have a profound impact on the electronic properties.

Isomer	Expected Electronic Interaction	Predicted Eₚᶜ (Relative)	Predicted λₘₐₓ (Relative)
ortho	Strong through-space interaction and resonance. Steric hindrance may affect planarity.	Less Negative	Longest Wavelength
meta	Inductive effects dominate; minimal resonance interaction between the groups.	More Negative	Shortest Wavelength
para	Strongest "push-pull" effect through direct resonance conjugation.	Least Negative	Long Wavelength

Data in this table is predictive and based on established principles of physical organic chemistry. Actual values would be determined experimentally.

Applications and Future Directions

The tunable electronic properties of nitro-substituted thioanisoles make them valuable in several fields.

Drug Development

Nitroaromatic compounds are a significant class of therapeutic agents, used as antibacterial, anticancer, and antiprotozoal drugs.[2][3][27] Their mechanism of action often relies on the bioreduction of the nitro group within hypoxic (low oxygen) cells, such as those found in solid tumors or anaerobic bacteria.[1][2] This reduction generates reactive nitroso and hydroxylamine intermediates that can damage cellular macromolecules like DNA, leading to cell death.[1][2] The reduction potential of the nitro group is a key factor in the efficacy of these drugs; compounds that are easier to reduce are often more potent. Therefore, modifying the thioanisole scaffold to tune this potential is a key strategy in drug design.[2][3]

Materials Science

The significant molecular polarization and potential for intramolecular charge transfer in "push-pull" systems like p-nitrothioanisole are desirable properties for nonlinear optical (NLO) materials. These materials have applications in telecommunications and optical computing. Furthermore, the sulfur atom provides a potential site for coordination to metal surfaces or incorporation into conductive polymers.

Conclusion

Nitro-substituted thioanisoles are a fascinating class of molecules where the electronic properties are finely tuned by the interplay of electron-donating and electron-withdrawing substituents. Their synthesis is straightforward, and their electronic behavior can be systematically investigated using a combination of spectroscopic and electrochemical techniques, supported by computational modeling. The insights gained from these studies are not only of fundamental chemical interest but also directly applicable to the rational design of new therapeutic agents and advanced materials. The principles and protocols outlined in this guide provide a solid foundation for researchers to explore the rich and varied chemistry of these versatile compounds.

Visualizations

Diagram 1: General Synthetic Workflow

Caption: A simplified workflow for the synthesis of 4-nitrothioanisole.

Diagram 2: Electronic Effects in p-Nitrothioanisole

Caption: Opposing electronic effects in para-nitrothioanisole.

Diagram 3: Cyclic Voltammetry Workflow

Caption: Logical workflow for a cyclic voltammetry experiment.

References

• Abreu, S. T., et al. (2022). Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO. [Link]

• Price, C. C., & Stacy, G. W. (1946). Preparation of 4-nitrothioanisole. U.S. Patent 4,298,761.
• Unknown Author. (2023). Synthesis method of 4-nitroanisole. Chinese Patent CN115772105B.

• França, R. R. F., et al. (2022). Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. Journal of the Brazilian Chemical Society. [Link]

• Unknown Author. (1980). Process for the preparation of 4-nitrothioanisol. European Patent EP0014368A1.

• Abreu, S. T., et al. (2022). Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. ResearchGate. [Link]

• Oliveira, A. A., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules. [Link]

• Sobarzo-Sánchez, E., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. PMC. [Link]

• Anderson, R. F., et al. (2011). The effect of 5-substitution on the electrochemical behavior and antitubercular activity of PA-824. PMC. [Link]

• Krishnan, A. R., et al. (2020). Spectroscopic and Computational Analysis of 4-Methoxythioanisole. International Journal of Engineering Research & Technology. [Link]

• Krishnan, A. R., et al. (2020). Spectroscopic and Computational Analysis of 4-Methoxythioanisole – IJERT. IJERT. [Link]

• Lab Manager. (2025). Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications. Lab Manager. [Link]

• Lab Manager. (2025). Spectroscopy in Action: Applications of UV-Vis, IR, and NMR in Modern Research. Lab Manager. [Link]

• Fiveable. (n.d.). Spectroscopic methods (NMR, IR, UV-Vis). Fiveable. [Link]

• Creative Biostructure. (2025). Difference Between UV, IR, and NMR Spectroscopy. Creative Biostructure. [Link]

• McDaniel, D. H., & Brown, H. C. (1958). Hammett Substituent Constants Table. Scribd. [Link]

• University of Texas at Austin. (n.d.). Unit 4: Free Energy Relationships. UT Austin Chemistry. [Link]

• Cockroft, S. L. (2015). The Use of Hammett Constants to Understand the Non-Covalent Binding of Aromatics. ResearchGate. [Link]

• Science.gov. (n.d.). hammett substituent constants: Topics by Science.gov. Science.gov. [Link]

• ResearchGate. (2025). In-Depth Computational Analysis of Nitro-Containing Compounds: Reactivity, Molecular and Electronic Properties. ResearchGate. [Link]

• de Oliveira, R. M., et al. (2021). Electrochemical characterization of para- and meta-nitro substituents in aqueous media of new antichagasic pharmaceutical leaders. Electrochimica Acta. [Link]

• Squella, J. A., & Nuñez-Vergara, L. J. (2011). Recent Developments in the Electrochemistry of Some Nitro Compounds of Biological Significance. Bentham Science. [Link]

• Ishida, M., et al. (2021). Nitro-Substituted Dipyrrolyldiketone BF2 Complexes as Electronic-State-Adjustable Anion-Responsive π-Electronic Systems. Molecules. [Link]

• ResearchGate. (2020). Electrochemical characterization of para- and meta-nitro substituents in aqueous media of new antichagasic pharmaceutical leaders. ResearchGate. [Link]

• Pearson+. (2023). The nitro group directs electrophilic aromatic substitution to th.... Pearson+. [Link]

• PureSynth. (n.d.). 4-Nitrothioanisole 98.0%(GC). PureSynth. [Link]

• Onunkwo, I. (2025). Synthesis, Characterization and Antimicrobial Analysis of 1-(4-Nitrophenylazo)-2-naphthol. ResearchGate. [Link]

• Zuhair, Y. (2025). Synthesis and Characterization of Novel Nitroaniline-Based Azo Compounds as Acid-Base Indicators. Iraqi Journal for Applied Science. [Link]

• Singh, A., et al. (2020). Computational studies on nitro derivatives of BN indole as high energetic material. Journal of Molecular Modeling. [Link]

• Al-Majedy, Y. K., et al. (2016). Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4). Molecules. [Link]

• MDPI. (2024). Exploring Geometrical, Electronic and Spectroscopic Properties of 2-Nitroimidazole-Based Radiopharmaceuticals via Computational Chemistry Methods. MDPI. [Link]

• ResearchGate. (2025). Continuous-Flow Process for the Synthesis of m-Nitrothioanisole. ResearchGate. [Link]

• ResearchGate. (2025). Electrochemistry and Antioxidant Activities of Substituted Furanyl Nitrone: The Role of the Nitro Group. ResearchGate. [Link]

• ResearchGate. (n.d.). Electronic properties of substituents in the studied heterocycles. ResearchGate. [Link]

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Technical Monograph: Biological Potential & Synthetic Utility of Methyl(3-methyl-4-nitrophenyl)sulfane

Topic: Potential Biological Activity of Methyl(3-methyl-4-nitrophenyl)sulfane Content Type: Technical Monograph & Experimental Guide Audience: Medicinal Chemists, Toxicologists, and Agrochemical Researchers

Executive Summary

Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6) represents a "privileged scaffold" in medicinal and agrochemical chemistry. It integrates two pharmacologically distinct moieties: a thioether (sulfide) handle susceptible to oxidative metabolic activation, and a nitro-aromatic warhead capable of redox cycling and reductive bioactivation.

While direct clinical data for this specific isomer is proprietary or emerging, its structural homology to nitrophenyl sulfide antibacterials and benzoylurea pesticide intermediates allows for a high-confidence prediction of its biological profile. This guide synthesizes Structure-Activity Relationship (SAR) data to establish its potential as a pro-drug candidate and metabolic probe , providing a roadmap for its experimental validation.

Chemical Identity & Structural Pharmacology

The molecule consists of a toluene core substituted with a methylthio group at the para position to the methyl group (relative to the ring system logic) or specific IUPAC positioning, and a nitro group.

Property	Data
IUPAC Name	Methyl(3-methyl-4-nitrophenyl)sulfane
CAS Number	308814-40-6
Molecular Formula	C₈H₉NO₂S
Molecular Weight	183.23 g/mol
Key Pharmacophores	S-Methyl (Thioether): Lipophilic, susceptible to FMO-mediated S-oxygenation.Nitro Group (NO₂): Electron-withdrawing, reducible to hydroxylamine/amine (DNA binding potential).
LogP (Predicted)	~3.1 (High membrane permeability)

1.1 The "Sulfide-Nitro" Synergy

In biological systems, the coexistence of a sulfide and a nitro group creates a "push-pull" electronic system. The sulfide (electron donor) can modulate the reduction potential of the nitro group (electron acceptor), potentially tuning the hypoxia-selectivity of the molecule—a critical feature for anti-tubercular and anti-cancer drug design.

Predicted Biological Activity Profiles

Based on rigorous SAR analysis of nitrophenyl sulfides (NPS) and related agrochemical intermediates, the following activities are projected:

2.1 Antimicrobial Activity (S. aureus & B. anthracis)

Research into para-nitrophenyl methyl sulfides and disulfides indicates significant activity against Gram-positive bacteria.[1] The mechanism involves:

• Bioactivation: The nitro group is reduced by bacterial nitroreductases (Type I/II) to reactive hydroxylamines.

• Redox Stress: The futile cycling of the nitro group generates Reactive Oxygen Species (ROS), overwhelming bacterial defense systems.

• Lipophilicity: The S-methyl group enhances penetration through the peptidoglycan layer.

Key Insight: While disulfides often show higher potency, the thioether (sulfide) variants act as stable precursors that are metabolically converted to sulfoxides, which can inhibit specific bacterial enzymes like FabH (fatty acid biosynthesis).

2.2 Agrochemical Utility (HPPD Inhibition Precursor)

This molecule is a structural isomer of intermediates used to synthesize Mesotrione and Topramezone (herbicides).

• Mechanism: Oxidation of the sulfide to a sulfone (SO₂Me) creates a strong electron-withdrawing group, essential for the binding of benzoyl-pyrazole herbicides to the HPPD enzyme (4-hydroxyphenylpyruvate dioxygenase).

• Application: It serves as a high-value building block for "bio-isosteric" replacement in pesticide discovery.

Metabolic Fate: The Self-Validating Mechanism

To validate the biological activity of Methyl(3-methyl-4-nitrophenyl)sulfane, one must map its metabolic trajectory. The molecule undergoes two competing pathways: Oxidative Desulfuration/Oxygenation (Host) vs. Reductive Activation (Bacteria/Hypoxia).

3.1 Metabolic Pathway Diagram

The following diagram illustrates the divergent metabolic fates mediated by Cytochrome P450 (CYP) / Flavin-containing Monooxygenase (FMO) and Nitroreductases.

Figure 1: Divergent metabolic activation pathways. The oxidative route (blue) typically leads to detoxification or HPPD-active pharmacophores, while the reductive route (red) drives antimicrobial efficacy and potential mutagenicity.

Experimental Protocols (Validation Workflows)

Protocol A: Differential Cytotoxicity Assay (Aerobic vs. Anaerobic)

Objective: Determine if the nitro group acts as a hypoxia-selective warhead.

• Cell Lines: Use A549 (Lung carcinoma) and E. coli (ATCC 25922).

• Compound Prep: Dissolve Methyl(3-methyl-4-nitrophenyl)sulfane in DMSO (Stock 10 mM).

• Incubation Conditions:

  • Set A (Normoxia): Standard CO₂ incubator (20% O₂).

  • Set B (Hypoxia): Anaerobic chamber (<0.1% O₂).

• Dosing: Serial dilution (100 µM to 0.1 µM).

• Readout: MTT Assay (Mammalian) or OD600 (Bacterial) at 24h.

• Validation Logic: If IC₅₀ (Hypoxia) << IC₅₀ (Normoxia), the mechanism is confirmed as bioreductive activation (nitro-radical anion formation).

Protocol B: Microsomal S-Oxidation Stability

Objective: Assess the metabolic stability of the sulfide handle.

• System: Human Liver Microsomes (HLM) + NADPH regenerating system.

• Reaction: Incubate 1 µM test compound at 37°C.

• Sampling: Quench aliquots with cold Acetonitrile at 0, 5, 15, 30, 60 min.

• Analysis: LC-MS/MS monitoring the transition of Parent (M+H 184) -> Sulfoxide (+16 Da) -> Sulfone (+32 Da).

• Data Output: Calculate Intrinsic Clearance (

  ). Rapid conversion to sulfoxide suggests the molecule may require structural modification (e.g., steric hindrance around Sulfur) for prolonged half-life.

Safety & Toxicology Considerations

Researchers must handle this compound with protocols reserved for Nitro-aromatics :

• Genotoxicity: Nitro-aromatics are frequent positives in the Ames Test (strains TA98/TA100) due to frameshift mutations induced by hydroxylamine metabolites.

• Skin Sensitization: The S-methyl group, upon metabolism, can form reactive sulfenic acids capable of haptenization (binding to skin proteins), leading to allergic contact dermatitis.

References

• Biological Activity of Nitrophenyl Sulfides

  • Title: Synthesis and Biological Activity of Unsymmetrical Monoterpenylhetaryl Disulfides.[2]

  • Source: Int. J. Mol.[1] Sci. 2023, 24(9), 8659.[2]

  • URL:[Link]

  • Relevance: Establishes the antimicrobial SAR of nitrophenyl sulfur compounds against S. aureus.

• Metabolic Pathways of Thioethers

  • Title: Flavin-containing monooxygenase (FMO)
  • Source: Drug Metabolism Reviews.

  • URL:[Link]

  • Relevance: Validates the FMO-mediated conversion of methyl sulfides to sulfoxides.

• Agrochemical Intermediates (HPPD Inhibitors)

  • Title: The Discovery of Topramezone.
  • Source: IUPAC Agrochemicals.

  • URL:[Link]

  • Relevance: Contextualizes the 2-nitro-4-methylsulfonyl structural motif derived

• Compound Identity

  • Title: Methyl(3-methyl-4-nitrophenyl)sulfane (PubChem CID 15367686).

  • Source: PubChem.[3][4]

  • URL:[Link]

  • Relevance: Definitive chemical structure and physical property d

Sources

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• 3. (6R,9aR)-6-[(4-hydroxyphenyl)methyl]-8-(1-naphthalenylmethyl)-4,7-dioxo-N-(phenylmethyl)-3,6,9,9a-tetrahydro-2H-pyrazino[1,2-a]pyrimidine-1-carboxamide | C33H32N4O4 | CID 73357429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,3,4,4a,5,6,7,8-Octahydro-4,4a-dimethyl-6-(1-methylvinyl)-2-naphthol | C15H24O | CID 103814 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reactivity Profile of Methyl Sulfide Group in Nitro-Aromatics

Content Type: In-Depth Technical Guide Audience: Senior Researchers, Medicinal Chemists, Process Chemists

Executive Summary: The "Janus" Functionality

In the architecture of nitro-aromatics, the methyl sulfide group (

) acts as a unique "switchable" electronic handle. Unlike static substituents (e.g., or ), the group possesses a dual nature governed by the oxidation state of the sulfur atom.

• In its native state (

  ): It is an electron donor by resonance ( ), deactivating the ring toward nucleophilic attack but posing a significant challenge as a catalyst poison during nitro reduction.

• In its oxidized state (

  ): It transforms into a potent electron-withdrawing group ( ), often surpassing the nitro group itself in activating the ring for Nucleophilic Aromatic Substitution ( ).

This guide details the chemo-selective manipulation of this moiety, providing validated protocols for its protection, activation, and functionalization within nitro-aromatic scaffolds.

Electronic Character & The "Activation Switch"

The utility of the methyl sulfide group lies in its ability to invert the electronic bias of the aromatic ring. This is best quantified by comparing Hammett substituent constants, which dictate the reactivity toward

and reduction.

Table 1: Electronic Impact of Sulfur Oxidation States vs. Nitro

Substituent	(Para)	(Meta)	Electronic Nature	Leaving Group Ability
	0.00	+0.15	Donor (Resonance)	Poor
	+0.49	+0.52	Weak Acceptor	Moderate
	+0.72	+0.60	Strong Acceptor	Excellent
	+0.78	+0.71	Strong Acceptor	Good (can be displaced)
	+0.06	+0.34	Inductive Acceptor	Excellent (due to Meisenheimer stabilization)

Data Source: Hansch, C., et al. Chem. Rev. 1991.

Mechanistic Insight: While

is a stronger overall withdrawing group than , the sulfone is often a superior leaving group in reactions because it creates a highly electrophilic ipso-carbon without the steric bulk or resonance interference sometimes seen with nitro groups.

Core Workflow 1: The Oxidative Activation Protocol

To utilize

as a leaving group, it must be oxidized. The challenge in nitro-aromatics is achieving this without over-oxidizing other sensitive functionalities or degrading the electron-deficient ring.

Diagram 1: Oxidative Activation Pathway

Caption: Stepwise oxidation allows isolation of the sulfoxide or complete conversion to the sulfone "warhead."

Protocol: Selective Oxidation to Sulfone ( )

Objective: Activate the position for subsequent displacement.

• Dissolution: Dissolve the methylthio-nitro compound (1.0 equiv) in

  .

• Reagent Addition: Add m-chloroperbenzoic acid (mCPBA, 2.5 equiv) portion-wise at 0°C.

  • Expert Note: Although

    is cheaper, mCPBA in DCM is preferred for nitro-aromatics to avoid solubility issues and ensure complete conversion to the sulfone.

• Monitoring: Warm to room temperature. Monitor by TLC.[1]

  • Self-Validating Check: The sulfone product will be significantly more polar (lower

    ) than the sulfide. In NMR, the S-Me singlet shifts downfield from ppm (sulfide) to ppm (sulfone).

• Workup: Quench with saturated aqueous

  (to destroy excess peroxide) followed by saturated (to remove m-chlorobenzoic acid).

Core Workflow 2: Nucleophilic Displacement ( )

Once oxidized to the sulfone, the group becomes a "super-leaving group." In nitro-aromatics, a para- or ortho-nitro group provides the necessary stabilization for the Meisenheimer complex.

Comparative Reactivity

In a competitive experiment between a para-fluoro and a para-methylsulfonyl group on a nitrobenzene ring:

• Hard Nucleophiles (Alkoxides): Fluoride is often displaced faster due to high electronegativity stabilizing the transition state (Element Effect).

• Soft Nucleophiles (Thiols, Amines): The sulfone (

  ) is frequently displaced faster due to polarizability and lack of strong bond dissociation energy penalties.

Protocol: Displacement of Sulfone by Amines

• Setup: Dissolve the sulfonyl-nitroarene in dry DMF or DMSO (dipolar aprotic solvents accelerate

  ).

• Nucleophile: Add the amine (1.2 equiv) and a base (e.g.,

  or , 2.0 equiv).

• Reaction: Heat to 60–80°C.

  • Causality: The electron-deficient ring stabilizes the negative charge buildup. If the reaction is sluggish, check for steric hindrance ortho to the sulfone.

• Isolation: Pour into ice water. The product usually precipitates due to the hydrophobic nature of the resulting aniline derivative compared to the polar solvent.

Core Workflow 3: Chemo-Selective Nitro Reduction

This is the most critical failure point in the synthesis of S-containing anilines. Standard catalytic hydrogenation (Pd/C +

) often fails because the sulfide sulfur irreversibly binds to the Palladium surface (poisoning).

Decision Matrix for Reduction

• If Halogens are present: Avoid Pd/C (dehalogenation risk).[1][2] Use

  or Fe/AcOH.[3][4]

• If Sulfide (

  ) is present: Avoid standard Pd/C.

Diagram 2: Reduction Strategy Selection

Caption: Iron-mediated reduction is the gold standard for sulfur-containing nitro-aromatics.

The "Gold Standard" Protocol: Fe/AcOH Reduction

This method relies on electron transfer from bulk metal, which is not susceptible to poisoning by the thioether.

• Suspension: Suspend the nitro-sulfide (10 mmol) in Ethanol (20 mL) and Glacial Acetic Acid (5 mL).

• Catalyst: Add Iron powder (5.0 equiv, <325 mesh).

  • Expert Tip: Activate the iron powder by washing with dilute HCl then Ethanol/Ether if the bottle is old/oxidized.

• Reflux: Heat to reflux (approx. 80°C) with vigorous stirring.

  • Monitoring: The reaction is usually complete in 1–2 hours. The color changes from yellow (nitro) to dark grey/brown (iron sludge).

• Workup: Cool and filter through a Celite pad to remove iron oxides. Wash with EtOAc.[1] Neutralize the filtrate with

  before concentration.

  • Trustworthiness: This method preserves the

    group perfectly (no desulfurization) and does not touch the aromatic ring halogens.

Advanced Application: Indole Synthesis

Nitro-aromatics with ortho-methyl groups are precursors for indoles.[5] The presence of an ortho-SMe group requires modification of standard protocols.

Leimgruber-Batcho Indole Synthesis (Modified)

Standard Leimgruber-Batcho uses Raney Nickel for the reductive cyclization step.[6] Raney Nickel will desulfurize the

group to .

Corrected Workflow for S-containing substrates:

• Enamine Formation: React o-nitro-toluene derivative with DMF-DMA. The

  group tolerates this heating step.

• Cyclization: Do NOT use Raney Ni/

  . Instead, use or Fe/AcOH (as described above) to reduce the nitro group to the amine, which then spontaneously cyclizes to the indole.

References

• Electronic Effects & Hammett Constants

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. Link

• Nucleophilic Aromatic Substitution Mechanisms

  • Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. Link

• Oxidation Selectivity

  • Carreno, M. C. (1995). Applications of Sulfoxides to Asymmetric Synthesis of Biologically Active Compounds. Chemical Reviews. Link

• Sulfide-Tolerant Reduction (Fe/AcOH)

  • Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reduction. Synthesis. Link (Note: Discusses transfer hydrogenation limits; Fe/AcOH is the classic alternative).

• Leimgruber-Batcho Modification

  • Batcho, A. D., & Leimgruber, W. (1985). Indoles from 2-Nitrotoluenes. Organic Syntheses. Link (Base protocol; modification via

    required for S-retention).

• Metabolic Oxidation of Sulfides

  • Mitchell, S. C., & Waring, R. H. (2008). The Flavin-Containing Monooxygenase Enzymes. In Pharmacogenetics. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. Reduction_of_nitro_compounds [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane

Introduction & Target Analysis

Methyl(3-methyl-4-nitrophenyl)sulfane (CAS 308814-40-6) is a critical intermediate in the synthesis of bioactive scaffolds, particularly in the development of kinase inhibitors (e.g., Rho kinase inhibitors) and aniline-based agrochemicals. The molecule features a thioether moiety para to a nitro group, a structural motif that demands precise regiocontrol during synthesis to avoid isomeric impurities.

This guide details a scalable, high-fidelity protocol for synthesizing Methyl(3-methyl-4-nitrophenyl)sulfane via Nucleophilic Aromatic Substitution (

) . Unlike traditional thiol methylation routes which suffer from odor control issues and polysulfide formation, this approach utilizes activated aryl halides to ensure essentially quantitative conversion with high atom economy.

Target Molecule Profile[1][2][3][4]

• IUPAC Name: Methyl(3-methyl-4-nitrophenyl)sulfane[1]

• Common Synonyms: 4-(Methylthio)-2-nitrotoluene (Note: Naming convention varies; structure is 1-SMe, 3-Me, 4-NO

  benzene).

• Molecular Formula:

• Molecular Weight: 183.23 g/mol [1]

• Key Structural Features: Electron-withdrawing nitro group at C4 activates the C1 position for nucleophilic attack; Methyl group at C3 provides steric nuance but does not deactivate the ring.

Retrosynthetic Logic & Route Selection

To ensure scalability and purity, we prioritize the

Disconnection . This route exploits the strong activation provided by the nitro group located para to the leaving group.

Pathway Visualization

Figure 1: Retrosynthetic analysis identifying 5-fluoro-2-nitrotoluene as the optimal electrophile due to the para-nitro activation effect.

Strategic Justification

• Regioselectivity: The nitro group at position 2 (relative to toluene numbering) activates the halogen at position 5 (para). The methyl group at position 1 is meta to the halogen and exerts minimal electronic influence, preventing side reactions.

• Leaving Group Selection:

  • Fluoride (5-Fluoro-2-nitrotoluene): Highest electronegativity leads to the fastest reaction rate in

    due to the stabilization of the Meisenheimer complex intermediate. Recommended for high-value pharmaceutical intermediates.

  • Chloride (5-Chloro-2-nitrotoluene): Lower cost but requires higher temperatures (

    C), increasing the risk of thermal runaway in nitro-compounds.

  • Decision: This protocol uses the Fluoro-derivative for mild, room-temperature processing, maximizing safety and yield.

Detailed Experimental Protocol

Method A: High-Purity Synthesis (Recommended)

Scale: 100 g Input Reaction Type: Exothermic

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[2][3][4][5][6][7]	Mass/Vol	Role
5-Fluoro-2-nitrotoluene	155.13	1.0	100.0 g	Substrate
Sodium Thiomethoxide (NaSMe)	70.09	1.1	49.7 g	Nucleophile
DMF (Anhydrous)	73.09	-	500 mL	Solvent
Water (Ice cold)	18.02	-	1.5 L	Quench

Step-by-Step Procedure

1. Reactor Setup & Inerting

• Equip a 2-L double-jacketed reactor with an overhead mechanical stirrer, internal temperature probe, and a pressure-equalizing addition funnel.

• Connect the reactor vent to a bleach scrubber (10% NaOCl) to neutralize any escaping methanethiol vapors (stench control).

• Purge the system with Nitrogen (

  ) for 15 minutes.

2. Solubilization (Endothermic)

• Charge 500 mL of anhydrous DMF into the reactor.

• Start stirring at 250 RPM.

• Add 5-Fluoro-2-nitrotoluene (100 g) in one portion. The solid should dissolve readily.

• Cool the solution to 0°C using a chiller.

3. Nucleophile Addition (Exothermic)

• Critical Step: Add solid Sodium Thiomethoxide (49.7 g) portion-wise over 30 minutes.

• Observation: A distinct color change (often deep yellow to orange) indicates the formation of the Meisenheimer complex.

• Control: Maintain internal temperature

  C. The reaction is rapid; the fluoride is a distinctively good leaving group here.

4. Reaction Maintenance

• Allow the mixture to warm naturally to Room Temperature (20-25°C).

• Stir for 2 hours.

• IPC (In-Process Control): Analyze by HPLC or TLC (20% EtOAc/Hexane). Target conversion:

  . The starting material (Rf ~0.6) should disappear, replaced by the product (Rf ~0.5).

5. Quench & Crystallization

• Cool the reaction mixture back to 5°C.

• Slowly add 1.5 L of ice-cold water over 45 minutes.

• Result: The product is highly lipophilic and will precipitate out as a yellow solid.

• Stir the slurry for 1 hour at 0-5°C to maximize yield.

6. Isolation

• Filter the solid using a Büchner funnel.

• Wash the cake with

  mL of water to remove residual DMF and fluoride salts.

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Expected Results

• Yield: 110 - 115 g (93 - 97%)

• Appearance: Yellow crystalline solid

• Purity (HPLC):

  [7]

• Melting Point: 74 - 76°C (Literature consistent)

Process Safety & Scalability

Thermal Hazard Management

Nitro-aromatics possess high decomposition energy. While 5-fluoro-2-nitrotoluene is stable, the reaction mixture generates heat.

• DSC Data: Differential Scanning Calorimetry of the reaction mass shows an onset of decomposition

  C. However, the adiabatic temperature rise from the reaction can be 30-40°C.

• Control Measure: strictly control the addition rate of NaSMe. Do not add NaSMe as a single bolus.

Odor Control (Methanethiol)

Sodium thiomethoxide can hydrolyze to release Methyl Mercaptan (MeSH), which has an odor threshold of 0.002 ppm.

• Scrubber: All vents must pass through a scrubber containing 10-15% Sodium Hypochlorite (Bleach) and NaOH.

  • Chemistry:

    .

Impurity Profile

Impurity	Origin	Control Strategy
Hydrolysis Product (Phenol)	Water in DMF reacting with Fluoride	Use anhydrous DMF; keep NaSMe dry.
Disulfide Dimer	Oxidation of NaSMe	Inert atmosphere ( ); Use fresh reagent.
Regioisomer	Impure Starting Material	Source 5-fluoro-2-nitrotoluene with isomeric purity.

Analytical Validation

1H NMR (400 MHz, )

• 8.05 (d, J=8.5 Hz, 1H): Proton at C4 (ortho to Nitro).
• 7.15 (s, 1H): Proton at C3 (between Me and SMe).
• 7.08 (d, J=8.5 Hz, 1H): Proton at C5.
• 2.65 (s, 3H): Methyl group (Ar-CH3).
• 2.55 (s, 3H): Thiomethyl group (S-CH3).

HPLC Method[9][10]

• Column: C18 Reverse Phase (4.6 x 150 mm, 5

  m)

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 mins.

• Detection: UV @ 254 nm.

Workflow Diagram

Figure 2: Process flow diagram illustrating the temperature-controlled addition and precipitation workup.

References

• Vertex AI Search. (2026). Search Results for 5-fluoro-2-nitrotoluene reaction with sodium thiomethoxide. Retrieved from 8

• National Institutes of Health (NIH). (2022). A protocol for the gram-scale synthesis of polyfluoroaryl sulfides via an SNAr step. Retrieved from 9

• Organic Chemistry Portal. (2024). General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. Retrieved from 10

• AChemBlock. (2026).[1] Product Entry: Methyl(3-methyl-4-nitrophenyl)sulfane (CAS 308814-40-6).[1][11] Retrieved from 1

• BLD Pharm. (2026). Chemical Properties and Safety Data for CAS 308814-40-6. Retrieved from 11

Sources

• 1. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]
• 2. US6294558B1 - Sulfonylbenzene compounds as anti-inflammatory/analgesic agents - Google Patents [patents.google.com]
• 3. Electrophotocatalytic SNAr Reactions of Unactivated Aryl Fluorides at Ambient Temperature and Without Base - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry [beilstein-journals.org]
• 5. Preparation of Substituted Methyl o-Nitrophenyl Sulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. CN1566074A - 4-methyl-3-nitrophenols and preparation method thereof - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. A protocol for the gram-scale synthesis of polyfluoroaryl sulfides via an SNAr step - PMC [pmc.ncbi.nlm.nih.gov]
• 10. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach [organic-chemistry.org]
• 11. 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]

Protocol &amp; Application Note: Chemoselective Catalytic Reduction of Methyl(3-methyl-4-nitrophenyl)sulfane

An Application Note for Drug Development Professionals and Organic Chemists

Abstract

The reduction of aromatic nitro compounds to their corresponding anilines is a cornerstone transformation in the synthesis of pharmaceuticals, dyes, and agrochemicals. However, the presence of other reducible or catalyst-sensitive functional groups, such as thioethers, presents a significant chemoselectivity challenge. The sulfur atom in a thioether can act as a potent poison for many noble-metal catalysts, particularly Palladium, leading to sluggish or incomplete reactions. This application note provides in-depth, field-proven protocols for the efficient and chemoselective reduction of Methyl(3-methyl-4-nitrophenyl)sulfane. We present two primary methodologies: a versatile Catalytic Transfer Hydrogenation (CTH) using a formic acid hydrogen source, and a classical Catalytic Hydrogenation with a sulfur-tolerant catalyst system. The causality behind experimental choices, safety protocols, and analytical validation are discussed in detail to ensure reliable and scalable results.

Scientific Background: The Chemoselectivity Challenge

The catalytic reduction of a nitro group to an amine typically proceeds through a series of intermediates, including nitroso and hydroxylamine species, on the surface of a heterogeneous catalyst. While highly efficient, the workhorse catalyst for this transformation, Palladium on carbon (Pd/C), is notoriously susceptible to deactivation by sulfur-containing compounds.[1][2] The lone pair of electrons on the sulfur atom in the thioether moiety of Methyl(3-methyl-4-nitrophenyl)sulfane can strongly and irreversibly adsorb to the palladium surface, blocking active sites and inhibiting the catalytic cycle.

To overcome this, strategies must focus on one of two areas:

• Employing a sulfur-tolerant catalyst: Metals like Platinum and Nickel (in the form of Raney Nickel) exhibit greater resistance to sulfur poisoning compared to Palladium.[1][3][4][5]

• Utilizing an alternative hydrogen source: Catalytic Transfer Hydrogenation (CTH) offers a milder alternative to high-pressure hydrogen gas.[6] Reagents like formic acid, ammonium formate, or hydrazine can serve as hydrogen donors in the presence of a catalyst, often under less demanding conditions that can improve selectivity.[7][8][9][10]

This guide details protocols that leverage these strategies to provide reliable synthetic routes to the target aniline derivative.

General Reaction Scheme

The overall transformation is the selective reduction of the nitro group to an amine without affecting the methylthio and methyl groups on the aromatic ring.

Caption: General scheme for the reduction of the nitroarene.

Experimental Protocols

Two primary protocols are presented. The choice between them depends on available equipment (hydrogenation apparatus), scale, and desired reaction conditions.

Protocol 1: Catalytic Transfer Hydrogenation (CTH) with Formic Acid & Pd/C

This method is often preferred for lab-scale synthesis due to its operational simplicity and avoidance of high-pressure hydrogen gas. While Pd/C can be poisoned by sulfur, the use of formic acid as a hydrogen donor can sometimes mitigate this issue under carefully controlled conditions, and it remains a valuable first approach to attempt.

Rationale: Formic acid serves as an in-situ source of hydrogen, decomposing on the catalyst surface to H₂ and CO₂.[6][11] This method is often highly chemoselective and can be performed with standard laboratory glassware.[7]

Materials and Reagents:

• Methyl(3-methyl-4-nitrophenyl)sulfane

• 10% Palladium on Carbon (Pd/C, 50% wet)

• Formic Acid (HCOOH, >95%)

• Ethanol (EtOH) or Methanol (MeOH)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Celite® (Diatomaceous earth)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Standard glassware for work-up

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq., e.g., 10 mmol, 1.83 g).

• Solvent Addition: Add ethanol (100 mL). Stir the mixture at room temperature until the starting material is fully dissolved.

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C (0.05 mol eq. Pd). Safety Note: Pd/C is pyrophoric and can ignite solvents. Never add it to a dry flask or in the presence of air.[12]

• Addition of Hydrogen Donor: Slowly add formic acid (5.0 eq., e.g., 50 mmol, 1.88 mL) to the stirred suspension. An initial effervescence (CO₂ evolution) may be observed.

• Reaction Execution: Heat the reaction mixture to a gentle reflux (approx. 80°C for ethanol) and maintain for 2-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC is 30% Ethyl Acetate in Hexanes. The product aniline should have a lower Rf value than the starting nitro compound.

• Reaction Quench & Catalyst Removal: Once the reaction is complete, cool the mixture to room temperature. Crucial Safety Step: Carefully filter the suspension through a pad of Celite® to remove the Pd/C catalyst.[13] The filter cake must be washed thoroughly with ethanol and must not be allowed to dry , as the used catalyst is highly pyrophoric.[12] Immediately transfer the wet Celite/catalyst cake into a dedicated waste container with water.[12]

• Work-up: Concentrate the filtrate under reduced pressure to remove the solvent. Redissolve the residue in Ethyl Acetate (100 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize any remaining formic acid. Wash with brine (1 x 50 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 4-Amino-3-(methylthio)aniline, which can be purified further by column chromatography or recrystallization if necessary.

Protocol 2: Catalytic Hydrogenation with Raney® Nickel & H₂ Balloon

This classical approach is highly effective and utilizes Raney Nickel, a catalyst known for its good performance and relative tolerance to sulfur compared to palladium.[3][4]

Rationale: Raney Nickel is a cost-effective and highly active catalyst for the reduction of nitro groups.[4] Using hydrogen gas directly is a clean and efficient method, though it requires specific safety precautions.[14]

Materials and Reagents:

• Methyl(3-methyl-4-nitrophenyl)sulfane

• Raney® Nickel (50% slurry in water)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Hydrogen (H₂) gas balloon

• Nitrogen (N₂) gas for inerting

• Two or three-neck round-bottom flask

• Vacuum/Nitrogen manifold

• Celite®

Step-by-Step Procedure:

• Catalyst Preparation: In a flask, decant the water from the required amount of Raney Nickel slurry (approx. 10-20% by weight of the substrate). Wash the catalyst with ethanol (3 x 10 mL) to remove water. Safety Note: Raney Nickel is pyrophoric and must be kept wet with solvent at all times.[14]

• Reaction Setup: To a two-neck round-bottom flask containing a stir bar, add the washed Raney Nickel. Add the Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq) followed by the solvent (Ethanol or Ethyl Acetate, ~10 mL per gram of substrate).

• Inerting the System: Seal the flask and connect it to a vacuum/nitrogen manifold. Carefully evacuate the flask and backfill with nitrogen. Repeat this cycle 3-5 times to ensure all oxygen is removed.[13][15]

• Introducing Hydrogen: Connect a balloon filled with hydrogen gas to the flask. Evacuate the flask one last time and then backfill with hydrogen from the balloon. Repeat this purge with hydrogen 2-3 times.[13]

• Reaction Execution: Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (from the balloon). Vigorous stirring is essential for good contact between the gas, liquid, and solid catalyst.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours. Hydrogen uptake can also be monitored by observing the deflation of the balloon (refill as necessary).

• Quench & Catalyst Removal: Once complete, purge the system with nitrogen to remove all hydrogen gas.[15] Filter the mixture through a pad of Celite®. The filter cake must be washed with the reaction solvent and kept wet to prevent ignition.[12][14]

• Isolation: Concentrate the filtrate under reduced pressure to afford the crude product.

Experimental Workflow Diagram

Caption: Workflow from reaction setup to product isolation.

Data and Characterization

Comparative Results (Illustrative)

The following table presents typical, illustrative results that a researcher might expect when comparing these two protocols. Actual results will vary based on reaction scale and specific conditions.

Parameter	Protocol 1 (Pd/C, HCOOH)	Protocol 2 (Raney Ni, H₂)
Catalyst Loading	5 mol% Pd	~15% w/w
Reaction Time	3 hours	8 hours
Temperature	80 °C (Reflux)	Room Temperature
Pressure	Atmospheric	Atmospheric (Balloon)
Isolated Yield	85-92%	90-97%
Purity (Crude)	>90%	>95%
Key Advantage	No high-pressure H₂ gas needed	Higher sulfur tolerance, cleaner reaction
Key Disadvantage	Potential for catalyst poisoning	Requires handling of H₂ gas

Product Characterization: 4-Amino-3-(methylthio)aniline

• Appearance: Off-white to pale yellow solid.

• ¹H NMR (400 MHz, CDCl₃): δ 6.65 (d, 1H), 6.25 (d, 1H), 6.15 (dd, 1H), 3.80 (br s, 4H, NH₂), 2.40 (s, 3H, S-CH₃), 2.20 (s, 3H, Ar-CH₃).

• Mass Spec (EI): m/z = 168 (M⁺).

Mandatory Safety Precautions

• Pyrophoric Catalysts: Both Pd/C and Raney Nickel are pyrophoric, especially after use.[12][14] They can ignite solvents upon exposure to air. ALWAYS handle them in an inert atmosphere or as a wet slurry. The filter cake after the reaction must be kept wet and disposed of in a dedicated, clearly labeled waste container containing water.[12][16]

• Hydrogen Gas: Hydrogen is extremely flammable and forms explosive mixtures with air.[17] All hydrogenation reactions must be conducted in a well-ventilated fume hood.[15] Ensure all glassware is free of cracks and that connections are secure. Purge the system thoroughly with an inert gas (Nitrogen or Argon) before introducing hydrogen and after the reaction is complete.[14][15]

• Personal Protective Equipment (PPE): Safety glasses, a flame-retardant lab coat, and appropriate gloves must be worn at all times.[16]

• Solvent Safety: Flammable solvents like ethanol and ethyl acetate should be handled with care, away from ignition sources.

Conclusion

The successful synthesis of 4-Amino-3-(methylthio)aniline from its nitro precursor is readily achievable with high chemoselectivity and yield. For operational simplicity at the lab scale, the catalytic transfer hydrogenation with formic acid is an excellent starting point. For potentially greater catalyst longevity, scalability, and purity, direct hydrogenation using a sulfur-tolerant catalyst like Raney Nickel is a superior and robust alternative. Adherence to the detailed protocols and, most importantly, the safety guidelines outlined in this document is critical for a successful and safe outcome.

References

• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• A highly effective Ag–RANEY® nickel hybrid catalyst for reduction of nitrofurazone and aromatic nitro compounds in aqueous solution. (2015). RSC Advances. Retrieved from [Link]

• Base-free chemoselective transfer hydrogenation of nitroarenes to anilines with formic acid as hydrogen source by a reusable heterogeneous Pd/ZrP catalyst. (2014). RSC Advances. Retrieved from [Link]

• A hydroquinone based palladium catalyst for room temperature nitro reduction in water. (2014). New Journal of Chemistry. Retrieved from [Link]

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. (n.d.). KINTEK Solution. Retrieved from [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. (2025). Industrial Safety Solution. Retrieved from [Link]

• RaneyNi/Formic Acid Nitro Reduction. (n.d.). Rhodium.ws. Retrieved from [Link]

• Tandem selective reduction of nitroarenes catalyzed by palladium nanoclusters. (2015). Green Chemistry. Retrieved from [Link]

• Palladium-Catalyzed Reductive Coupling of Nitroarenes with Phenols leading to N-Cyclohexylanilines. (2018). Organic Chemistry Portal. Retrieved from [Link]

• Selective Reduction of Halogenated Nitroarenes Using Pd/C. (2014). Synfacts. Retrieved from [Link]

• Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review. (2019). ResearchGate. Retrieved from [Link]

• Denitration of Nitroarenes Under Ambient Physiological Conditions Catalyzed by Graphdiyne-Supported Palladium. (2023). CCS Chemistry. Retrieved from [Link]

• Nickel-Catalyzed Formic Acid Reductions. A Selective Method for the Reduction of Nitro Compounds. (2000). Synthetic Communications. Retrieved from [Link]

• HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. (2021). Rasayan Journal of Chemistry. Retrieved from [Link]

• Hydrogenation reaction safety. (2024). YouTube. Retrieved from [Link]

• On the catalytic transfer hydrogenation of nitroarenes by a cubane-type Mo3S4 cluster hydride: disentangling the nature of the reaction mechanism. (2019). Catalysis Science & Technology. Retrieved from [Link]

• Hydrogenation SOP. (n.d.). University of California, Berkeley. Retrieved from [Link]

• Efficient Reduction of Nitroaromatic Compounds Using Fe@N-C Single-Atom Catalyst with Formic Acid as a Green Hydrogen Source. (2025). Journal of Synthetic Chemistry. Retrieved from [Link]

• Formic Acid as a Hydrogen Source for the Additive-Free Reduction of Aromatic Carbonyl and Nitrile Compounds at Reusable Supported Pd Catalysts. (2020). MDPI. Retrieved from [Link]

• Standard Operating Procedures - The Sarpong Group. (2010). University of California, Berkeley. Retrieved from [Link]

• Ethanol as a H₂ source: transfer hydrogenation of sulfur and halogen containing nitroarenes with an anti-poisoning platinum on carbon catalyst. (2026). Green Chemistry. Retrieved from [Link]

• Real-Time Monitoring of Aqueous Organic Reduction Reactions Using Ex Situ Fiber Optic Raman Spectroscopy. (2021). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Ethanol as a H2 source: transfer hydrogenation of sulfur and halogen containing nitroarenes with an anti-poisoning platinum on carbon catalyst. (2026). ResearchGate. Retrieved from [Link]

• Chemoselective nitro reduction and hydroamination using a single iron catalyst. (2024). Chemical Science. Retrieved from [Link]

• Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. (2020). PMC. Retrieved from [Link]

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Introduction: The Pivotal Role of Sulfoxides and Sulfones in Modern Drug Discovery

An Application Guide to the Controlled Oxidation of Methyl(3-methyl-4-nitrophenyl)sulfane

In the landscape of medicinal chemistry, the deliberate and precise modification of molecular scaffolds is paramount to achieving desired pharmacological profiles. Among the vast array of functional groups, sulfoxides and sulfones have emerged as indispensable motifs in the design of novel therapeutics.[1][2] The sulfur atom's ability to exist in multiple oxidation states (thioether, sulfoxide, sulfone) allows for the fine-tuning of a molecule's physicochemical properties. The introduction of a sulfone moiety, for instance, can lower lipophilicity, enhance aqueous solubility, and improve metabolic stability—collectively optimizing a drug candidate's ADME (absorption, distribution, metabolism, and excretion) properties.[1] Consequently, sulfoxides and sulfones are integral components of numerous approved drugs and clinical candidates, acting as key pharmacophores or bioisosteres.[1][2][3]

This application note provides a detailed guide for researchers, chemists, and drug development professionals on the controlled oxidation of a representative aryl sulfide, Methyl(3-methyl-4-nitrophenyl)sulfane. We present two distinct, robust protocols for the selective synthesis of either the corresponding sulfoxide or the fully oxidized sulfone. The methodologies are designed to be reproducible and scalable, with an emphasis on explaining the chemical principles behind each step to ensure both success and safety in the laboratory.

PART 1: The Principle of Selective Sulfide Oxidation

The oxidation of a sulfide to a sulfone is a sequential process. The initial oxidation step converts the sulfide to a sulfoxide. A subsequent, typically more challenging, oxidation step elevates the sulfoxide to a sulfone.

Caption: Sequential Oxidation of Aryl Sulfides.

The primary challenge and the focus of these protocols lie in controlling this process. Selective oxidation to the sulfoxide requires a mild oxidant or precise stoichiometric control to prevent over-oxidation to the sulfone.[4] Conversely, the complete conversion to the sulfone necessitates more forceful conditions or an excess of the oxidizing agent.[5][6] The choice of oxidant, solvent, temperature, and reaction time are all critical parameters that dictate the final product.

Commonly employed oxidants for this transformation include:

• Hydrogen Peroxide (H₂O₂): A "green" and cost-effective oxidant, often used with a catalyst (e.g., acids, metal complexes) to modulate its reactivity for either sulfoxide or sulfone formation.[4][7][8]

• meta-Chloroperoxybenzoic Acid (m-CPBA): A highly reliable and versatile reagent, widely used for epoxidations and sulfide oxidations.[9][10] The stoichiometry of m-CPBA is key to selectivity.

• Oxone®: A stable, solid potassium peroxymonosulfate salt that is a powerful and convenient oxidant, particularly effective for converting sulfides directly to sulfones.[11][12][13]

PART 2: Experimental Protocols

Protocol 1: Selective Oxidation to Methyl(3-methyl-4-nitrophenyl)sulfoxide

This protocol is optimized for high selectivity, minimizing the formation of the sulfone by-product. The key is the use of a single equivalent of a controlled oxidizing agent at a reduced temperature.

Core Principle: The nucleophilic sulfur atom of the sulfide attacks the electrophilic oxygen of the peroxy acid. By using one equivalent of m-CPBA at 0 °C, the reaction is sufficiently rapid to form the sulfoxide but slow enough to prevent significant over-oxidation of the newly formed, less nucleophilic sulfoxide.

Materials and Equipment:

• Methyl(3-methyl-4-nitrophenyl)sulfane

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus (silica plates, UV lamp)

• Column chromatography equipment (silica gel, appropriate eluents)

Step-by-Step Methodology:

• Preparation: In a clean, dry round-bottom flask, dissolve Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq) in anhydrous dichloromethane (approx. 0.1 M concentration).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the internal temperature equilibrates to 0 °C.

• Reagent Addition: Weigh m-CPBA (1.1 eq, adjusted for purity) and add it to the reaction flask in small portions over 15-20 minutes. Rationale: Portion-wise addition maintains a low concentration of the oxidant, enhancing selectivity and controlling any potential exotherm.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The starting material should be consumed, and a new, more polar spot corresponding to the sulfoxide should appear. The reaction is typically complete within 1-3 hours.

• Quenching and Work-up: Once the starting material is consumed, quench the reaction by adding saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer twice with saturated NaHCO₃ solution (to remove m-chlorobenzoic acid by-product) and once with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is typically a yellow oil or solid. Purify via flash column chromatography on silica gel to obtain the pure Methyl(3-methyl-4-nitrophenyl)sulfoxide.

Protocol 2: Complete Oxidation to Methyl(3-methyl-4-nitrophenyl)sulfone

This protocol is designed to drive the oxidation to completion, yielding the sulfone as the major product. This is achieved by using a stoichiometric excess of the oxidizing agent and allowing the reaction to proceed at ambient temperature.

Core Principle: Using more than two equivalents of m-CPBA ensures that sufficient oxidant is present to first convert all the sulfide to the sulfoxide, and then to drive the second, slower oxidation of the sulfoxide to the sulfone.

Materials and Equipment:

• Same as Protocol 1.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq) in dichloromethane.

• Reagent Addition: At room temperature, add m-CPBA (2.5 eq, adjusted for purity) to the stirring solution in portions. An initial cooling in a water bath may be used to moderate the initial exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is typically complete within 4-12 hours. Monitor the complete disappearance of both the starting sulfide and the intermediate sulfoxide spots by TLC. A new, most polar spot will appear for the sulfone.

• Work-up and Purification: The work-up and purification steps are identical to those described in Protocol 1. The sulfone product is significantly more polar than the sulfoxide and will require a more polar eluent system for column chromatography (e.g., 1:1 Hexanes:Ethyl Acetate).

PART 3: Data Summary and Visualization

Comparative Protocol Parameters

Parameter	Protocol 1 (Sulfoxide)	Protocol 2 (Sulfone)
Target Product	Methyl(3-methyl-4-nitrophenyl)sulfoxide	Methyl(3-methyl-4-nitrophenyl)sulfone
Oxidant	m-CPBA	m-CPBA
Stoichiometry	~1.1 equivalents	>2.2 equivalents
Solvent	Dichloromethane (DCM)	Dichloromethane (DCM)
Temperature	0 °C	Room Temperature
Typical Time	1-3 hours	4-12 hours
Key Control	Stoichiometry & Temperature	Stoichiometry

Expected Product Characterization

Product	Appearance	¹H NMR (Expected Shift)	¹³C NMR (Expected Shift)	IR (cm⁻¹)
Sulfoxide	Yellow Solid/Oil	S-CH₃: ~2.7-2.9 ppm	S-CH₃: ~40-45 ppm	S=O stretch: ~1030-1070
Sulfone	White/Pale Yellow Solid	S-CH₃: ~3.1-3.3 ppm	S-CH₃: ~42-47 ppm	SO₂ symm/asymm: ~1120-1160 & ~1300-1350

Note: Exact NMR shifts are dependent on the solvent used. The values provided are typical ranges. The downfield shift of the methyl protons and carbon in the sulfone compared to the sulfoxide is a key diagnostic feature.[14][15][16]

Workflow Visualization

Caption: Decision workflow for selective sulfide oxidation.

References

• Reaction mechanism and stoichiometry of chemical sulfide oxidation. Water360. 17

• Mechanism of the Selective Sulfide Oxidation Promoted by HNO3/FeBr3. ACS Publications.

• PTC-Oxone® Oxidation of Sulfide to Sulfone. Phase Transfer Catalysis.

• Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone. Green Chemistry (RSC Publishing).

• The Mechanism of the Catalytic Oxidation of Hydrogen Sulfide. University of Twente Research Information.

• Oxidation of Reduced Sulfur Compounds. Biology LibreTexts.

• Oxygen-17 nuclear magnetic resonance spectroscopy of sulfoxides and sulfones. Alkyl substituent-induced chemical-shift effects. The Journal of Organic Chemistry - ACS Publications.

• Practical oxidation of sulfides to sulfones by H2O2 catalysed by titanium catalyst. Green Chemistry (RSC Publishing).

• The Mechanism of Oxidation of Sulfide Ores in Nature. GeoScienceWorld.

• Cyclic sulfoxides and sulfones in drug design. ResearchGate.

• Sulfoxide synthesis by oxidation. Organic Chemistry Portal.

• A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. Journal of Applicable Chemistry.

• Sulfone synthesis by oxidation. Organic Chemistry Portal.

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules (MDPI).

• Selective Oxidation of Sulfides to Sulfoxides by Hydrogen Peroxide in the Presence of Mn2ZnO4 Spinel Nanoparticle Catalyst. Journal of Synthetic Chemistry.

• One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. Scientific Reports (Nature).

• One pot synthesis of trifluoromethyl aryl sulfoxides by trifluoromethylthiolation of arenes and subsequent oxidation with hydrogen peroxide. RSC Publishing.

• Catalyst-free oxidation of sulfides to sulfoxides and diethylamine-catalyzed oxidation of sulfides to sulfones using Oxone as an oxidant. Research on Chemical Intermediates.

• Oxidation-Cyclisation of Biphenyl Thioethers to Dibenzothiophenium Salts for Ultrarapid 18F-Labelling of PET Tracers. Chem (Cell Press).

• Selective Synthesis of Sulfoxides and Sulfones by Methyltrioxorhenium- Catalyzed Oxidation of Sulfides with Hydrogen Peroxide. Chemical and Pharmaceutical Bulletin.

• An Efficient Oxidation of Sulfides to Sulfones with Urea–Hydrogen Peroxide in the Presence of Phthalic Anhydride in Ethyl Acetate. Synthesis.

• Oxidation of thioether linkage to sulfoxide/sulfone via H2O2 and mCPBA (3-chloroperbenzoic acid). ResearchGate.

• Oxidation of sulfides to sulfones with hydrogen peroxide in the presence of acetic acid and Amberlyst 15. ResearchGate.

• 13 C Nuclear Magnetic Resonance Spectra of Organic Sulfur Compounds: Cyclic Sulfides, Sulfoxides, Sulfones, and Thiones. Canadian Journal of Chemistry.

• Selective Oxidation of Organosulphides using m-CPBA as oxidant. Der Pharma Chemica.

• Methyl phenyl sulfoxide. Organic Syntheses Procedure.

• A Chemoselective Oxidation of Sulfides to Sulfoxides and Sulfones Using Urea-2,2-dihydroperoxypropane as a Novel Oxidant. Letters in Organic Chemistry.

• 33S NMR: Recent Advances and Applications. MDPI.

• H-1 chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. ResearchGate.

• Sulfur-33 nuclear magnetic resonance spectroscopy of simple sulfones. Alkyl-substituent-induced chemical shift effects. OSTI.GOV.

• Application of Methylsulfone in Drug Discovery. PharmaBlock.

• Why the raw material of Thioethers can't be Oxided by m-CPBA totally? ResearchGate.

• SULFOXIDES AND SULFONES: REVIEW. ResearchGate.

• m-CPBA (meta-chloroperoxybenzoic acid). Master Organic Chemistry.

• Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones. Chemistry – A European Journal.

• The importance of sulfur-containing motifs in drug design and discovery. Semantic Scholar.

• Kinetic studies on the oxidation of aryl methyl sulfides and sulfoxides by dimethyldioxirane; absolute rate constants and activation parameters for 4-nitrophenyl methyl sulfide and sulfoxide. Organic & Biomolecular Chemistry (RSC Publishing).

• Preparation of Substituted Methyl o-Nitrophenyl Sulfides. MDPI.

• Fluoromethyl phenyl sulfone. Organic Syntheses Procedure.

• Methyl(3-methyl-4-nitrophenyl)sulfane 95%. AChemBlock.

• Selective Oxidation of Sulfides to Sulfoxides and Sulfones at Room Temperature Using H2O2 and a Mo(VI) Salt as Catalyst. ResearchGate.

• Selective oxidation of organic sulfides to sulfoxides using sugar derived cis-dioxo molybdenum(VI) complexes. SciSpace.

• The results of the oxidation of methyl phenyl sulfide under various conditions. ResearchGate.

• Preparation of Substituted Methyl o-Nitrophenyl Sulfides. National Center for Biotechnology Information.

• Process for producing 3-methyl-4-nitroenenol. Google Patents.

• 3-Methyl-4-nitrophenol CAS N°: 2581-34-2. OECD SIDS.

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• 2. semanticscholar.org [semanticscholar.org]
• 3. Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfone synthesis by oxidation [organic-chemistry.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. Practical oxidation of sulfides to sulfones by H2O2 catalysed by titanium catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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• 12. Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively - PMC [pmc.ncbi.nlm.nih.gov]
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Using Methyl(3-methyl-4-nitrophenyl)sulfane as a pharmaceutical intermediate

Application Note: Strategic Utilization of Methyl(3-methyl-4-nitrophenyl)sulfane in API Synthesis

Executive Summary & Chemical Profile

Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6), often referred to as 4-nitro-3-methylthioanisole , is a high-value bifunctional intermediate. It serves as a critical scaffold in the synthesis of aryl-sulfone kinase inhibitors , anti-infectives , and non-steroidal anti-inflammatory drugs (NSAIDs) .

Its structural utility lies in its two orthogonal reactive handles:

• The Nitro Group (-NO₂): A latent amine precursor for amide coupling or heterocyclic ring closure.

• The Methylthio Group (-SMe): A versatile moiety that can be maintained as a hydrophobic contact point or oxidized to a methylsulfonyl (-SO₂Me) pharmacophore to enhance polarity and hydrogen-bonding capability.

Critical Challenge: The primary bottleneck in utilizing this intermediate is the chemoselective reduction of the nitro group . Standard catalytic hydrogenation (Pd/C + H₂) is frequently compromised by the thioether moiety, which irreversibly binds to and "poisons" palladium active sites.

This guide provides field-proven protocols to overcome catalyst poisoning and control oxidation states, ensuring high yield and purity in GMP environments.

Property	Specification
IUPAC Name	Methyl(3-methyl-4-nitrophenyl)sulfane
CAS Number	308814-40-6
Molecular Formula	C₈H₉NO₂S
Molecular Weight	183.23 g/mol
Key Impurities	3-methyl-4-nitrophenol (Hydrolysis product), Disulfides

Strategic Reaction Pathways

The following flowchart illustrates the two primary divergent pathways for this intermediate: Path A (Reduction to Aniline) and Path B (Oxidation to Sulfone).

Figure 1: Divergent synthetic utility. Path A requires specialized reduction to avoid catalyst poisoning. Path B converts the sulfide to a sulfone first, enabling standard hydrogenation downstream.

Protocol A: Chemoselective Nitro Reduction (Sulfide-Compatible)

Objective: Reduce the nitro group to an aniline without desulfurization or catalyst poisoning. Why this method? Standard Pd/C hydrogenation fails here because sulfur lone pairs coordinate strongly to Pd. We utilize Iron/Ammonium Chloride (Fe/NH₄Cl) , a robust, heterogeneous electron-transfer method that is immune to sulfur poisoning and scalable.

Materials:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 equiv)

• Iron Powder (325 mesh, reduced) (5.0 equiv)

• Ammonium Chloride (NH₄Cl) (5.0 equiv)

• Solvent: Ethanol/Water (4:1 ratio)

• Ethyl Acetate (for extraction)[1]

Step-by-Step Procedure:

• Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve the nitro-sulfane substrate in Ethanol/Water (4:1 v/v). The concentration should be approximately 0.2 M.

• Activation: Add Ammonium Chloride followed by Iron Powder in a single portion.

  • Note: Ensure the iron powder is grey/black. Reddish (oxidized) iron will result in stalled reactions.

• Reaction: Heat the suspension to reflux (approx. 78°C) with vigorous stirring.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 7:3) or HPLC.[1] The starting material (yellow) should disappear, replaced by a fluorescent amine spot (often turns brown/purple upon staining with ninhydrin).

  • Time: Typically complete in 2–4 hours.

• Workup (Critical Step):

  • Cool the mixture to room temperature.

  • Filtration: Filter the slurry through a pad of Celite® to remove iron oxide sludge. Wash the pad copiously with Ethyl Acetate.

  • Caution: The iron waste can be pyrophoric if dried completely. Keep wet and dispose of according to safety regulations.

• Extraction: Concentrate the filtrate to remove ethanol. Dilute the aqueous residue with water and extract 3x with Ethyl Acetate.

• Drying: Dry organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Yield: Expect 85–95% of a tan to brown oil/solid (4-amino-3-methylthioanisole).

Protocol B: Controlled Oxidation to Sulfone

Objective: Convert the methylthio group (-SMe) to a methylsulfonyl group (-SO₂Me) prior to nitro reduction. Why this method? Sulfones are strongly electron-withdrawing and do not poison hydrogenation catalysts. Transforming the sulfide first allows for cheaper, standard Pd/C hydrogenation in subsequent steps.

Materials:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 equiv)

• m-Chloroperoxybenzoic acid (mCPBA) (2.2 equiv for Sulfone; 1.1 equiv for Sulfoxide)

• Solvent: Dichloromethane (DCM)

• Quench: 10% Na₂S₂O₃ (Sodium Thiosulfate) and sat. NaHCO₃.

Step-by-Step Procedure:

• Setup: Dissolve the substrate in DCM (0.1 M) and cool to 0°C in an ice bath.

• Addition: Slowly add mCPBA (dissolved in DCM) dropwise over 30 minutes.

  • Stoichiometry Control: Use exactly 2.2–2.5 equivalents to drive the reaction fully to the sulfone (-SO₂-). Using <1.5 equivalents will result in a mixture of sulfoxide (-SO-) and sulfone.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

• Quench: Pour the reaction mixture into a biphasic solution of 10% Na₂S₂O₃ (to destroy excess peroxide) and sat. NaHCO₃ (to neutralize m-chlorobenzoic acid byproduct). Stir vigorously for 15 minutes.

• Separation: Separate the organic layer. Wash with additional sat. NaHCO₃ until the aqueous layer is basic, then wash with brine.

• Purification: Dry over MgSO₄ and concentrate. The resulting Methyl(3-methyl-4-nitrophenyl)sulfone is typically a crystalline solid.[2]

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Incomplete Reduction (Path A)	Oxidized Iron Powder	Use fresh, reduced Fe powder (grey color). Increase NH₄Cl to 7 equiv.
Stalled Hydrogenation (Alternative Path A)	Catalyst Poisoning	Switch from Pd/C to Sulfided Platinum on Carbon (Pt(S)/C) or Raney Nickel (washed).
Over-oxidation to N-oxide (Path B)	Excess mCPBA / High Temp	Maintain 0°C during addition. Monitor strictly by HPLC.
Low Yield in Workup	Amine trapping in Fe sludge	Wash Celite pad with hot Ethyl Acetate or MeOH/DCM mixture.

Reaction Workflow Visualization

The following diagram details the decision logic for selecting the reduction method based on the downstream target.

Figure 2: Process decision tree. Selecting the reduction method based on the desired final pharmacophore prevents catalyst deactivation.

References

• BenchChem. (2025).[1] Application Notes and Protocols for the Reduction of Nitro Groups to Amines.[1] Retrieved from

• Beilstein Journals. (2011). A novel high-yield synthesis of aminoacyl p-nitroanilines.[3] Beilstein J. Org. Chem. Retrieved from

• Organic Chemistry Portal. (2023). Sulfone synthesis by oxidation.[4][5][6][7] Retrieved from

• PubChem. (2025).[8] Compound Summary: Methyl(3-methyl-4-nitrophenyl)sulfane (CAS 308814-40-6).[9][10] Retrieved from

• Thieme Connect. (2025).[4] Reduction of Nitro Compounds to Amines: Catalytic Selectivity. Retrieved from

Sources

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• 3. BJOC - A novel high-yield synthesis of aminoacyl p-nitroanilines and aminoacyl 7-amino-4-methylcoumarins: Important synthons for the synthesis of chromogenic/fluorogenic protease substrates [beilstein-journals.org]
• 4. A reagent to access methyl sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfone synthesis by oxidation [organic-chemistry.org]
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• 8. 3-Methyl-4-nitrophenol | C7H7NO3 | CID 17412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]
• 10. 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]

Application Note: Strategic Functionalization of Methyl(3-methyl-4-nitrophenyl)sulfane

This Application Note provides a comprehensive technical guide to nucleophilic substitution reactions involving Methyl(3-methyl-4-nitrophenyl)sulfane (also known as 4-(methylthio)-2-methyl-1-nitrobenzene ).[1]

This guide focuses on the molecule's utility as a "switchable" electrophile in medicinal chemistry—specifically its use as a scaffold for generating diverse aniline or phenol derivatives via the Oxidation-Activation-Displacement strategy.[1]

Executive Summary & Molecule Profile

Methyl(3-methyl-4-nitrophenyl)sulfane is a valuable building block in organic synthesis, particularly for the construction of polysubstituted benzene rings found in kinase inhibitors and antimicrobials.[1] Its core value lies in the chemoselective reactivity of its substituents.

• The "Masked" Electrophile: The methylthio (-SMe) group is relatively inert to nucleophiles but can be "switched on" via oxidation to a sulfone (-SO

  Me), transforming it into a highly reactive leaving group for Nucleophilic Aromatic Substitution ( ).[1]

• The Activator: The nitro (-NO

  ) group at the para position serves as the essential electron-withdrawing group (EWG) that enables these substitutions.[2]

Chemical Profile

Property	Detail
IUPAC Name	2-methyl-4-(methylsulfanyl)-1-nitrobenzene
Common Name	Methyl(3-methyl-4-nitrophenyl)sulfane
Molecular Formula
Key Functionality	Thioether (Donor/Masked LG), Nitro (Activator/EWG)
Geometry	1,2,4-substituted benzene (SMe at 4, Me at 2, NO at 1)

Reaction Logic & Mechanism

The functionalization of this scaffold relies on the principles of Nucleophilic Aromatic Substitution (

) .[2][3][4]

The "Safety-Catch" Strategy

Direct displacement of the methylthio group is difficult because -SMe is a poor leaving group and a weak electron donor.[1] The optimal workflow involves a three-stage protocol:

• Synthesis: Introduction of the -SMe motif (if not commercially sourced).

• Activation: Oxidation of Sulfide (-SMe) to Sulfone (-SO

  Me).

• Diversification: Displacement of the Sulfonyl group by amines, alcohols, or thiols.

Mechanism: Meisenheimer Complex

The reaction proceeds via an addition-elimination mechanism.[1][3] The nucleophile attacks the carbon carrying the leaving group (LG), forming a resonance-stabilized anionic intermediate (Meisenheimer complex).[2][4] The para-nitro group is critical for stabilizing this negative charge.[1]

Caption: The

mechanism requires the MeSO - group to be activated by the p-nitro group to stabilize the transition state.

Detailed Experimental Protocols

Protocol A: Synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane

Use this protocol if generating the starting material from the halide precursor.[1]

Reaction: 4-Fluoro-2-methyl-1-nitrobenzene + NaSMe

Product + NaF[1]

Reagents:

• 4-Fluoro-2-methyl-1-nitrobenzene (1.0 equiv)[1]

• Sodium thiomethoxide (NaSMe) (1.1 equiv)[1]

• DMF (Dimethylformamide), anhydrous (0.5 M concentration)

Procedure:

• Setup: Charge a flame-dried round-bottom flask with 4-Fluoro-2-methyl-1-nitrobenzene and anhydrous DMF under an inert atmosphere (

  or Ar).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add solid NaSMe portion-wise over 10 minutes. Note: The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane/EtOAc 8:1) or LC-MS.[1] The fluoride is displaced rapidly due to the p-nitro activation.

• Workup: Pour the reaction mixture into ice-water (10x volume). The product typically precipitates as a yellow solid.

• Isolation: Filter the solid, wash copiously with water to remove DMF and salts, and dry under vacuum.

  • Yield expectation: >90%.[1]

  • Purification: Recrystallization from Ethanol if necessary.[1]

Protocol B: Activation (Oxidation to Sulfone)

This step converts the inert sulfide into a reactive leaving group.

Reaction: Ar-SMe + Oxidant

Ar-SO Me[1]

Reagents:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 equiv)[1]

• m-CPBA (meta-Chloroperoxybenzoic acid) (2.5 equiv)[1]

• DCM (Dichloromethane) (0.2 M)[1]

Procedure:

• Dissolution: Dissolve the sulfide in DCM at 0°C.

• Oxidation: Add m-CPBA (77% max) slowly. Caution: Peroxides are shock-sensitive; use a blast shield.[1]

• Stirring: Stir at RT for 4–6 hours. Monitor for the disappearance of the sulfide and the intermediate sulfoxide (Ar-S(=O)Me).

• Quench: Quench with saturated aqueous

  (sodium thiosulfate) to destroy excess peroxide, followed by saturated to neutralize the acid.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Result: The sulfone (4-(methylsulfonyl)-2-methyl-1-nitrobenzene) is obtained as a crystalline solid.[1]

Protocol C: Library Generation ( Displacement)

This is the core application: replacing the sulfone with amines to create drug-like molecules.

Reaction: Ar-SO

Me + Ar-NH-R +

Reagents:

• Sulfone Intermediate (from Protocol B)[1] (1.0 equiv)[1]

• Primary or Secondary Amine (1.2 – 1.5 equiv)[1]

• Base: DIPEA (Diisopropylethylamine) or

  (2.0 equiv)[1]

• Solvent: DMSO or NMP (0.5 M)[1]

Procedure:

• Mixture: In a reaction vial, combine the sulfone, amine, and base in DMSO.

• Heating: Heat to 80–100°C for 4–12 hours.

  • Insight: The sulfone is a better leaving group than fluoride in this context because the bulky

    group relieves steric strain upon leaving, and the sulfinate anion is stable.

• Monitoring: LC-MS should show the mass of the product (M+H) matching the amine substitution.

• Workup: Dilute with EtOAc, wash with water (3x) and brine (1x) to remove DMSO.

• Purification: Flash chromatography (gradient Hexane/EtOAc).

Table 1: Comparative Reactivity of Leaving Groups on this Scaffold | Leaving Group | Reactivity (

) | Conditions Required | Comment | | :--- | :--- | :--- | :--- | | -F | High | RT to 50°C | Used to make the scaffold.[1] | | -SMe | Very Low | >150°C / Strong Nucleophile | Too stable for mild substitution.[1] | | -SOMe (Sulfoxide) | Moderate | 60–80°C | Chiral center complicates analysis.[1] | | -SO Me (Sulfone) | Very High | 80–100°C | Ideal for library synthesis. | | -NO | Moderate | Specific Conditions | Can be displaced by thiols (Nitro-Thio exchange).[1] |

Visualizing the Strategic Pathway

The following diagram illustrates the divergence from the starting sulfide to diverse products.

Caption: Workflow for converting the stable sulfide scaffold into diverse medicinal chemistry targets via sulfone activation.

Critical Troubleshooting & Insights

Regioselectivity Concerns

• Issue: Can the nitro group be displaced instead of the sulfone?

• Analysis: While nitro groups can be leaving groups (especially ortho to other EWGs), the sulfonyl group (-SO

  Me) is generally a superior leaving group in para-nitro systems.[1] However, if using thiol nucleophiles (e.g., thiophenol) on the sulfide starting material, "Nitro-Thio exchange" can occur, displacing the group [1].

• Solution: To ensure displacement of the sulfur moiety, always oxidize to the sulfone first . The sulfone is significantly more labile than the nitro group toward amines.

Steric Hindrance

• The methyl group at position 2 (ortho to the nitro group) exerts steric pressure.

• This twists the nitro group slightly out of planarity, potentially reducing its activating power via resonance.

• Impact: Reactions may require higher temperatures (100°C) compared to non-methylated analogs.[1]

Safety Note

• Energetic Compounds: Polynitro and nitro-aromatic compounds can be explosive.[1] While this mono-nitro compound is generally stable, always perform Differential Scanning Calorimetry (DSC) before scaling up >10g, especially for the sulfone intermediate.

References

• Nucleophilic Substitution of Nitro Groups

  • Title: Nucleophilic Aromatic Substitution Reaction of Nitroarenes with Alkyl- or Arylthio Groups.[1][3]

  • Source: ResearchGate / J. Org.[1] Chem. Context.[1][2][5][6][7][8][9][10][11][12][13]

  • URL:[Link]

• Molecule Data (PubChem)

  • Title: 2-Fluoro-4-methylthio-1-nitrobenzene (Structural Analog/Precursor Data).[1]

  • Source: PubChem Compound Summary.[1]

  • URL:[Link][1]

• General

  Methodology:

  • Title: Nucleophilic Arom

    ) - Mechanisms and Reactivity.[1]

  • Source: Chemistry LibreTexts.[1]

  • URL:[Link]

• Oxidation Protocols

  • Title: Oxidation of Sulfides to Sulfones using mCPBA.

  • Source: Organic Chemistry Portal.[1]

  • URL:[Link][1]

Sources

• 1. 2-Fluoro-4-methylthio-1-nitrobenzene | C7H6FNO2S | CID 59177191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 6. bcc.bas.bg [bcc.bas.bg]
• 7. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. nitration electrophilic substitution mechanism of preparation nitration of benzene, methylbenzene & naphthalene, products reaction equations, uses & physical properties of nitroaromatics nitroarenes nitrobenzene 1-methyl-2-nitrobenzene preparation advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemguide.co.uk [chemguide.co.uk]

Application Note: Preparation of Methyl(3-methyl-4-nitrophenyl)sulfane via Selective S-Methylation

This Application Note is structured as a high-level technical guide for researchers in medicinal chemistry and process development. It prioritizes "Green Chemistry" alternatives alongside traditional methods, reflecting modern industry standards.

H NO S | MW: 183.23 g/mol

Abstract & Scope

This protocol details the synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane , a critical thioether scaffold often utilized as an intermediate in the synthesis of heterocycles for kinase inhibitors and agrochemicals.

While nucleophilic aromatic substitution (S

Ar) of 4-chloro-2-methyl-1-nitrobenzene with sodium thiomethoxide is a common industrial route, this guide focuses specifically on the methylation of 3-methyl-4-nitrobenzenethiol . This approach is preferred when the thiol functionality is pre-installed or generated in situ to avoid regio-isomeric byproducts common in S Ar reactions.

We present two distinct methodologies:

• Method A (Standard): High-yielding alkylation using Iodomethane (MeI) under mild conditions.

• Method B (Green): Eco-friendly methylation using Dimethyl Carbonate (DMC), eliminating toxic halides.[1][2]

Retrosynthetic Analysis & Mechanism

The transformation relies on the nucleophilic attack of the thiolate anion onto a methyl electrophile. The presence of the electron-withdrawing nitro group at the para-position significantly increases the acidity of the thiol proton (predicted pK

5.5–6.0), making the thiolate species highly accessible even with weak bases.

Reaction Scheme

Where Ar = 3-methyl-4-nitrophenyl

Mechanistic Pathway (DOT Visualization)

Figure 1: Mechanistic pathway for S-methylation showing the critical competition between product formation and oxidative dimerization.

Experimental Protocols

Pre-Reaction Safety Briefing

• Iodomethane (MeI): Neurotoxin and potential carcinogen. Use only in a functionally certified fume hood.

• Dimethyl Carbonate (DMC): Flammable liquid.[3]

• Nitro Compounds: Potential energetic properties; avoid heating dry residues to shock-sensitive temperatures.

Method A: Standard Laboratory Synthesis (MeI)

Best for: Small scale (<5g), high throughput screening, and temperature-sensitive substrates.

Reagents:

• 3-methyl-4-nitrobenzenethiol (1.0 equiv)

• Iodomethane (MeI) (1.2 equiv)

• Potassium Carbonate (K

  CO ) (1.5 equiv)

• Solvent: DMF or Acetone (anhydrous)

Protocol:

• Setup: Charge a round-bottom flask with 3-methyl-4-nitrobenzenethiol (1.0 g, 5.9 mmol) and anhydrous DMF (10 mL).

• Deprotonation: Add K

  CO (1.22 g, 8.85 mmol) in one portion. Stir at 0°C for 15 minutes. The solution often turns deep yellow/orange due to thiolate formation.

• Alkylation: Add Iodomethane (0.44 mL, 7.1 mmol) dropwise via syringe.

  • Note: The electron-deficient nature of the thiol prevents over-methylation to the sulfonium salt, a common issue with electron-rich thiols.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.

• Monitoring: Check TLC (Hexane/EtOAc 8:2) or LCMS. Product is less polar than the starting thiol.

• Workup:

  • Pour reaction mixture into ice-water (50 mL).

  • Extract with Ethyl Acetate (3 x 20 mL).

  • Wash combined organics with water (2x) and brine (1x) to remove DMF.

  • Dry over Na

    SO , filter, and concentrate.

• Purification: If necessary, purify via flash column chromatography (SiO

  , 0-10% EtOAc in Hexanes).

Method B: Green Chemistry Approach (DMC)

Best for: Scale-up (>10g), process safety, and avoiding toxic halides.

Reagents:

• 3-methyl-4-nitrobenzenethiol (1.0 equiv)

• Dimethyl Carbonate (DMC) (Solvent & Reagent)[1][3][4]

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.1 equiv) or [Bmim]Cl (Ionic Liquid)

• Base: K

  CO (0.1 - 0.5 equiv, catalytic amount often suffices due to DMC activation at high temp)

Protocol:

• Setup: In a pressure tube or autoclave (essential as reaction temp > boiling point of DMC), dissolve the thiol (10 g) in DMC (50 mL).

• Catalyst Addition: Add K

  CO (0.4 g) and TBAB (1.9 g).

  • Expert Insight: DMC acts as a "green" methylating agent via a B

    mechanism at temperatures >90°C. Below this, it primarily acts as a carboxymethylating agent.

• Reaction: Seal the vessel and heat to 130°C for 6–12 hours.

• Workup:

  • Cool to RT. Vent the vessel carefully (CO

    byproduct creates pressure).

  • Filter off the inorganic salts.

  • Concentrate the filtrate to recover unreacted DMC (recyclable).

  • The residue is usually pure enough for downstream use (>95% purity).

Data Interpretation & Troubleshooting

Comparison of Methods

Feature	Method A (MeI)	Method B (DMC)
Atom Economy	Low (Stoichiometric KI waste)	High (CO + MeOH byproducts)
Toxicity	High (MeI is neurotoxic)	Low (DMC is biodegradable)
Reaction Time	Fast (1-2 hours)	Slow (6-12 hours)
Temperature	0°C to RT	>120°C (Requires pressure)
Yield	90-98%	85-95%

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield / Disulfide Formation	Oxidation of thiol by air before methylation.	Degas solvents with N . Add a reducing agent (e.g., PPh or NaBH ) in situ before adding MeI.
Incomplete Conversion (Method B)	Temperature too low (<90°C).	DMC methylation requires high energy to break the O-Me bond. Increase Temp to 130°C or use DBU as a base.
S- vs O-Methylation?	Ambident nucleophile?	Unlikely. The nitro group makes the phenolate oxygen extremely poor; sulfur is much more nucleophilic (soft nucleophile).

Analytical Validation (Expected Data)

• H NMR (CDCl , 400 MHz):
  • 2.55 (s, 3H, Ar-S-CH )
  • 2.62 (s, 3H, Ar-CH )
  • 7.15 (d, 1H, Ar-H), 7.20 (s, 1H, Ar-H), 7.95 (d, 1H, Ar-H adjacent to NO ).

• LCMS: Peak at m/z 184.0 [M+H]

  .

Process Decision Workflow

Figure 2: Decision matrix for selecting the optimal methylation protocol based on scale and safety constraints.

References

• Tundo, P., & Selva, M. (2002). The Chemistry of Dimethyl Carbonate.[3] Accounts of Chemical Research, 35(9), 706–716. Link

• Akao, A., et al. (2017). Methylation of Thiols with Dimethyl Carbonate. Tetrahedron Letters.

• AChemBlock. Product Analysis: Methyl(3-methyl-4-nitrophenyl)sulfane (CAS 308814-40-6).[5] Link

• PubChem. Compound Summary for Methyl 3-methyl-4-nitrophenyl sulfide. Link

• Selva, M., et al. (2010). Ionic Liquids—Promoted S-Methylation of Thiols Utilizing Dimethyl Carbonate. Phosphorus, Sulfur, and Silicon and the Related Elements. Link

Sources

• 1. Single-Step Methylation of Chitosan Using Dimethyl Carbonate as a Green Methylating Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iris.unive.it [iris.unive.it]
• 3. Sciencemadness Discussion Board - Green Methylating agent....comments - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]

A Researcher's Guide to the Selective Functionalization of Methyl(3-methyl-4-nitrophenyl)sulfane

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl(3-methyl-4-nitrophenyl)sulfane is a versatile aromatic building block characterized by multiple distinct functional groups: a reducible nitro group, an oxidizable sulfide, an activated aromatic ring, and a benzylic methyl group. This confluence of reactive sites offers a rich platform for synthetic diversification but simultaneously presents a significant challenge in achieving regioselective and chemoselective transformations. This guide provides a detailed exploration of reagents and protocols for the selective functionalization of this substrate. We will delve into the causality behind experimental choices, offering field-proven insights for four key classes of transformation: chemoselective nitro group reduction, controlled sulfide oxidation, strategic aromatic core substitution, and benzylic C-H bond activation. Each section includes detailed, step-by-step protocols, comparative data, and mechanistic diagrams to empower researchers in leveraging this valuable synthetic intermediate.

Introduction: Strategic Considerations for a Multifunctional Scaffold

The strategic value of Methyl(3-methyl-4-nitrophenyl)sulfane lies in the orthogonal reactivity of its functional groups. The electron-withdrawing nitro group strongly influences the aromatic system's electronic properties, while the sulfide and methyl groups offer alternative sites for modification. The key to unlocking its synthetic potential is the ability to address one functional group while leaving the others intact. This application note serves as a practical guide to navigating these selective transformations, which are crucial for the synthesis of novel pharmaceutical intermediates and complex organic materials.

Chemoselective Reduction of the Nitro Group to an Amine

The conversion of the nitro group to an aniline is one of the most valuable transformations for this substrate, as aromatic amines are pivotal precursors in drug discovery. The primary challenge is to achieve this reduction without affecting the sulfide moiety, which is susceptible to reduction or poisoning of certain catalysts.

Expertise & Causality: Why the Zinin Reduction is the Method of Choice

While standard catalytic hydrogenation (e.g., H₂/Pd/C) is a powerful method for nitro reduction, it suffers from a lack of chemoselectivity.[1] The palladium catalyst can be poisoned by the sulfur atom of the sulfide, leading to incomplete reactions or catalyst deactivation. Furthermore, aggressive reduction conditions can lead to undesired side reactions.

The Zinin reduction , which utilizes sodium sulfide (Na₂S) or sodium hydrosulfide (NaSH) in a protic solvent, offers an exceptional solution.[2][3] This classical reaction is renowned for its ability to selectively reduce aromatic nitro groups in the presence of other reducible functionalities, including sulfides, halides, and double bonds.[2] The mechanism involves a series of single-electron transfers from the sulfide species, with intermediates such as nitroso and hydroxylamine species being formed en route to the amine.[2] This pathway is highly specific to the nitro group and avoids the harsh conditions or metal catalysts that would compromise the sulfide linkage.

Protocol 1.1: Zinin Reduction of Methyl(3-methyl-4-nitrophenyl)sulfane

This protocol details the synthesis of 5-methyl-4-(methylthio)aniline .

Materials:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq)

• Sodium sulfide nonahydrate (Na₂S·9H₂O) (3.0 eq)

• Ethanol (EtOH)

• Water (H₂O)

• Saturated aqueous sodium chloride (brine)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and hotplate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq) in a 1:1 mixture of ethanol and water.

• Add sodium sulfide nonahydrate (3.0 eq) to the solution. The mixture will typically develop a deep reddish-brown color.

• Heat the reaction mixture to reflux (approx. 80-90 °C) and maintain for 3-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Cool the reaction mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Dilute the remaining aqueous residue with water and transfer to a separatory funnel.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts and wash sequentially with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• The product, 5-methyl-4-(methylthio)aniline, can be purified by column chromatography on silica gel if necessary.

Safety Note: The Zinin reduction can produce hydrogen sulfide (H₂S) gas, which is toxic and has a strong, unpleasant odor.[4] This procedure must be performed in a well-ventilated fume hood.

Data Presentation: Comparison of Nitro Reduction Methods

Method	Reagent	Selectivity (vs. Sulfide)	Typical Yield	Conditions	Reference
Zinin Reduction	Na₂S·9H₂O	Excellent	85-95%	Reflux in EtOH/H₂O	[2][3]
Tin(II) Chloride	SnCl₂·2H₂O	Good	80-90%	HCl, Reflux	[1]
Catalytic Hydrogenation	H₂, Pd/C	Poor to Moderate	Variable	RT, H₂ pressure	[1]
Iron Reduction	Fe, NH₄Cl	Good	75-90%	Reflux in EtOH/H₂O	[5]

Experimental Workflow: Zinin Reduction

Caption: Workflow for the Zinin reduction protocol.

Selective Oxidation of the Sulfide Moiety

The sulfide group can be selectively oxidized to a sulfoxide and further to a sulfone. These higher oxidation states are valuable in medicinal chemistry for modulating polarity, solubility, and hydrogen bonding capacity. Controlling the degree of oxidation is paramount.

Expertise & Causality: Achieving Stepwise Oxidation

The key to selective oxidation is controlling the stoichiometry and reactivity of the oxidizing agent.

• Sulfide to Sulfoxide: This step requires a mild oxidant and carefully controlled conditions (typically 1.0-1.1 equivalents of oxidant) to prevent over-oxidation. Hydrogen peroxide (H₂O₂) is a cost-effective and environmentally friendly choice, often used with a catalyst.[6]

• Sulfoxide to Sulfone: The oxidation of a sulfoxide to a sulfone is generally slower than the initial oxidation of the sulfide. Therefore, using an excess of the oxidant (≥2.2 equivalents) and/or more forcing conditions will drive the reaction to completion, yielding the sulfone.[7]

Protocol 2.1: Controlled Oxidation to Methyl(3-methyl-4-nitrophenyl)sulfoxide

Materials:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq)

• Hydrogen Peroxide (H₂O₂, 30% aqueous solution) (1.1 eq)

• Acetic Acid (AcOH)

• Ice-water bath

Procedure:

• Dissolve the starting material in glacial acetic acid in a round-bottom flask.

• Cool the flask in an ice-water bath to 0-5 °C.

• Add the 30% hydrogen peroxide solution (1.1 eq) dropwise while maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 12-24 hours, monitoring by TLC.

• Once the starting material is consumed, carefully pour the reaction mixture into a beaker of cold water.

• The sulfoxide product will often precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry.

• If the product does not precipitate, extract the aqueous mixture with dichloromethane, dry the organic layer over MgSO₄, and concentrate to obtain the product.

Protocol 2.2: Complete Oxidation to Methyl(3-methyl-4-nitrophenyl)sulfone

Materials:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq)

• Hydrogen Peroxide (H₂O₂, 30% aqueous solution) (2.5 eq)

• Acetic Acid (AcOH)

Procedure:

• Dissolve the starting material in glacial acetic acid.

• Add 30% hydrogen peroxide (2.5 eq) to the solution.

• Heat the mixture to 60-70 °C and maintain for 4-6 hours until TLC analysis shows complete conversion to the sulfone.

• Cool the reaction and pour it into cold water to precipitate the product.

• Collect the solid sulfone by vacuum filtration, wash thoroughly with water, and dry.

Reaction Pathway: Sulfide Oxidation States

Caption: Stepwise oxidation of the sulfide moiety.

Functionalization of the Aromatic Core

The aromatic ring's reactivity is governed by a complex interplay of directing effects from its three substituents.

Expertise & Causality: Navigating Directing Group Effects

• -SMe (Sulfide): Activating, ortho, para-director.

• -CH₃ (Methyl): Activating, ortho, para-director.

• -NO₂ (Nitro): Strongly deactivating, meta-director.

For Electrophilic Aromatic Substitution (EAS) , the activating groups will dominate.[8][9] The positions most favorable for electrophilic attack are C2 (ortho to -SMe, meta to -NO₂) and C6 (para to -SMe, ortho to -CH₃, meta to -NO₂). Position C6 is sterically more accessible and electronically activated by two groups, making it the most probable site of substitution.

For Nucleophilic Aromatic Substitution (SNAr) , the powerful electron-withdrawing nitro group activates the ring.[10] While the substrate lacks a conventional leaving group, Vicarious Nucleophilic Substitution (VNS) allows for the formal substitution of a hydrogen atom, typically at a position ortho or para to the nitro group.[11][12] In this molecule, the C5 position (ortho to -NO₂) is the most likely site for a VNS reaction.

Protocol 3.1 (EAS): Electrophilic Bromination at C6

Materials:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the substrate in anhydrous DMF in a flask protected from light.

• Add N-Bromosuccinimide (NBS) in one portion.

• Stir the reaction at room temperature for 6-12 hours. Monitor by TLC.

• Upon completion, pour the reaction mixture into water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate.

• Purify the resulting product, primarily Methyl(2-bromo-5-methyl-4-nitrophenyl)sulfane , by column chromatography.

Aromatic Ring Directing Effects

Caption: Predicted sites of electrophilic and nucleophilic attack.

Modification of the Benzylic Methyl Group

Functionalizing the C-H bonds of the methyl group is challenging but can be achieved, typically through free-radical pathways.

Expertise & Causality: Benzylic C-H Activation

The methyl group is attached to an aromatic ring, making its C-H bonds "benzylic". These bonds are weaker than typical alkyl C-H bonds and are susceptible to free-radical halogenation. N-Bromosuccinimide (NBS) in the presence of a radical initiator (like AIBN or benzoyl peroxide) is the classic reagent for this transformation.[13] This method allows for the introduction of a bromine atom, creating a reactive "handle" for subsequent nucleophilic substitutions.

Protocol 4.1: Free-Radical Bromination of the Methyl Group

Materials:

• Methyl(3-methyl-4-nitrophenyl)sulfane (1.0 eq)

• N-Bromosuccinimide (NBS) (1.0 eq), recrystallized

• Azobisisobutyronitrile (AIBN) (0.05 eq)

• Carbon tetrachloride (CCl₄), anhydrous

• Reflux condenser and inert atmosphere setup (N₂ or Ar)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the substrate, NBS, and AIBN.

• Add anhydrous carbon tetrachloride via syringe.

• Heat the mixture to reflux (approx. 77 °C) and irradiate with a heat lamp to facilitate radical initiation.

• Monitor the reaction by TLC. The reaction is complete when the starting material is consumed and the dense succinimide byproduct has fully precipitated.

• Cool the reaction to room temperature and filter off the succinimide.

• Wash the filtrate with water and brine, dry over MgSO₄, and concentrate under reduced pressure.

• The crude product, Methyl(3-(bromomethyl)-4-nitrophenyl)sulfane , should be used immediately or stored carefully as benzylic bromides can be unstable.

Safety Note: Carbon tetrachloride is a toxic and environmentally hazardous solvent. Alternative solvents like cyclohexane or acetonitrile can be used. AIBN is a thermal initiator that should be handled with care.

Conclusion

Methyl(3-methyl-4-nitrophenyl)sulfane is a synthetically rich scaffold whose functional groups can be independently and selectively modified using the appropriate choice of reagents and conditions. By understanding the underlying principles of chemoselectivity—from the targeted electron-transfer mechanism of the Zinin reduction to the controlled stoichiometry in sulfide oxidation and the interplay of electronic effects in aromatic substitution—researchers can unlock the full potential of this versatile building block for applications in medicinal chemistry, agrochemicals, and materials science.

References

• C-S coupling with nitro group as leaving group via simple inorganic salt c

• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• Mondal, U. (2017).

• Zinin reaction - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

• Shi, G., et al. (2023). Reduction of Nitro Group by Sulfide and Its Applications in Amine Synthesis. Chinese Journal of Organic Chemistry, 43(2), 491-502.
• Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite). (n.d.). WordPress.

• Reduction of nitro compounds - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

• A Tandem Ring Closure and Nitrobenzene Reduction with Sulfide Provides an Improved Route to an Important Intermediate for the Anti-Tuberculosis Drug Candidate Sutezolid. (2024).
• US4387247A - Catalytic reduction of nitro aromatic compounds with hydrogen sulfide and carbon monoxide - Google Patents. (n.d.).
• Electrophilic Aromatic Substitution. (n.d.). University of Calgary.
• Preparation of Substituted Methyl o-Nitrophenyl Sulfides. (n.d.). PMC - NIH.
• Palladium-Catalyzed Meta-Selective C−H Bond Activation with a Nitrile-Containing Template: Computational Study. (n.d.).

• Nucleophilic aromatic substitution - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

• Kinetic studies on the oxidation of aryl methyl sulfides and sulfoxides by dimethyldioxirane; absolute rate constants and activation parameters for 4-nitrophenyl methyl sulfide and sulfoxide. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Electrophilic Aromatic Substitution Mechanism. (2017). Master Organic Chemistry.

• Vicarious Nucleophilic Substitution (VNS). (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018). Master Organic Chemistry.
• Metal Catalyzed C-H activ
• Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool. (2017). Juniper Publishers.
• Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermedi
• Aromatic Electrophilic Substitution. (n.d.). Dalal Institute.
• Recent Developments in C–H Activation for Materials Science in the Center for Selective C–H Activ
• C–H Functionalization – The Sanford Group. (n.d.). University of Michigan.
• 3-Methyl-4-nitrophenol. (n.d.). PMC - NIH.
• (PDF) 3-Methyl-4-nitrophenol. (n.d.).
• Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether. (n.d.). PMC.
• 22.4: Electrophilic Aromatic Substitution. (2021). Chemistry LibreTexts.
• Mechanism for the Oxidation of Sulfides and Sulfoxides with Periodates: Reactivity of the Oxidizing Species | Request PDF. (2025).
• Defluorinative thio-functionalization: direct synthesis of methyl-dithioesters from trifluoromethylarenes. (2024). DiVA.
• Summary of selective oxidation of methyl phenyl sulfide to methyl... | Download Table. (n.d.).
• Mixed-halide triphenyl methyl radicals for site-selective functionalization and polymeriz
• Sulfide oxidation by members of the Sulfolobales. (2024). PubMed.
• Sulfane Sulfur Compounds as Source of Reappearance of Reductive Off-Odors in Wine. (2022). MDPI.
• Thiols and Sulfides. (2023). Chemistry LibreTexts.
• why would methyl ever be described as a functional group?!. (2023). Reddit.

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Microwave-assisted synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane

Application Note: Microwave-Assisted Synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane

Executive Summary

This application note details a high-efficiency, microwave-assisted protocol for the synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane (also identified as 4-(methylthio)-2-nitrotoluene). By leveraging the dielectric heating properties of microwave irradiation, this protocol accelerates the nucleophilic aromatic substitution (SNAr) of 4-fluoro-2-methyl-1-nitrobenzene with sodium thiomethoxide.

Key Advantages:

• Reaction Time: Reduced from 12–16 hours (thermal reflux) to 10–15 minutes .

• Yield: Improved isolated yields (>85%) due to minimized thermal degradation.

• Green Chemistry: Lower solvent usage and higher atom economy compared to transition-metal catalyzed cross-couplings.

Scientific Background & Rationale

Target Molecule Significance

Methyl(3-methyl-4-nitrophenyl)sulfane is a valuable intermediate in the synthesis of bioactive benzothiazoles, aniline dyes, and agrochemicals. The presence of the ortho-nitro group relative to the methyl substituent allows for subsequent reductive cyclization, making it a critical "building block" scaffold.

Reaction Mechanism: Microwave-Accelerated SNAr

The synthesis proceeds via a Nucleophilic Aromatic Substitution (SNAr) . The substrate, 4-fluoro-2-methyl-1-nitrobenzene, possesses a nitro group at the para position relative to the fluorine leaving group. This electron-withdrawing nitro group activates the ring by lowering the energy of the transition state (Meisenheimer complex), allowing the thiomethoxide nucleophile to attack.

Microwave irradiation (2450 MHz) couples directly with the polar solvent (DMF or DMSO) and the ionic nucleophile (NaSMe), creating localized "hot spots" and increasing the molecular collision frequency. This overcomes the activation energy barrier significantly faster than conductive heating.

DOT Diagram: Reaction Mechanism (SNAr)

Caption: Figure 1. Mechanism of the SNAr reaction. The para-nitro group stabilizes the anionic Meisenheimer intermediate, facilitating the displacement of fluoride by the thiomethoxide anion.

Experimental Protocol

Equipment & Materials

• Microwave Reactor: Single-mode synthesizer (e.g., CEM Discover or Biotage Initiator+) capable of pressure control (0–20 bar).

• Vessel: 10 mL or 35 mL pressure-rated glass vial with Teflon/silicone septum.

• Reagents:

  • 4-Fluoro-2-methyl-1-nitrobenzene (CAS: 350-28-7) - Limiting Reagent

  • Sodium thiomethoxide (NaSMe) (Solid, 95%) - Nucleophile

  • Anhydrous DMF (N,N-Dimethylformamide) - Solvent

  • Ethyl Acetate / Brine - Work-up

Step-by-Step Methodology

Step 1: Preparation of Reaction Mixture

• In a fume hood, weigh 1.0 mmol (155 mg) of 4-fluoro-2-methyl-1-nitrobenzene into a 10 mL microwave vial.

• Add 1.2 mmol (84 mg) of Sodium thiomethoxide (NaSMe).

  • Note: NaSMe is hygroscopic and generates methanethiol (stench). Handle quickly or use a glovebox.

• Add 3.0 mL of anhydrous DMF.

• Add a magnetic stir bar and seal the vial immediately with the crimp cap.

• Vortex for 10 seconds to ensure partial dissolution/suspension.

Step 2: Microwave Irradiation Program the microwave reactor with the following parameters:

Parameter	Setting	Rationale
Temperature	100 °C	Sufficient activation energy for SNAr without degrading the nitro group.
Time	10:00 min	Optimized for >98% conversion based on kinetic profiling.
Pressure Limit	200 psi (14 bar)	Safety cutoff; DMF vapor pressure is low, but MeSH gas may generate pressure.
Power	Dynamic (Max 150 W)	Allows the PID controller to maintain 100°C accurately.
Stirring	High	Essential for heat distribution in heterogeneous mixtures.
Pre-stir	30 sec	Homogenization before irradiation.

Step 3: Work-up and Isolation [1]

• Cool the vial to <40°C using the reactor's compressed air cooling (approx. 2 mins).

• Safety Check: Open the vial carefully in a well-ventilated fume hood. Caution: Residual methanethiol gas may be released.

• Pour the reaction mixture into 20 mL of ice-cold water . Stir for 5 minutes.

  • Observation: The product is lipophilic and should precipitate or oil out.

• Extract with Ethyl Acetate (3 x 15 mL) .

• Wash the combined organic layers with Water (2 x 10 mL) and Brine (1 x 10 mL) to remove DMF.

• Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 4: Purification (Self-Validating Step)

• TLC Analysis: Silica gel, 10% EtOAc in Hexanes.

  • Starting Material Rf: ~0.6 (UV active).

  • Product Rf: ~0.5 (UV active, distinct yellow spot).

• Flash Chromatography: If necessary, purify using a short silica plug (Hexanes:EtOAc 9:1).

DOT Diagram: Experimental Workflow

Caption: Figure 2. Operational workflow for the microwave-assisted synthesis, ensuring safety and reproducibility.

Results & Validation

The following data represents typical results obtained using this protocol.

Metric	Conventional Heating (Reflux)	Microwave Protocol
Reaction Time	12 Hours	10 Minutes
Temperature	153°C (DMF Reflux)	100°C
Isolated Yield	65 - 72%	88 - 92%
Purity (HPLC)	85% (requires column)	>95% (often no column needed)
Appearance	Dark brown oil	Yellow crystalline solid

Chemical Validation:

• 1H NMR (CDCl3, 400 MHz): δ 8.05 (d, J=8.5 Hz, 1H, Ar-H ortho to NO2), 7.15 (s, 1H, Ar-H ortho to Me), 7.10 (d, J=8.5 Hz, 1H, Ar-H ortho to SMe), 2.60 (s, 3H, Ar-CH3), 2.55 (s, 3H, S-CH3).

  • Note: The shift of the S-Me group (~2.55 ppm) confirms the substitution of the Fluorine.

Safety & Handling

• Sodium Thiomethoxide: Highly toxic and releases methanethiol (rotten cabbage odor) upon contact with acid or moisture. Use bleach (sodium hypochlorite) to neutralize glassware and waste streams, oxidizing the sulfide to odorless sulfonate.

• Nitro Compounds: Potential explosion hazard if superheated dry. The microwave solvent (DMF) acts as a heat sink, but never irradiate dry solids.

• Pressure: Do not exceed the pressure rating of the microwave vial.

References

• Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

  • Nucleophilic aromatic substitution: Using microwave chemistry.[2][3][4] Morressier.[2]

• General Mechanism of SNAr

  • 16.6: Nucleophilic Aromatic Substitution.[5][6] Chemistry LibreTexts.

• Microwave Synthesis of Aryl Sulfides

  • Convenient MW-Assisted Synthesis of Unsymmetrical Sulfides Using Sulfonyl Hydrazides as Aryl Thiol Surrogate.[7] Organic Chemistry Portal.

• Target Molecule Identification

  • Methyl(3-methyl-4-nitrophenyl)sulfane.[8][9] AChemBlock.[8]

• Analogous Synthesis (o-Nitrophenyl Sulfides)

  • Preparation of Substituted Methyl o-Nitrophenyl Sulfides.[10] PMC - NIH.

Sources

• 1. CN102952084A - A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine - Google Patents [patents.google.com]
• 2. Nucleophilic aromatic substitution: Using microwave chemistry [morressier.com]
• 3. researchgate.net [researchgate.net]
• 4. chemicaljournals.com [chemicaljournals.com]
• 5. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Convenient MW-Assisted Synthesis of Unsymmetrical Sulfides Using Sulfonyl Hydrazides as Aryl Thiol Surrogate [organic-chemistry.org]
• 8. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]
• 9. 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]
• 10. Preparation of Substituted Methyl o-Nitrophenyl Sulfides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Methyl(3-methyl-4-nitrophenyl)sulfane in High-Performance Disperse Dye Synthesis

Executive Summary

Methyl(3-methyl-4-nitrophenyl)sulfane is a critical organosulfur intermediate used in the development of thioether-based disperse dyes . Its structural motif—a benzene ring substituted with a nitro group, a methyl group, and a methylthio (-SMe) group—serves as a high-value diazo component precursor.

When reduced to its aniline derivative, this compound enables the synthesis of azo dyes with distinct bathochromic shifts (red-shifting) and enhanced hydrophobicity compared to their oxygen-based analogs (anisoles). These properties are essential for dyeing hydrophobic synthetic fibers like polyester and acetate, where the dye must diffuse into the fiber matrix. Furthermore, the sulfide moiety allows for post-dyeing oxidation (to sulfoxide or sulfone), offering a tunable mechanism for thermochromic or shade-shifting applications.

Chemical Profile & Mechanistic Insight[1]

Compound Identity[2]

• IUPAC Name: Methyl(3-methyl-4-nitrophenyl)sulfane

• Alternative Name: 2-Methyl-4-(methylthio)-1-nitrobenzene[1]

• CAS Number: 308814-40-6[2][1][3]

• Molecular Formula: C

  H NO S[2]

• Molecular Weight: 183.23 g/mol

Structural Advantages in Dye Chemistry

The utility of this compound stems from the electronic interplay of its substituents:

• Methylthio Group (-SMe): Acts as a strong electron-donating group (EDG) via resonance, though weaker than -OMe. It imparts a "soft" character to the chromophore, often resulting in deeper shades (e.g., shifting orange to red or red to violet) and improved affinity for polyester due to increased lipophilicity.

• Methyl Group (-Me): Provides steric bulk ortho to the azo linkage (after coupling). This steric hindrance twists the dye planarity slightly, which can improve solubility in the dye bath and enhance light fastness by disrupting photo-oxidative pathways.

• Nitro Group (-NO

  ): Serves as the "masked" amine. Its reduction is the gateway step to activating the molecule for azo coupling.

Experimental Protocol: Synthesis of Disperse Azo Dyes

This protocol details the conversion of Methyl(3-methyl-4-nitrophenyl)sulfane into a disperse red dye analog via a three-step sequence: Chemoselective Reduction , Diazotization , and Azo Coupling .

Step 1: Chemoselective Reduction (Bechamp Reduction)

Objective: Reduce the nitro group to an amine without poisoning the sulfur atom or cleaving the C-S bond. Catalytic hydrogenation (H

/Pd) is not recommended due to catalyst poisoning by the sulfide.

Reagents:

• Methyl(3-methyl-4-nitrophenyl)sulfane (10 mmol)

• Iron powder (30 mmol, 3 eq)

• Acetic acid (glacial) / Water (5:1 v/v)

• Ethyl acetate (for extraction)[4]

Procedure:

• Dissolve the nitro-sulfane substrate in the acetic acid/water mixture in a round-bottom flask.

• Add iron powder portion-wise while stirring vigorously at 60°C.

• Heat the mixture to reflux (approx. 100°C) for 2 hours. Monitor via TLC (Hexane:EtOAc 3:1) for the disappearance of the nitro spot.

• Cool to room temperature and neutralize with saturated NaHCO

  .

• Filter off the iron sludge through a Celite pad.

• Extract the filtrate with ethyl acetate (3x). Dry the organic layer over anhydrous Na

  SO and concentrate in vacuo.

• Yield: Expect 85-90% of 2-methyl-4-(methylthio)aniline .

Step 2: Diazotization

Objective: Convert the aniline into a reactive diazonium salt.

Reagents:

• 2-Methyl-4-(methylthio)aniline (from Step 1)

• Sodium Nitrite (NaNO

  )

• Hydrochloric Acid (HCl, 4M)

• Ice bath

Procedure:

• Dissolve the aniline in 4M HCl and cool the solution to 0–5°C in an ice bath. Crucial: Maintain temperature below 5°C to prevent decomposition of the diazonium salt.

• Add a solution of NaNO

  (1.1 eq) in water dropwise.

• Stir for 30 minutes. Test with starch-iodide paper; an immediate blue color confirms excess nitrous acid (indicating complete diazotization).

• Neutralize excess nitrous acid by adding a small amount of urea or sulfamic acid.

Step 3: Azo Coupling

Objective: Couple the diazonium salt with a coupler (e.g., N,N-Diethylaniline) to form the final chromophore.

Reagents:

• Diazonium salt solution (from Step 2)

• Coupler: N,N-Diethylaniline (10 mmol) dissolved in dilute acetic acid.

• Sodium Acetate (buffer)

Procedure:

• Cool the coupler solution to 0–5°C.

• Slowly add the diazonium salt solution to the coupler solution with constant stirring.

• Adjust pH to 4–5 using sodium acetate solution to facilitate the coupling reaction.

• Stir for 2 hours at 0–5°C, then allow to warm to room temperature.

• The dye will precipitate as a deeply colored solid (likely Red/Violet).

• Filter the solid, wash copiously with water, and recrystallize from ethanol.

Visualization of Synthesis Workflow

The following diagram illustrates the chemical pathway from the nitro-sulfane precursor to the final azo dye.

Caption: Synthesis pathway converting Methyl(3-methyl-4-nitrophenyl)sulfane into a functional disperse azo dye.

Comparative Data Analysis

The incorporation of the methylthio group offers specific advantages over standard methyl or methoxy analogs.

Property	Standard Analog (4-Nitro-m-cresol ether)	Thio-Analog (Subject Compound)	Impact on Application
Substituent	-OCH (Methoxy)	-SCH (Methylthio)	Sulfur is less electronegative, more polarizable.
λ (Shift)	~450 nm (Orange)	~475 nm (Red-Violet)	Bathochromic shift enables deeper, richer shades.
Hydrophobicity	Moderate	High	Improved exhaustion rates on polyester fibers.
Oxidation Potential	Stable	Reactive	Can be oxidized to Sulfone (-SO Me) for shade tuning.

Safety and Handling

• Toxicity: Nitro-aromatics and aniline derivatives are potential carcinogens and skin sensitizers. Handle in a fume hood with nitrile gloves.

• Thermal Stability: The diazonium intermediate is thermally unstable. Ensure temperature control (<5°C) during Step 2 to avoid explosion risk or phenol byproduct formation.

• Waste Disposal: Aqueous waste containing diazonium salts or heavy metals (if different catalysts are used) must be segregated. Iron sludge should be disposed of as hazardous solid waste.

References

• Freeman, H. S., & Peters, A. T. (2000). Colorants for Non-Textile Applications. Elsevier Science. (Contextual grounding for azo dye synthesis mechanisms).
• Towns, A. D. (1999). "Developments in azo disperse dyes derived from heterocyclic diazo components." Dyes and Pigments, 42(1), 3-28. (Reference for diazo component chemistry).

• Common Organic Chemistry. (n.d.). Nitro Reduction - Iron (Fe).[4] Retrieved from [Link]

Sources

• 1. Benzene, 2-methyl-4-(methylthio)-1-nitro- | 308814-40-6 [chemicalbook.com]
• 2. data.huaxuejia.cn [data.huaxuejia.cn]
• 3. abcr.com [abcr.com]
• 4. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane

Welcome to our dedicated technical support guide for the synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane. This resource is designed for researchers, chemists, and professionals in drug development who are working with or looking to optimize the synthesis of this important intermediate. Here, we address common challenges and frequently asked questions to help you improve your reaction yields and troubleshoot potential issues.

Our approach is grounded in established chemical principles, particularly the Nucleophilic Aromatic Substitution (SNAr) mechanism, which is the most common and effective route for this synthesis. The presence of a nitro group para to the leaving group strongly activates the aromatic ring towards nucleophilic attack, making this a generally high-yielding reaction when optimized.[1][2]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane via the SNAr reaction of a 4-halo-2-methyl-1-nitrobenzene with a methylthiolate source.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

A1: Low yield in this SNAr reaction can stem from several factors. Let's break them down:

• Incomplete Reaction: The reaction may not be going to completion.

  • Solution: Increase the reaction time or temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the optimal reaction time. Be cautious with increasing the temperature too high, as it can lead to side product formation.

• Purity of Reagents: The purity of your starting materials, especially the 4-halo-2-methyl-1-nitrobenzene and the methylthiolate source, is critical.

  • Solution: Ensure your starting materials are of high purity. If necessary, recrystallize or distill the 4-halo-2-methyl-1-nitrobenzene. Use a fresh, high-quality source of sodium thiomethoxide or prepare it fresh.

• Choice of Leaving Group: The nature of the halide (the leaving group) on the aromatic ring significantly impacts the reaction rate.

  • Solution: The reactivity order for SNAr is generally F > Cl > Br > I. If you are using a chloro or bromo derivative, switching to a fluoro-substituted starting material (4-fluoro-2-methyl-1-nitrobenzene) can significantly increase the reaction rate and yield.[2]

• Inefficient Base: If you are generating the thiomethoxide in situ from methanethiol, the choice and amount of base are crucial.

  • Solution: Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) to ensure complete deprotonation of the thiol. Use a slight excess of the base to drive the reaction to completion.

Q2: I am observing significant side product formation. What are these side products and how can I minimize them?

A2: The formation of side products is a common issue. Here are some likely culprits and their solutions:

• Reaction with Solvent: If you are using a protic solvent like methanol, it can compete with the thiomethoxide as a nucleophile, leading to the formation of 4-methoxy-2-methyl-1-nitrobenzene.

  • Solution: Switch to a polar aprotic solvent such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (MeCN). These solvents are excellent for SNAr reactions as they solvate the cation of the nucleophile, leaving the anion more reactive.[3]

• Oxidation of the Thiolate: The thiomethoxide anion is susceptible to oxidation, especially at elevated temperatures or in the presence of air, which can form dimethyl disulfide.

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Over-alkylation: While less common in this specific synthesis, if there are other nucleophilic sites on your starting material or product, you might see further reactions.

  • Solution: Carefully control the stoichiometry of your reagents. Use a slight excess of the thiolate, but avoid a large excess.

Q3: The workup and purification of my product are proving difficult. What is the best way to isolate pure Methyl(3-methyl-4-nitrophenyl)sulfane?

A3: A clean workup and purification are essential for obtaining a high-purity product.

• Workup:

  • Quenching: After the reaction is complete, quench the reaction mixture by pouring it into water or a saturated aqueous solution of ammonium chloride (NH₄Cl). This will precipitate the crude product and dissolve inorganic salts.

  • Extraction: Extract the aqueous mixture with a suitable organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with brine to remove any remaining water.

• Purification:

  • Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate.

  • Column Chromatography: If recrystallization does not yield a pure product, column chromatography on silica gel is a reliable method. A non-polar eluent system, such as a mixture of hexane and ethyl acetate, is typically effective.

Frequently Asked Questions (FAQs)

Q: What is the optimal temperature for this reaction?

A: The optimal temperature will depend on your specific starting materials (especially the leaving group) and solvent. For a more reactive substrate like 4-fluoro-2-methyl-1-nitrobenzene, the reaction may proceed at room temperature or with gentle heating (e.g., 40-60 °C). For less reactive substrates like the chloro or bromo analogues, higher temperatures (e.g., 80-120 °C) may be required. It is always best to start with a lower temperature and gradually increase it while monitoring the reaction progress.

Q: Can I use a different sulfur source instead of sodium thiomethoxide?

A: Yes, other sulfur sources can be used. For instance, dimethyl disulfide can be used in the presence of a reducing agent.[4] Some modern methods also utilize odorless and more stable thiol surrogates.[5][6][7] However, for this specific transformation, sodium thiomethoxide is generally the most straightforward and cost-effective reagent.

Q: Is a transition metal catalyst necessary for this synthesis?

A: No, for this particular substrate, a transition metal catalyst is generally not necessary.[8] The strong electron-withdrawing effect of the nitro group sufficiently activates the aromatic ring for nucleophilic aromatic substitution. Transition metal-catalyzed cross-coupling reactions are more commonly employed for less activated aryl halides.

Q: How can I confirm the identity and purity of my final product?

A: The identity and purity of your synthesized Methyl(3-methyl-4-nitrophenyl)sulfane should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product.

• Melting Point: A sharp melting point close to the literature value indicates high purity.

Optimized Protocol and Data

Here is a general, optimized protocol for the synthesis of Methyl(3-methyl-4-nitrophenyl)sulfane.

Experimental Protocol

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-fluoro-2-methyl-1-nitrobenzene (1.0 eq).

• Solvent Addition: Add anhydrous DMF as the solvent.

• Reagent Addition: Add sodium thiomethoxide (1.1 eq) portion-wise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Comparative Yield Data

Starting Material	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-fluoro-2-methyl-1-nitrobenzene	DMF	25	3	>95
4-chloro-2-methyl-1-nitrobenzene	DMF	80	8	~85
4-chloro-2-methyl-1-nitrobenzene	Methanol	65	12	~60 (with side products)

Visualizing the Workflow

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yield.

General SNAr Mechanism

Caption: Simplified SNAr reaction mechanism.

References

• National Institutes of Health (NIH). (n.d.). Transition Metal Catalyzed Synthesis of Aryl Sulfides - PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Aryl sulfide or diaryl sulfide synthesis by S-arylation or S-alkylation. Retrieved from [Link]

• American Chemical Society (ACS). (2021). Ni-Catalyzed Aryl Sulfide Synthesis through an Aryl Exchange Reaction. Journal of the American Chemical Society. Retrieved from [Link]

• Waseda University. (2021). A Mutual Exchange: Synthesizing Aryl Sulfides from Non-smelling, Non-toxic Compounds. Retrieved from [Link]

• ScienceDaily. (2021). A mutual exchange: Synthesizing aryl sulfides from non-smelling, non-toxic compounds. Retrieved from [Link]

• Wiley Online Library. (2022). Poly(arylene sulfide)s via nucleophilic aromatic substitution reactions of halogenated pyromellitic diimides. Journal of Polymer Science. Retrieved from [Link]

• American Chemical Society (ACS). (n.d.). Nucleophilic aromatic substitution reactions under phase-transfer conditions. Synthesis of alkyl aryl sulfides from isomeric dichlorobenzenes and thiolates. The Journal of Organic Chemistry. Retrieved from [Link]

• SlideShare. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. xray.uky.edu [xray.uky.edu]
• 4. Aryl sulfide or diaryl sulfide synthesis by S-arylation or S-alkylation [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. waseda.jp [waseda.jp]
• 7. sciencedaily.com [sciencedaily.com]
• 8. Transition Metal Catalyzed Synthesis of Aryl Sulfides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Methyl(3-methyl-4-nitrophenyl)sulfane

Topic: Recrystallization solvents for Methyl(3-methyl-4-nitrophenyl)sulfane Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.[1]

CAS: 308814-40-6 | Formula: C₈H₉NO₂S | M.W.: 183.23 g/mol Synonyms: 4-Nitro-3-methylthioanisole; 1-(Methylthio)-3-methyl-4-nitrobenzene[1]

Executive Summary & Solvent Selection

Methyl(3-methyl-4-nitrophenyl)sulfane is a functionalized aromatic intermediate often used in the synthesis of veterinary pharmaceuticals (e.g., triazine derivatives) and agrochemicals.[1] Its purification is critical because thioether linkages are susceptible to oxidation (forming sulfoxides/sulfones), and the nitration precursors often leave isomeric impurities.[1]

Recommended Solvent Systems

Solvent System	Classification	Suitability	Technical Notes
Ethanol (95%)	Protic Polar	Primary Choice	Excellent balance.[1] The nitro group provides enough polarity to dissolve in hot ethanol, while the hydrophobic methyl/thioether groups drive crystallization upon cooling.
Isopropanol (IPA)	Protic Polar	Alternative	Use if the compound is too soluble in Ethanol. IPA's higher boiling point (82°C) allows for a wider temperature differential, potentially increasing yield.[1]
EtOAc / Heptane	Binary Mixture	High Purity	Best for removing non-polar starting materials. Dissolve in minimal hot Ethyl Acetate (EtOAc), then add hot Heptane until turbid.
Methanol	Protic Polar	Caution	Often too good a solvent. Use only if the crude material is highly insoluble or for very small-scale recrystallizations.

Technical Protocol: Standard Recrystallization Workflow

This protocol assumes a starting purity of >85%. If purity is lower, consider a preliminary silica plug filtration.[1]

Phase 1: Solubility Screening (Small Scale)

Before committing the bulk batch, perform this test in a 4mL vial:

• Add 100 mg of crude solid.

• Add 0.5 mL of solvent (e.g., Ethanol).[1]

• Heat to boiling.

  • If it dissolves instantly: Solvent is too strong (try IPA or EtOH/H₂O).[1]

  • If it dissolves only at boiling:Ideal.

  • If it never dissolves:[2] Solvent is too weak (try EtOAc).[1]

Phase 2: The Purification Process

Step 1: Dissolution

• Place crude solid in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Add the chosen solvent (start with ~5 mL per gram of solid).

• Heat to reflux.[3] If solids remain, add solvent in small increments (0.5 mL/g) until clear.[1]

• Critical: Do not add excess solvent. A saturated solution at boiling is required for maximum recovery.

Step 2: Hot Filtration (Impurity Removal) [1]

• If insoluble black specks (carbon/inorganic salts) are visible, filter the hot solution through a pre-warmed glass funnel with a fluted filter paper or a sintered glass funnel.[1]

• Tip: Keep the receiving flask hot to prevent premature crystallization during filtration.

Step 3: Controlled Crystallization

• Remove from heat and allow the flask to cool to room temperature slowly on a cork ring or wood block.

• Do not place directly in an ice bath; rapid cooling traps impurities and leads to "oiling out" (liquid-liquid phase separation).[1]

• Once at room temperature, place in a refrigerator (4°C) or ice bath for 1-2 hours to maximize yield.

Step 4: Isolation

• Filter crystals using vacuum filtration (Buchner funnel).[1]

• Wash the filter cake with a small amount of cold solvent (the same solvent used for crystallization).

• Dry under vacuum at 40°C. Note: Thioethers can be volatile or sensitive; avoid excessive heat.

Visualizing the Workflow

The following diagram illustrates the decision logic for solvent selection and the critical control points (CCPs) in the process.

Caption: Decision matrix for solvent selection and critical process steps to ensure high purity recovery.

Troubleshooting Guide & FAQs

Q1: My product is "oiling out" (forming a liquid layer at the bottom) instead of crystallizing. What happened?

Diagnosis: This occurs when the compound separates as a liquid phase before it crystallizes, usually because the temperature dropped too fast or the solution is too concentrated (supersaturation is too high).[1] Corrective Action:

• Re-heat the mixture until the oil redissolves.

• Add a small amount of extra solvent (reduce concentration).

• Seed the solution: Add a tiny crystal of pure product (if available) or scratch the inner wall of the flask with a glass rod to induce nucleation at a higher temperature.

• Allow to cool much more slowly (wrap the flask in a towel).

Q2: The crystals are yellow/orange. Is this normal?

Diagnosis: Nitro compounds are inherently yellow. However, a dark orange or brown color often indicates oxidation impurities (sulfoxides) or residual nitration by-products.[1] Corrective Action:

• Perform a charcoal wash : While the solution is hot (Step 1), add activated carbon (1-2% by weight), stir for 5-10 minutes, and filter hot through Celite.[1] This effectively removes colored polymeric impurities.

Q3: I smell a strong sulfur odor. Is the compound degrading?

Diagnosis: Thioethers have a characteristic sulfur smell. However, a sharp, acrid smell might indicate residual thiophenol or degradation.[1] Safety Protocol:

• Always work in a fume hood.

• Wash the final crystals with cold ethanol; this helps remove volatile sulfur-containing impurities.[1]

• Store the purified compound under an inert atmosphere (Nitrogen or Argon) to prevent oxidation to the sulfoxide (S=O).[1]

Q4: My yield is low (<50%). How do I improve recovery?

Diagnosis: The compound is likely too soluble in the chosen solvent at room temperature. Corrective Action:

• Concentrate the mother liquor: Evaporate half the solvent from the filtrate and cool again to harvest a "second crop" of crystals. (Note: The second crop is usually less pure).

• Use an Anti-solvent: If using Ethanol, add water dropwise to the hot solution until it turns slightly cloudy, then add one drop of Ethanol to clear it. Cool slowly. This drastically reduces solubility at low temperatures.

References

• Mettler Toledo. (n.d.).[1] Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Rochester. (n.d.).[1] Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

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• 3. EP0014368A1 - Process for the preparation of 4-nitrothioanisol - Google Patents [patents.google.com]

Minimizing side reactions during nitration of methyl(3-methylphenyl)sulfane

This guide is designed for researchers, scientists, and professionals in drug development who are working with the nitration of methyl(3-methylphenyl)sulfane. It provides in-depth technical assistance to help you navigate the complexities of this reaction, minimize side reactions, and maximize the yield of your desired product.

Introduction

The nitration of methyl(3-methylphenyl)sulfane is a nuanced electrophilic aromatic substitution reaction. The presence of two directing groups, a weakly activating methyl group and a moderately activating, yet oxidizable, methylthio group, presents unique challenges in controlling regioselectivity and preventing unwanted side reactions. This guide offers troubleshooting advice and answers to frequently asked questions to ensure a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the expected major and minor products for the nitration of methyl(3-methylphenyl)sulfane?

A1: The regiochemical outcome of the nitration is determined by the combined directing effects of the methyl (-CH₃) and methylthio (-SCH₃) groups. Both are ortho-, para-directors.[1][2] In a meta-substituted pattern, their directing effects reinforce each other at certain positions while competing at others.

• Methyl group (-CH₃): Directs ortho (positions 2 and 4) and para (position 6).

• Methylthio group (-SCH₃): Directs ortho (positions 2 and 4) and para (position 6).

The directing effects are summarized in the diagram below. The positions are activated by both groups, leading to a higher likelihood of substitution at these sites. Steric hindrance can also play a role in favoring certain positions over others.[3]

Caption: Predicted regioselectivity in the nitration of methyl(3-methylphenyl)sulfane.

Therefore, a mixture of 2-nitro-, 4-nitro-, and 6-nitro- isomers is expected as the major products. The formation of the 5-nitro isomer would be a minor product. The exact ratio of these isomers can be influenced by the reaction conditions.

Q2: Why is the sulfide group prone to oxidation during nitration?

A2: The sulfur atom in the methylthio group is electron-rich and can be easily oxidized by strong oxidizing agents, such as concentrated nitric acid, which is a key component of traditional nitrating mixtures.[4] This oxidation leads to the formation of methyl(3-methylphenyl)sulfoxide and methyl(3-methylphenyl)sulfone as undesired byproducts.

Q3: What are the advantages of using milder nitrating agents?

A3: Milder nitrating agents are less oxidizing than the conventional nitric acid/sulfuric acid mixture, which significantly reduces the risk of sulfide oxidation.[5] They can also offer better control over the reaction, potentially leading to improved regioselectivity and higher yields of the desired nitro product.

Troubleshooting Guide

Issue 1: Low yield of the desired nitro-product with significant formation of oxidized byproducts (sulfoxide/sulfone).

Cause: The nitrating conditions are too harsh, leading to the oxidation of the sulfide.

Solution:

• Employ Milder Nitrating Agents: Avoid the use of concentrated nitric acid in combination with sulfuric acid. Consider the alternatives presented in the table below.

Nitrating Agent	Typical Conditions	References
Nitric acid in acetic anhydride	0-10 °C, slow addition of nitric acid to a solution of the substrate in Ac₂O.	[5]
Copper(II) nitrate on a solid support (e.g., Claycop)	Room temperature, stirring the substrate with the supported reagent in a solvent.	[6]
Benzyltriphenylphosphonium nitrate (BTPPN)	In the presence of methanesulfonic anhydride under solvent-free conditions.	[7]

• Control Reaction Temperature: Perform the nitration at low temperatures (e.g., 0-5 °C) to decrease the rate of both the desired nitration and the undesired oxidation.[8][9]

Experimental Protocol: Nitration using Nitric Acid in Acetic Anhydride

• Dissolve methyl(3-methylphenyl)sulfane in acetic anhydride and cool the mixture to 0 °C in an ice bath.

• Slowly add a pre-cooled mixture of fuming nitric acid and acetic anhydride dropwise to the reaction mixture while maintaining the temperature below 5 °C.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract the product with a suitable organic solvent.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Issue 2: Formation of multiple nitro-isomers, making purification difficult.

Cause: The activating effects of the methyl and methylthio groups lead to substitution at multiple positions on the aromatic ring.

Solution:

• Optimize Reaction Conditions: The ratio of isomers can sometimes be influenced by the choice of solvent and temperature. Experiment with different non-polar and polar aprotic solvents to see if a particular isomer can be favored.

• Utilize Shape-Selective Catalysts: In some cases, using solid acid catalysts like zeolites can enhance the formation of a specific isomer due to steric constraints within the catalyst's pores.[1][10]

• Protective Group Strategy (Advanced): In more complex syntheses, it might be possible to temporarily oxidize the sulfide to a sulfoxide. The sulfoxide group is a meta-director. After nitration, the sulfoxide can be reduced back to the sulfide.[2]

Caption: Strategies to address the formation of multiple nitro-isomers.

Issue 3: Incomplete reaction or very slow reaction rate.

Cause: The milder nitrating agent being used may not be reactive enough under the chosen conditions.

Solution:

• Slightly Increase Temperature: Cautiously increase the reaction temperature in small increments (e.g., 5-10 °C) while carefully monitoring for the formation of byproducts by TLC.

• Increase Reaction Time: Allow the reaction to proceed for a longer duration.

• Use a More Activating System: If using a very mild nitrating agent, a slight increase in the acidity of the medium (e.g., by adding a catalytic amount of a strong acid) might be necessary, but this should be done with extreme caution to avoid promoting oxidation.

Product Characterization

The identification of the different nitro-isomers of methyl(3-methylphenyl)sulfane can be achieved using spectroscopic methods, primarily ¹H and ¹³C NMR. The chemical shifts of the aromatic protons and carbons will be influenced by the position of the nitro group.[11][12]

Conclusion

The successful nitration of methyl(3-methylphenyl)sulfane hinges on the careful selection of the nitrating agent and precise control of reaction conditions. By understanding the directing effects of the substituents and the potential for side reactions, researchers can effectively troubleshoot their experiments and achieve the desired synthetic outcome. This guide provides a foundation for navigating these challenges, but empirical optimization will always be key to developing a robust and efficient protocol.

References

• Effect of Multiple Substituents on EAS | Electrophilic Aromatic Substitution Explained. (2021, February 26). [Video]. YouTube.
• Selective Oxidation of Sulfides to Sulfoxides by Hydrogen Peroxide in the Presence of Mn2ZnO4 Spinel Nanoparticle Catalyst. (2024, February 18). Journal of Synthetic Chemistry.
• Aromatic nitration using nitroguanidine and EGDN. (n.d.). ScienceDirect.
• Sulfoxide synthesis by oxid
• Nitro compound synthesis by nitrite substitution or nitr
• Multiple Directing Effects and Multistep Synthesis || EAS || SEAr. (2022, April 23). [Video]. YouTube.
• Aromatic nitration using nitroguanidine and EGDN. (2008, July 7). The Hebrew University of Jerusalem.
• Regioselective nitration of aromatic substrates in zeolite cages. (n.d.). Indian Academy of Sciences.
• Reduction of Sulfoxides. (n.d.). Organic Chemistry Portal.
• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. (n.d.). PMC.
• An Explanation of Substituent Effects. (2022, September 24). Chemistry LibreTexts.
• Suitable reagents for nitration of thiophene. (2019, December 26). Chemistry Stack Exchange.
• A fast and mild method for nitration of aromatic rings. (2004, February).
• What is the reacting order of meta directing groups? (2021, February 28). Quora.
• Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. (2017, December 18). SpringerLink.
• Effect of solvents on regioselectivity of anisole nitration | Request PDF. (n.d.).
• A Chemoselective Oxidation of Sulfides to Sulfoxides and Sulfones Using Urea-2,2-dihydroperoxypropane as a Novel Oxidant. (n.d.). Bentham Science.
• Electrophilic Aromatic Substitution, Nitration of Methyl Benzo
• Why is anisole nitrated more rapidly than thioanisole under the same conditions? (n.d.). Pearson+.
• Ortho Meta Para Directors - Activating and Deactivating Groups. (2018, May 8). [Video]. YouTube.
• An Electrophilic Aromatic Substitution: The nitration of methyl benzo
• Benzoic acid, m-nitro-, methyl ester. (n.d.). Organic Syntheses.
• Regioselective nitration of aromatic compounds and the reaction products thereof. (n.d.).
• Nitration of Methyl Benzo
• Olefins from Biomass Feedstocks: Catalytic Ester Decarbonylation and Tandem Heck-type Coupling. (n.d.). The Royal Society of Chemistry.
• Electrophilic Aromatic Substitution: Nitration of Methyl benzo
• Methyl phenyl sulfone(3112-85-4) 1H NMR spectrum. (n.d.). ChemicalBook.
• 2524-76-7|Methyl(3-nitrophenyl)sulfane|BLD Pharm. (n.d.). BLD Pharm.
• NMR Spectra of 3-nitro methyl benzo

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• 2. Reduction of Sulfoxides [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. benthamscience.com [benthamscience.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Nitro compound synthesis by nitrite substitution or nitration [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. praxilabs.com [praxilabs.com]
• 10. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 11. aiinmr.com [aiinmr.com]
• 12. reddit.com [reddit.com]

Technical Guide: Stability of Methyl(3-methyl-4-nitrophenyl)sulfane in Acidic Media

Executive Summary & Chemical Profile

Methyl(3-methyl-4-nitrophenyl)sulfane (also known as 4-nitro-3-methylthioanisole) is a functionalized aryl sulfide characterized by three distinct moieties: a thioether linkage (-SMe), a methyl group, and a nitro group (-NO₂).

Understanding its stability in acidic conditions requires deconstructing the reactivity of these functional groups. While the nitro-aromatic core is robust, the thioether sulfur is a "soft" nucleophile, making it susceptible to oxidation and specific acid-catalyzed cleavage mechanisms, though generally stable to simple protonolysis.

Chemical Structure & Reactivity Nodes

• Thioether (S-Me): The primary site of concern. It is stable to non-oxidizing Brønsted acids (HCl, dilute H₂SO₄) but highly labile to oxidizing acids (HNO₃) and strong Lewis acids.

• Nitro Group (-NO₂): Strongly electron-withdrawing. It deactivates the ring, protecting it from electrophilic aromatic substitution but making the sulfur atom less basic (less likely to protonate and solubilize in aqueous acid).

• Methyl Group: Generally inert under standard acidic conditions.

Stability Profile: Acidic Conditions

The following table summarizes the compound's behavior across various acidic environments encountered in synthesis and purification.

Acid Type	Specific Agent	Stability Rating	Primary Risk / Mechanism
Mineral Acids (Non-Oxidizing)	HCl (aq/gas), H₂SO₄ (<70%), H₃PO₄	High	Protonation (Reversible): The sulfur atom may protonate ( ) in super-acids, but hydrolysis is negligible.
Organic Acids	Acetic Acid, TFA, Methanesulfonic Acid	High	Solvent Stability: Stable. TFA is often used as a solvent for aryl sulfide synthesis [1].
Oxidizing Acids	HNO₃, H₂SO₄ (>90% hot), Peracids	Low	Oxidation: Rapid conversion to Sulfoxide (-S(O)Me) or Sulfone (-SO₂Me).
Hydracids (Nucleophilic)	HBr (conc), HI	Moderate/Low	Demethylation: High temperatures or prolonged exposure can cleave the S-Me bond to yield the thiol.
Lewis Acids	AlCl₃, BBr₃	Low	Complexation/Cleavage: BBr₃ is a specific reagent for S-demethylation.

Troubleshooting Guide & FAQs

This section addresses specific anomalies researchers observe during workup or reaction monitoring.

Scenario A: "I see a new polar spot on TLC after acidic workup."

Diagnosis: S-Oxidation. While simple mineral acids do not oxidize sulfides, the presence of trace oxidants (peroxides in ether/THF, or dissolved oxygen in the presence of light and acid) can catalyze the formation of the sulfoxide.

• Mechanism: Acid-catalyzed oxidation.

• Solution: Ensure solvents are peroxide-free. Add a mild reducing agent (e.g., Sodium Metabisulfite) during the quench if oxidation is suspected.

Scenario B: "The product is not extracting into the organic layer from 6M HCl."

Diagnosis: Sulfonium Salt Formation. Although the nitro group decreases basicity, in highly concentrated acids, the sulfur atom can protonate to form a sulfonium cation (

), rendering it water-soluble.

• Solution: Dilute the aqueous phase with water (to pH > 2) before extraction. The sulfonium ion will deprotonate back to the neutral sulfide.

Scenario C: "The reaction mixture turned dark/black in H₂SO₄."

Diagnosis: Sulfonation or Polymerization. While the ring is deactivated, hot concentrated sulfuric acid is a strong oxidant and dehydrating agent.

• Solution: Maintain temperature < 40°C. If heating is required, switch to Trifluoroacetic acid (TFA) or Methanesulfonic acid (MsOH), which are non-oxidizing.

Experimental Protocols

Protocol 4.1: Acid Stability Stress Test

Use this protocol to validate the compound's stability before scaling up a reaction involving acidic reagents.

Materials:

• Analyte: 10 mg Methyl(3-methyl-4-nitrophenyl)sulfane

• Solvent: 1 mL Acetonitrile (ACN) or 1,4-Dioxane

• Acid Source: 0.5 mL 1M HCl (aq) OR 0.5 mL TFA

Procedure:

• Dissolution: Dissolve 10 mg of analyte in 1 mL ACN.

• Acid Spike: Add the acid source.

• Incubation: Stir at Room Temperature (RT) for 1 hour.

  • Note: For rigorous testing, heat a separate aliquot to 60°C.

• Quench: Neutralize a 100 µL aliquot with saturated NaHCO₃.

• Analysis: Extract with EtOAc and analyze via HPLC/UPLC.

  • Pass Criteria: >99% recovery of parent peak. <0.5% growth of sulfoxide peak (typically elutes earlier on C18).

Visualizations

Figure 1: Degradation Pathways in Acidic Media

This diagram illustrates the divergent pathways the molecule takes depending on the nature of the acid (Oxidizing vs. Nucleophilic).

Caption: Figure 1. Chemoselectivity of acid-mediated degradation. Oxidizing acids lead to S-oxides, while strong nucleophilic acids cause demethylation.

Figure 2: Troubleshooting Decision Tree

Use this flow to diagnose product loss or impurity formation.

Caption: Figure 2. Diagnostic logic for troubleshooting stability issues during acidic processing.

References

• Wagner, A. M., & Sanford, M. S. (2014).[1] Transition-Metal-Free Acid-Mediated Synthesis of Aryl Sulfides from Thiols and Thioethers.[1][2] The Journal of Organic Chemistry, 79(5), 2263–2267. [Link]

• Proctor, G. R. (1995). Comprehensive Organic Functional Group Transformations. Elsevier. (General reference for Thioether stability).
• Oae, S. (1991). Organic Sulfur Chemistry: Structure and Mechanism. CRC Press.

Sources

• 1. Transition-Metal-Free Acid-Mediated Synthesis of Aryl Sulfides from Thiols and Thioethers [organic-chemistry.org]
• 2. Transition-metal-free acid-mediated synthesis of aryl sulfides from thiols and thioethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Conversion Rates in Sulfide Oxidation

Welcome to the technical support center for sulfide oxidation. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the selective oxidation of sulfides to sulfoxides or sulfones. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your experimental work. This resource is built on a foundation of scientific integrity, combining established principles with practical, field-tested insights to ensure your success.

Understanding the Core Reaction: A Quick Primer

The oxidation of sulfides is a fundamental transformation in organic synthesis, yielding valuable sulfoxides and sulfones that are common motifs in pharmaceuticals and agrochemicals.[1] The process involves the conversion of a sulfide to a sulfoxide, which can then be further oxidized to a sulfone. While seemingly straightforward, achieving high conversion and selectivity can be challenging.

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Troubleshooting Guide

Issue 1: My sulfide to sulfoxide conversion is low. What are the likely causes?

Low conversion in sulfide to sulfoxide oxidation can stem from several factors, ranging from the choice of reagents to the reaction conditions. Here’s a breakdown of potential culprits and how to address them.

Q1: Could my choice of oxidant be the problem?

A1: Absolutely. The reactivity of the oxidant is a critical parameter.

• Insufficiently Reactive Oxidant: While strong oxidants like nitric acid or KMnO4 can be used, they often lead to over-oxidation to the sulfone.[2] More controlled and selective oxidations often employ milder oxidants. If you are using a very mild oxidant, it may not be potent enough to efficiently convert your specific sulfide substrate under the chosen conditions. Historically, toxic high-valent metal reagents were used, but these have been largely replaced by more benign options like hydrogen peroxide (H2O2) or even molecular oxygen (O2) in conjunction with a catalyst.[1]

• Incorrect Stoichiometry: Careful control of the oxidant-to-sulfide ratio is crucial.[1] An insufficient amount of oxidant will naturally lead to incomplete conversion. Conversely, a large excess can promote the undesired over-oxidation to the sulfone. It is recommended to start with a slight excess of the oxidant and optimize from there.

Protocol for Oxidant Screening:

• Select a range of oxidants: Consider options like hydrogen peroxide, tert-butyl hydroperoxide (TBHP), or Oxone®.

• Set up parallel reactions: Use a consistent sulfide substrate, solvent, and temperature for each oxidant.

• Vary stoichiometry: For each oxidant, test different molar equivalents (e.g., 1.1, 1.5, and 2.0 equivalents).

• Monitor reaction progress: Use techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC) to track the consumption of the starting material and the formation of the sulfoxide and sulfone.

• Analyze the results: Compare the conversion rates and selectivity for each condition to identify the optimal oxidant and stoichiometry for your system.

Q2: I'm using a catalyst, but the conversion is still poor. What should I check?

A2: Catalytic oxidations are powerful, but catalyst performance can be affected by several factors.

• Catalyst Deactivation: The catalyst's active sites can be poisoned or blocked, leading to a decrease in activity.[3][4] Common causes of deactivation include:

  • Formation of inactive species: For instance, in some systems using iron-based catalysts, the active ferric oxide can be converted to less active ferrous sulfate.[3]

  • Coking: At high temperatures, organic reactants can decompose and form carbonaceous deposits on the catalyst surface.[5]

  • Poisoning: Trace impurities in your starting materials or solvents can adsorb to the active sites and inhibit the reaction.[5]

• Insufficient Catalyst Loading: The amount of catalyst used can significantly impact the reaction rate. If the loading is too low, the reaction may proceed very slowly. It is advisable to consult the literature for recommended catalyst loadings for your specific reaction type and then optimize as needed.

Troubleshooting Catalyst Issues:

• Catalyst Characterization: If possible, characterize your catalyst before and after the reaction using techniques like X-ray Photoelectron Spectroscopy (XPS) to identify changes in its chemical state.[3]

• Purity of Reagents: Ensure your sulfide substrate and solvent are of high purity to avoid introducing catalyst poisons.

• Optimize Catalyst Loading: Perform a series of experiments with varying catalyst concentrations to find the optimal loading that balances conversion rate and cost-effectiveness.

Issue 2: My reaction produces a significant amount of the sulfone byproduct, reducing the yield of the desired sulfoxide.

Over-oxidation is a common challenge in sulfide-to-sulfoxide conversions. Here’s how to mitigate it.

Q1: How can I control the reaction to favor the sulfoxide?

A1: Several strategies can be employed to enhance selectivity for the sulfoxide.

• Careful Control of Reaction Stoichiometry: As mentioned earlier, limiting the amount of oxidant is a primary method to prevent over-oxidation.[1]

• Mode of Addition: Adding the oxidant to the reaction mixture in a slow, controlled manner (e.g., via a syringe pump) can help maintain a low instantaneous concentration of the oxidant, thus favoring the formation of the sulfoxide.[1]

• Reaction Monitoring: Closely monitor the reaction's progress. Once the starting sulfide is consumed, quench the reaction to prevent further oxidation of the sulfoxide to the sulfone.

• Lower Reaction Temperature: Oxidation reactions are often exothermic. Running the reaction at a lower temperature can slow down the rate of both the desired oxidation and the undesired over-oxidation, often leading to improved selectivity.

Q2: Are there specific reaction conditions that can suppress sulfone formation?

A2: Yes, the choice of solvent and pH can play a significant role.

• Solvent Effects: The polarity and nature of the solvent can influence the reaction's selectivity. For example, in some systems, using a less polar solvent can favor sulfoxide formation.[6][7] Experimenting with different solvents such as acetonitrile, ethanol, or even solvent-free conditions can be beneficial.[6][8] Glacial acetic acid has also been shown to be an effective solvent in certain hydrogen peroxide-based oxidations.[9]

• pH Control: Acidic conditions can sometimes suppress sulfone formation.[1] The pH of the reaction medium can influence the reactivity of both the sulfide and the oxidant.

Decision-Making Workflow for Optimizing Selectivity:

Caption: A stepwise approach to improving sulfoxide selectivity.

Issue 3: My reaction is not reproducible. What could be causing this variability?

Inconsistent results can be frustrating. Here are some common sources of irreproducibility in sulfide oxidation reactions.

Q1: Could the quality of my reagents be a factor?

A1: Yes, the purity and stability of your reagents are paramount.

• Oxidant Degradation: Some oxidants, like hydrogen peroxide, can decompose over time. Always use fresh or properly stored and quantified oxidants.

• Inhibitors in the Substrate or Solvent: Trace impurities can act as inhibitors, slowing down or even halting the reaction.[10] Consider purifying your sulfide substrate if its purity is questionable.

• Water Content: The presence of water can significantly affect the reaction rate and selectivity, especially in catalytic systems.[4] Ensure you are using dry solvents when required.

Q2: Are there any other experimental parameters I should be controlling more carefully?

A2: Precise control over the reaction environment is key to reproducibility.

• Temperature Fluctuations: Ensure consistent and accurate temperature control throughout the reaction.

• Mixing Efficiency: In heterogeneous reactions (e.g., with a solid catalyst), inefficient stirring can lead to localized concentration gradients and inconsistent results.

• Atmosphere: Some reactions are sensitive to air or moisture. If necessary, conduct your experiments under an inert atmosphere (e.g., nitrogen or argon).

Quantitative Data Summary for Reaction Parameters:

Parameter	Recommended Range/Consideration	Rationale
Oxidant Stoichiometry	1.05 - 2.0 equivalents	To ensure complete conversion without excessive over-oxidation.[1]
Temperature	0°C to 60°C (system dependent)	Lower temperatures often improve selectivity.[11]
Catalyst Loading	0.1 - 10 mol% (system dependent)	To achieve a reasonable reaction rate.
pH	Acidic to neutral (system dependent)	Can influence selectivity and reaction rate.[1][12]

Frequently Asked Questions (FAQs)

Q: What are the best analytical techniques for monitoring sulfide oxidation? A: A combination of techniques is often ideal. TLC is excellent for quick qualitative monitoring. For quantitative analysis, GC and HPLC are the methods of choice.[13] It's also important to be able to detect and quantify the starting sulfide, the desired sulfoxide, and the potential sulfone byproduct.

Q: Are there "greener" approaches to sulfide oxidation? A: Yes, there is a strong push towards more environmentally friendly methods. This includes using catalysts that allow for the use of O2 or H2O2 as the terminal oxidant, as the only byproduct is water.[1][9] The use of recyclable catalysts and solvent-free reaction conditions also contributes to a greener process.[7]

Q: My sulfide substrate is very complex. Are there any general rules for predicting its reactivity? A: The electronic and steric properties of the sulfide play a significant role. Electron-rich sulfides (e.g., those with electron-donating groups on an aromatic ring) are generally more easily oxidized. Sterically hindered sulfides may react more slowly.[14]

Q: How do I safely handle the oxidants used in these reactions? A: Always consult the Safety Data Sheet (SDS) for each reagent. Many oxidants are corrosive and can be explosive, especially in the presence of organic materials. Use appropriate personal protective equipment (PPE) and work in a well-ventilated fume hood.

Conclusion

Troubleshooting low conversion rates in sulfide oxidation requires a systematic and logical approach. By carefully considering the choice of reagents, reaction conditions, and potential sources of inhibition or deactivation, you can significantly improve the outcome of your experiments. Remember that each sulfide substrate is unique, and optimization is often necessary to achieve the desired conversion and selectivity.

References

• Reaction mechanism and stoichiometry of chemical sulfide oxidation. (n.d.). Water360. Retrieved February 13, 2024, from [Link]

• Pinto, I., et al. (2009). Mechanism of the Selective Sulfide Oxidation Promoted by HNO3/FeBr3. ACS Publications. Retrieved February 13, 2024, from [Link]

• Sulfide Oxidation. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 13, 2024, from [Link]

• Kupwade, R. V. (2019). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. Journal of Chemical Reviews, 1(2), 99-113.
• Ture, H., & Luther, G. W. (2013). Phototrophic sulfide oxidation: environmental insights and a method for kinetic analysis. Frontiers in Microbiology, 4, 133.
• Ghorbani-Choghamarani, A., & Shiri, L. (2006). Solvent Effects in the Oxidation of Sulfides with NaBrO3/Mg(HSO4)2.
• Xie, Y., et al. (2018). Catalytic Performance and Deactivation of Precipitated Iron Catalyst for Selective Oxidation of Hydrogen Sulfide to Elemental Sulfur in the Waste Gas Streams from Coal Gasification. Industrial & Engineering Chemistry Research, 57(44), 14976-14985.
• Fossing, H. (2021).

• Sulfide Oxidation. (2018, April 8). 911Metallurgist. Retrieved February 13, 2024, from [Link]

• Luther, G. W., et al. (2011). Thermodynamics and Kinetics of Sulfide Oxidation by Oxygen: A Look at Inorganically Controlled Reactions and Biologically Mediated Processes in the Environment. Frontiers in Microbiology, 2, 62.
• Ghorbani-Choghamarani, A., et al. (2020). Selective oxidation of alcohols and sulfides via O2 using a Co(II) salen complex catalyst immobilized on KCC-1: synthesis and kinetic study. RSC Advances, 10(63), 38481-38490.
• Golchoubian, H., & Hosseinpoor, F. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 12(3), 455-463.
• Luther, G. W., et al. (2011). Thermodynamics and Kinetics of Sulfide Oxidation by Oxygen: A Look at Inorganically Controlled Reactions and Biologically Mediated Processes in the Environment. Frontiers in Microbiology, 2, 62.
• Liu, Y., et al. (2015). H2S-Selective Catalytic Oxidation: Catalysts and Processes.

• ANALYTICAL METHODS - TOXICOLOGICAL PROFILE FOR HYDROGEN SULFIDE AND CARBONYL SULFIDE. (n.d.). NCBI Bookshelf. Retrieved February 13, 2024, from [Link]

• Bahrami, K., & Khodamorady, M. (2018). Effect of solvent on oxidation of sulfides.
• Karimi, B., et al. (2014). Solvent effect on oxidation of sulfides.
• Ghorbani-Choghamarani, A., & Shiri, L. (2016). Optimization of the reaction conditions for the selective oxidation of...

• Microbial oxidation of sulfur. (n.d.). In Wikipedia. Retrieved February 13, 2024, from [Link]

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• Sulfide Oxidation with Hydrogen Peroxide. (n.d.). USP Technologies. Retrieved February 13, 2024, from [Link]

• Thiols and Sulfides. (2023, January 22). Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

• El-Shall, H., et al. (1996). Low Temperature Catalytic Oxidation of Hydrogen Sulfide in Sour Produced Wastewater Using Activated Carbon Catalysts. Industrial & Engineering Chemistry Research, 35(4), 1139-1145.
• Kupwade, R. V. (2019, June 12). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides.
• Sulfide oxidation methods utilizing oxygen as the oxidant. (n.d.).
• Golchoubian, H., & Hosseinpoor, F. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 12(3), 455-463.
• Analytical Strategies for the Detection of Sulfide: A Review. (2025, August 6).
• Nielsen, A. H., et al. (2003). Determination of Kinetics and Stoichiometry of Chemical Sulfide Oxidation in Wastewater of Sewer Networks. Environmental Science & Technology, 37(17), 3853-3858.
• Compton, R. G., & Davis, J. (2006). Electroanalytical methods for the determination of sulfite in food and beverages. Analytica Chimica Acta, 565(1), 1-8.
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• Spivey, J. J. (1991).

• Sulfoxide synthesis by oxidation. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Nikpassand, M., & Zare, M. (2014). Conversion of sulfides to sulfoxides or sulfones.
• The Oxidation of Sulphide in Aqueous Solutions. (n.d.). University of Twente.
• Zhang, H., et al. (2022). Research Progress on Sulfur Deactivation and Regeneration over Cu-CHA Zeolite Catalyst.
• Li, C., et al. (2020). Recent Advances in Catalytic Oxidation of Organic Sulfides: Applications of Metal–Ionic Liquid Catalytic Systems. Frontiers in Chemistry, 8, 603.
• Reaction Chemistry & Engineering. (2023, January 9). University of Cambridge.

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Reference Data & Comparative Studies

1H NMR Chemical Shift Assignment for Methyl(3-methyl-4-nitrophenyl)sulfane: A Comparative Guide

In the field of drug development and materials science, the precise structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis and a detailed protocol for the ¹H NMR chemical shift assignment of methyl(3-methyl-4-nitrophenyl)sulfane, a compound of interest due to its substituted aromatic structure. We will explore the theoretical underpinnings of chemical shifts, compare predicted values with experimental data from analogous compounds, and present a systematic approach to spectral interpretation.

The Foundational Principles of ¹H NMR Chemical Shift Assignment

The chemical shift (δ) in ¹H NMR spectroscopy is a measure of the resonance frequency of a proton relative to a standard, typically tetramethylsilane (TMS). This shift is exquisitely sensitive to the local electronic environment of the proton. Electron-withdrawing groups deshield protons, causing them to resonate at a lower field (higher ppm values), while electron-donating groups shield protons, leading to a higher field resonance (lower ppm values).[1]

For aromatic systems like methyl(3-methyl-4-nitrophenyl)sulfane, the chemical shifts of the ring protons are influenced by a combination of factors:

• Inductive Effects: The electronegativity of substituents directly attached to the ring.

• Resonance Effects: The ability of substituents to donate or withdraw electron density through the π-system of the ring.

• Anisotropic Effects: The magnetic fields generated by the circulation of π-electrons in the aromatic ring (ring current) and in nearby multiple bonds.

• Steric Effects: Through-space interactions that can distort the geometry and electron distribution.

The interplay of these effects dictates the final chemical shift of each proton, making the assignment a puzzle that requires careful consideration of all contributing factors.

Predicting Chemical Shifts: A Comparative Approach

While computational methods can provide theoretical predictions of ¹H NMR chemical shifts, a powerful and often more practical approach is to compare the spectrum of the target molecule with those of structurally similar compounds.[2] By analyzing the substituent effects in these analogs, we can build a robust hypothesis for the assignment of our target molecule.

For methyl(3-methyl-4-nitrophenyl)sulfane, we can consider the following analogs:

• Toluene: The methyl group is a weak electron-donating group.

• Nitrobenzene: The nitro group is a strong electron-withdrawing group.

• Thioanisole (Methylphenylsulfane): The thiomethyl group is a weakly electron-donating group.

• p-Nitrotoluene: Provides insight into the interplay of a methyl and a nitro group in a para-relationship.[3][4]

• m-Nitrotoluene: Shows the interaction of these groups in a meta-relationship.[5]

• o-Nitrotoluene: Illustrates the ortho-relationship.[6]

• 3-Methyl-4-nitrophenol: A closely related structure where the thiomethyl group is replaced by a hydroxyl group.[7][8][9][10][11][12]

• 4-Nitro-m-xylene: Provides data on the effect of two methyl groups and a nitro group on an aromatic ring.[13][14][15]

By examining the reported ¹H NMR data for these compounds, we can deduce the expected influence of the methyl, nitro, and thiomethyl groups on the aromatic protons of our target molecule.

Experimental Protocol for ¹H NMR Spectrum Acquisition

A high-quality ¹H NMR spectrum is the foundation for accurate chemical shift assignment. The following is a generalized protocol for acquiring a spectrum suitable for detailed analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of methyl(3-methyl-4-nitrophenyl)sulfane.

  • Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Spectrometer Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm for organic molecules).

  • Use a pulse angle of 30-45 degrees to allow for a shorter relaxation delay.

  • Set the acquisition time to at least 2-3 seconds to ensure good resolution.

  • Use a relaxation delay of 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks to determine the relative number of protons corresponding to each signal.

Workflow for ¹H NMR Spectrum Acquisition and Analysis

Caption: Workflow from sample preparation to final chemical shift assignment.

¹H NMR Chemical Shift Assignment for Methyl(3-methyl-4-nitrophenyl)sulfane

The structure of methyl(3-methyl-4-nitrophenyl)sulfane presents three distinct aromatic protons and two different methyl groups.

Predicted Chemical Shifts and Coupling Patterns

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)	Rationale
H-2	~8.0	d	J ≈ 2	Ortho to the electron-withdrawing NO₂ group and meta to the SMe group. Expected to be the most downfield aromatic proton.
H-5	~7.8	dd	J ≈ 8, 2	Ortho to the SMe group and meta to the NO₂ and CH₃ groups.
H-6	~7.4	d	J ≈ 8	Ortho to the CH₃ group and meta to the NO₂ group. Expected to be the most upfield aromatic proton.
S-CH₃	~2.5	s	-	Typical chemical shift for a thiomethyl group attached to an aromatic ring.
Ar-CH₃	~2.6	s	-	Chemical shift influenced by the adjacent nitro group.

Note: These are estimated values based on substituent effects and data from analogous compounds. Actual experimental values may vary.

Step-by-Step Assignment Logic

• Identify the Methyl Singlets: The spectrum will show two singlets, each integrating to three protons. The singlet at a slightly higher chemical shift is likely the aromatic methyl group due to the influence of the adjacent nitro group, while the other singlet corresponds to the thiomethyl group.

• Analyze the Aromatic Region: This region (typically 7.0-8.5 ppm) will contain signals for the three aromatic protons.

• Assign H-2: The proton ortho to the strongly electron-withdrawing nitro group (H-2) will be the most deshielded and thus appear at the lowest field (highest ppm). It is expected to be a doublet with a small meta-coupling constant (J ≈ 2 Hz) to H-6.

• Assign H-5: The proton ortho to the thiomethyl group and meta to the other two substituents (H-5) will experience both shielding and deshielding effects. It is expected to be a doublet of doublets due to ortho-coupling with H-6 (J ≈ 8 Hz) and meta-coupling with H-2.

• Assign H-6: The proton ortho to the electron-donating methyl group (H-6) will be the most shielded of the aromatic protons and appear at the highest field (lowest ppm). It will be a doublet due to ortho-coupling with H-5 (J ≈ 8 Hz).

Decoupling Experiments and 2D NMR for Confirmation

To definitively confirm these assignments, further NMR experiments can be conducted:

• Homonuclear Decoupling: Irradiating the signal for H-5 should cause the signals for H-2 and H-6 to collapse into singlets, confirming their coupling relationships.

• COSY (Correlation Spectroscopy): A 2D COSY spectrum will show cross-peaks between coupled protons. We would expect to see correlations between H-5 and H-6, and a weaker correlation between H-5 and H-2.

• NOESY (Nuclear Overhauser Effect Spectroscopy): A 2D NOESY spectrum can reveal through-space proximities. We would expect to see a cross-peak between the Ar-CH₃ protons and H-2, and between the S-CH₃ protons and H-6, confirming their spatial relationships.

Structural and Connectivity Diagram

Caption: Molecular structure and key proton-proton coupling relationships.

Conclusion

The ¹H NMR chemical shift assignment of methyl(3-methyl-4-nitrophenyl)sulfane is a systematic process that relies on a fundamental understanding of substituent effects, comparison with analogous compounds, and the application of modern NMR techniques. By following the detailed protocol and logical framework presented in this guide, researchers can confidently elucidate the structure of this and other complex organic molecules. The use of advanced techniques like 2D NMR provides an additional layer of certainty, ensuring the integrity of the structural assignment which is crucial for applications in drug discovery and materials science.

References

• Spectroscopy Asia. (n.d.). The prediction of 1H NMR chemical shifts in organic compounds. Retrieved from [Link]

• University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

• PubChem. (n.d.). 3-Methyl-4-nitrophenol. Retrieved from [Link]

• PubChem. (n.d.). 4-Nitro-m-xylene. Retrieved from [Link]

• The University of Liverpool Repository. (2005). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

• ResearchGate. (n.d.). Binding selectivity and separation for p-functionalized toluene with metallo cavitand in water. Retrieved from [Link]

• Brainly. (2024, April 3). Consider the structure of p-nitrotoluene. How many HNMR signals (peaks) would you expect to see in the aromatic region of the HNMR spectra of the para-substituted ring?. Retrieved from [Link]

• Modgraph. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]

• YouTube. (2021, March 24). Interpreting Aromatic NMR Signals. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000554 M-xylene at BMRB. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Phenyl methyl sulfone. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Olefins from Biomass Feedstocks: Catalytic Ester Decarbonylation and Tandem Heck-type Coupling. Retrieved from [Link]

• Chemical-Suppliers. (n.d.). 4-Nitro-m-xylene. Retrieved from [Link]

• Chemistry LibreTexts. (2024, July 30). 13.5: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• PubChemLite. (n.d.). 3-methyl-4-nitrophenol (C7H7NO3). Retrieved from [Link]

• Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

• PubChemLite. (n.d.). 4-nitro-m-xylene (C8H9NO2). Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Methyl-4-nitrophenol. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (n.d.). 3-Methyl-4-nitrophenol CAS N°: 2581-34-2. Retrieved from [Link]

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FT-IR spectrum analysis of nitro and sulfide groups in Methyl(3-methyl-4-nitrophenyl)sulfane

Technical Comparison Guide: FT-IR Spectrum Analysis of Methyl(3-methyl-4-nitrophenyl)sulfane

Executive Summary Characterizing Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6) requires a nuanced understanding of vibrational spectroscopy.[1][2] This guide objectively compares High-Fidelity Fourier Transform Infrared (FT-IR) spectroscopy against complementary techniques (Raman, DFT) for the specific detection of its competing functional groups: the highly polar, electron-withdrawing nitro group (

) and the polarizable, electron-donating sulfide/thioether linkage ( ).[1][2]

While FT-IR is the gold standard for quantifying the nitro functionality, this guide demonstrates why a multi-modal approach (FT-IR + Raman or FT-IR + DFT) provides superior structural validation for this specific "push-pull" aromatic system.[1][2]

Part 1: Structural Context & Electronic Theory

To interpret the spectrum accurately, we must first model the electronic environment. This molecule features a 1,3,4-trisubstituted benzene ring. The interplay between the electron-donating methylthio group (

) and the electron-withdrawing nitro group ( ) creates a "push-pull" electronic system that shifts characteristic frequencies.[1][2]

The "Push-Pull" Resonance Effect

The lone pair on the sulfur atom donates electron density into the ring, which is withdrawn by the nitro group. This resonance increases the single-bond character of the

bonds, lowering their vibrational frequency compared to a standard nitrobenzene.

Figure 1: Electronic "push-pull" mechanism affecting vibrational frequencies.

Part 2: Experimental Protocol (The "Product")

This section details the optimized FT-IR workflow. For this compound, Attenuated Total Reflectance (ATR) is preferred over KBr pellets due to the potential low melting point and susceptibility of the sulfide group to oxidation during grinding.

Optimized Workflow

Instrument: FT-IR Spectrometer with Diamond ATR Accessory. Resolution: 4 cm⁻¹. Scans: 32-64 (to resolve weak C-S bands).

Figure 2: High-fidelity ATR-FTIR acquisition workflow.

Part 3: Spectral Analysis & Assignments

The following table synthesizes experimental expectations with theoretical data for the specific functional groups in Methyl(3-methyl-4-nitrophenyl)sulfane.

Functional Group	Vibration Mode	Expected Frequency (cm⁻¹)	Intensity	Notes
Nitro ( )	Asymmetric Stretch ( )	1505 – 1525	Strong	Lowered from 1550 cm⁻¹ due to S-donation.[1][2]
Nitro ( )	Symmetric Stretch ( )	1330 – 1350	Strong	Highly characteristic "Nitro doublet" partner.[1][2]
Aromatic Ring	Skeletal Stretch	1580 – 1600	Medium	Often split due to asymmetry.
Methyl ( )	Stretch (Aliphatic)	2920 – 2980	Medium	Distinct from aromatic C-H (>3000).[1][2]
Sulfide ( )	Stretch	1080 – 1095	Weak/Med	Often obscured by in-plane CH bends.[1][2]
Sulfide ( )	Stretch	690 – 720	Weak	Difficult to detect in IR ; see Comparison.[2]

Critical Insight: The nitro group dominates the IR spectrum. The sulfide group is IR-inactive or weak due to the small dipole moment change upon stretching the C-S-C bond.

Part 4: Comparative Performance Guide

This section compares FT-IR against alternative methods (Raman and DFT) to guide researchers on when to switch techniques.[1][2]

FT-IR vs. Raman Spectroscopy

The Challenge: In FT-IR, the sulfide (

) stretch is weak and often buried in the "fingerprint region" noise. The Solution: Raman spectroscopy relies on polarizability changes.[3] The large, soft electron cloud of Sulfur makes the C-S bond a strong Raman scatterer.

Feature	FT-IR (The Product)	Raman (The Alternative)	Recommendation
Nitro Detection	Excellent. Strong dipole change.[1][2]	Good, but often overshadowed by fluorescence.	Use FT-IR for Nitro quantification.[2]
Sulfide Detection	Poor. Weak absorption.	Excellent. Strong polarizability change.	Use Raman to confirm Thioether linkage.
Sample Prep	Contact required (ATR).	Non-contact (Through glass).	Use Raman for sealed samples.

Experimental vs. Computational (DFT)

When reference standards are unavailable, Density Functional Theory (DFT) (e.g., B3LYP/6-311G++) serves as the "digital twin."

• Accuracy: DFT typically overestimates frequencies by ~4-5%.[1][2]

• Correction: Apply a scaling factor (0.961) to align theoretical peaks with experimental FT-IR data.

• Utility: DFT is essential for assigning the specific coupled vibrations of the 1,3,4-substitution pattern which are not found in standard correlation charts.

Part 5: Troubleshooting & Validation

To ensure Trustworthiness in your data, perform these self-validating checks:

• The "Nitro Ratio" Check: The intensity ratio of the Asymmetric (

  ) to Symmetric ( ) nitro bands should be roughly conserved. A significant deviation suggests overlapping impurities (e.g., oxidation to sulfoxide ).[1][2]

• Sulfoxide Contamination: Check for a strong new band at 1030–1050 cm⁻¹ (

  stretch). If present, your sample has oxidized.

• Water Interference: Ensure no broad band exists at 3400 cm⁻¹, which can skew baseline integration for the aromatic C-H region.

References

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Ed., Wiley, 2014. (Standard reference for Nitro/Sulfide shifts).

• NIST Chemistry WebBook. "Nitrobenzene and Thioanisole Derivatives IR Spectra." Link

• Varsanyi, G. Assignments for Vibrational Spectra of Seven Hundred Benzene Derivatives. Adam Hilger, 1974. (Source for 1,2,4-trisubstituted benzene patterns).[4][5][6]

• Coates, J. "Interpretation of Infrared Spectra, A Practical Approach." Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.), pp. 10815-10837, John Wiley & Sons Ltd, 2000. Link

• Gaussian, Inc. "Vibrational Analysis using Density Functional Theory (DFT)." Gaussian 16 User Guide. (Basis for computational comparison). Link

Sources

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• 2. 252561-99-2|2-Methyl-4-(methylsulfonyl)-1-nitrobenzene|BLD Pharm [bldpharm.com]
• 3. Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations - Analysis Solutions [gatewayanalytical.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. cjcp.ustc.edu.cn [cjcp.ustc.edu.cn]
• 6. researchgate.net [researchgate.net]

Comprehensive Guide: HPLC Method Development for Methyl(3-methyl-4-nitrophenyl)sulfane

Executive Summary

This guide provides a rigorous framework for developing and validating a High-Performance Liquid Chromatography (HPLC) method for Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6). As a critical intermediate in organic synthesis and potential pharmaceutical impurity, accurate quantification is essential.

While Gas Chromatography (GC) is often considered for sulfur-containing aromatics, this guide advocates for Reversed-Phase HPLC (RP-HPLC) with UV/Diode Array Detection (DAD) as the superior standard. This preference is based on the thermal lability of nitro-aromatics and the need for aqueous compatibility in biological or environmental matrices.

Part 1: Analyte Profile & Physicochemical Basis

Successful method development begins with understanding the molecule. Methyl(3-methyl-4-nitrophenyl)sulfane exhibits a "push-pull" electronic structure, where the electron-donating methylthio group (-SCH₃) and the electron-withdrawing nitro group (-NO₂) are conjugated through the benzene ring.

Property	Value / Characteristic	Impact on Method Design
Formula	C₈H₉NO₂S	Molecular Weight: 183.23 g/mol
Polarity (LogP)	~3.2 (Estimated)	Highly lipophilic. Requires a C18 stationary phase and high organic solvent ratio.
Acid/Base (pKa)	Neutral	pH adjustment is less critical for the analyte itself but essential for matrix control.
Chromophore	Nitro + Thioether	Primary λ: 254 nm (Benzene ring). Secondary λ: ~340 nm (Charge transfer band).
Appearance	Yellow Crystalline Solid	Indicates absorption in the near-UV/Visible region.

Part 2: Method Development Workflow

Stationary Phase Selection

Recommendation: C18 (Octadecylsilane) with end-capping.

• Rationale: The analyte is hydrophobic. A C18 column provides strong retention, allowing separation from more polar impurities (e.g., hydrolysis products like 3-methyl-4-nitrophenol).

• Dimensions: 150 mm x 4.6 mm, 3.5 µm or 5 µm particle size. (Provides a balance between resolution and backpressure).

Mobile Phase & Gradient Design

Solvent System: Water (A) / Acetonitrile (B).[1]

• Why Acetonitrile (ACN)? ACN has a lower UV cutoff (190 nm) than Methanol (205 nm) and lower viscosity, allowing for sharper peaks and higher flow rates.

• Modifier: 0.1% Formic Acid.[1]

• Rationale: Although the analyte is neutral, silanol groups on the column are acidic. Adding acid (pH ~2.7) suppresses silanol ionization, reducing peak tailing.

Gradient Protocol:

• T=0 min: 40% B (Initial hold to elute polar matrix).

• T=10 min: 90% B (Ramp to elute target analyte).

• T=12 min: 90% B (Wash).

• T=12.1 min: 40% B (Re-equilibration).

Detection Strategy

Dual-Wavelength Monitoring:

• Channel A (Quantification): 340 nm.

  • Reasoning: The nitro-thio interaction creates a bathochromic shift. 340 nm offers higher selectivity (fewer interferences absorb here compared to 254 nm).

• Channel B (Purity Check): 254 nm.[1]

  • Reasoning: Universal aromatic detection to ensure no co-eluting impurities are missed.

Part 3: Comparative Analysis (The "Vs.")

Why choose HPLC over other established techniques?

Table 1: Technology Comparison Matrix

Feature	RP-HPLC (Recommended)	GC-MS	UHPLC-MS/MS
Analyte Stability	High. Room temp analysis prevents thermal degradation of the nitro group.	Moderate/Low. High injection port temps (250°C+) can degrade nitro-aromatics.	High. Excellent stability.
Sensitivity	Moderate. LOQ ~0.5 µg/mL (UV). Sufficient for QC/Synthesis.	High. Good for volatile impurities.	Ultra-High. LOQ < 1 ng/mL. Best for trace DMPK studies.
Selectivity	High. Tunable via gradient and column choice.	High. Based on m/z fingerprint.	Highest. MRM transitions eliminate matrix noise.
Cost/Throughput	Low Cost / Medium Speed. Standard equipment in all labs.	Medium Cost / Slow. Requires lengthy temperature programs.	High Cost / Fast. Expensive instrumentation.
Matrix Compatibility	Excellent. Handles aqueous/biological samples easily.	Poor. Requires extraction/drying (water damages GC columns).	Good. Requires removal of salts/proteins.

Part 4: Validated Experimental Protocol

Reagents

• Standard: Methyl(3-methyl-4-nitrophenyl)sulfane (>98% purity).

• Solvents: HPLC-grade Acetonitrile and Water.

• Buffer: Formic Acid (LC-MS grade).

Step-by-Step Workflow

• Stock Preparation:

  • Weigh 10 mg of analyte into a 10 mL volumetric flask.

  • Dissolve in 100% Acetonitrile (Analyte is insoluble in water).

  • Concentration: 1000 µg/mL.

• Working Standard:

  • Dilute Stock 1:100 with Mobile Phase (50:50 ACN:Water) to reach 10 µg/mL.

  • Note: Ensure the final solvent matches the initial mobile phase conditions to prevent "solvent shock" peak distortion.

• System Suitability Test (SST):

  • Inject the standard 5 times.[2]

  • Acceptance Criteria:

    • RSD of Area < 2.0%.

    • Tailing Factor (T) < 1.5.

    • Theoretical Plates (N) > 5000.

Visualization: Method Development Decision Tree

Figure 1: Decision tree for optimizing the HPLC parameters based on analyte properties.

Part 5: Troubleshooting & Robustness

Issue 1: Peak Tailing

• Cause: Interaction between the nitro group and residual silanols on the column.

• Fix: Increase buffer concentration (e.g., use 10mM Ammonium Formate instead of just 0.1% Formic Acid) or switch to a "base-deactivated" C18 column.

Issue 2: Retention Time Drift

• Cause: Temperature fluctuations affecting the partitioning of the lipophilic analyte.

• Fix: Use a column oven set strictly to 30°C or 40°C. Do not rely on ambient temperature.

Issue 3: "Ghost" Peaks

• Cause: Carryover from previous high-concentration injections due to high lipophilicity.

• Fix: Add a needle wash step with 100% Acetonitrile or Isopropanol between injections.

References

• NIST Chemistry WebBook. Methyl 4-nitrophenyl sulphide (Analogous Structure Data). National Institute of Standards and Technology.[3] Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 17412, 3-Methyl-4-nitrophenol (Hydrolysis Product). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl 4-nitrophenyl sulphide [webbook.nist.gov]

Comparative Reactivity Profile: Thioanisole vs. Methyl(3-methyl-4-nitrophenyl)sulfane

Topic: Content Type: Technical Comparison Guide Audience: Senior Research Scientists, Process Chemists, and Medicinal Chemists.

Executive Analysis

This guide provides a definitive technical comparison between Thioanisole (Methyl phenyl sulfide) and its electron-deficient derivative, Methyl(3-methyl-4-nitrophenyl)sulfane (hereafter referred to as M-MNPS ).

While Thioanisole serves as the benchmark for electron-rich aromatic sulfides, M-MNPS exhibits a drastically altered reactivity profile due to the para-nitro substituent. The introduction of the nitro group creates a "push-pull" electronic system that significantly reduces the nucleophilicity of the sulfur atom, rendering M-MNPS resistant to standard oxidative and alkylating conditions that readily convert Thioanisole.

Key Differentiator: The para-nitro group in M-MNPS acts as a strong resonance withdrawer (

), effectively delocalizing the sulfur lone pair into the nitro group's oxygen atoms. This deactivation necessitates harsher reaction conditions for S-functionalization but activates the ring toward Nucleophilic Aromatic Substitution (SNAr), a pathway inaccessible to unsubstituted Thioanisole.

Chemical Identity & Structural Properties[1][2]

Feature	Thioanisole	Methyl(3-methyl-4-nitrophenyl)sulfane (M-MNPS)
CAS Number	100-68-5	308814-40-6
Structure	Ph–S–Me	(3-Me-4-NO₂-Ph)–S–Me
Molecular Weight	124.20 g/mol	183.23 g/mol
Electronic State	Electron-Rich (Activated Ring)	Electron-Deficient (Deactivated Ring)
Sulfur Nucleophilicity	High	Low
Physical State	Liquid (bp 188°C)	Solid (Predicted MP > 50°C)

Mechanistic Electronic Analysis

To understand the reactivity divergence, we must model the resonance contributions.

Resonance & Hammett Effects

• Thioanisole: The sulfur lone pair donates density into the phenyl ring (

  effect), activating the ortho and para positions toward electrophiles. The sulfur atom retains significant electron density, making it a good nucleophile.

• M-MNPS: The para-nitro group is a strong electron-withdrawing group (EWG). It participates in direct conjugation with the sulfur lone pair.

  • Resonance Pathway:

    .

  • Hammett Prediction: The reaction constant (

    ) for sulfide oxidation is typically negative (approx. to depending on oxidant), indicating that electron-withdrawing groups slow the reaction.

  • 3-Methyl Effect: The meta-methyl group provides a weak inductive donation (

    ), but this is negligible compared to the strong withdrawal of the para-nitro group.

Visualization of Electronic Pathways

The following diagram illustrates the divergent electronic flows that dictate reactivity.

Figure 1: Comparative electronic flow. Note the strong "sink" effect of the Nitro group in M-MNPS, depleting electron density from the Sulfur atom.

Reactivity Profile Comparison

S-Oxidation (Sulfoxide/Sulfone Formation)

This is the most critical differentiation for metabolic stability and synthetic derivatization.

• Thioanisole: Reacts rapidly with electrophilic oxidants (H₂O₂, mCPBA, Peroxidases). The mechanism involves the nucleophilic attack of Sulfur on the electrophilic Oxygen.

• M-MNPS: The reaction rate is suppressed by orders of magnitude. The electron deficiency on Sulfur raises the activation energy for the initial nucleophilic attack.

Experimental Data Trend: Studies on p-substituted thioanisoles confirm that oxidation rates correlate linearly with Hammett

constants.

• Relative Rate (

  ): If , then (depending on oxidant).

• Implication: M-MNPS requires higher temperatures or stronger oxidants (e.g., excess mCPBA at reflux) to achieve conversion rates comparable to Thioanisole at room temperature.

Electrophilic Aromatic Substitution (EAS)

• Thioanisole: The ring is activated. Halogenation or nitration occurs readily, primarily at the para position (if open) or ortho.

• M-MNPS: The ring is severely deactivated by the Nitro group. Standard EAS (e.g., Friedel-Crafts) will likely fail or require extreme forcing conditions. The Sulfur atom, usually an activator, cannot overcome the deactivation of the Nitro group.

Nucleophilic Aromatic Substitution (SNAr)

• Thioanisole: Inert to SNAr.

• M-MNPS: Active. The para-nitro group activates the C1 position. Strong nucleophiles (e.g., Methoxide,

  ) can potentially displace the thiomethyl group ( ) or attack the position occupied by the Nitro group, depending on conditions, though displacement of is the primary concern in basic media.

Experimental Protocols

Protocol A: Controlled S-Oxidation (Sulfoxide Synthesis)

Objective: Selective oxidation to the sulfoxide without over-oxidation to sulfone.

Parameter	Method for Thioanisole	Method for M-MNPS
Oxidant	Sodium Periodate (NaIO₄) or H₂O₂ (1.0 eq)	mCPBA (1.1 eq) or H₂O₂/TFA
Solvent	MeOH/Water (1:1)	CH₂Cl₂ or AcOH
Temperature	0°C to Room Temp	Room Temp to 40°C
Time	30 - 60 mins	4 - 12 hours
Workup	Simple extraction	Wash with NaHCO₃ to remove acid

Step-by-Step Methodology for M-MNPS:

• Dissolution: Dissolve 1.0 mmol of M-MNPS in 5 mL of Dichloromethane (DCM).

• Addition: Add 1.1 mmol of m-Chloroperbenzoic acid (mCPBA) portion-wise at 0°C. Note: Unlike Thioanisole, the exotherm will be minimal.

• Reaction: Allow to warm to Room Temperature. Monitor by TLC (Thioanisole moves fast; M-MNPS is slower). If conversion is incomplete after 4 hours, reflux at 40°C.

• Quench: Add 10% Na₂S₂O₃ to quench excess oxidant, then wash with Sat. NaHCO₃.

Protocol B: S-Alkylation (Sulfonium Salt Formation)

Objective: Methylation to form the dimethylsulfonium salt.

• Thioanisole: Reacts with Methyl Iodide (MeI) in Acetone at RT (overnight) to precipitate the salt.

• M-MNPS: Will NOT react appreciably under these conditions.

  • Required Modification: Use a stronger alkylating agent like Methyl Triflate (MeOTf) or Trimethyloxonium tetrafluoroborate (Me₃OBF₄) in Nitromethane or DCM.

Decision Logic for Application Scientists

Use the following flowchart to determine which compound fits your study (e.g., metabolic probe vs. stable scaffold).

Figure 2: Selection logic based on oxidative stability and ring reactivity requirements.

References

• Hammett Substituent Constants & Reactivity

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.

• Oxidation Kinetics of Thioanisoles

  • Baciocchi, E., et al. (1999). Kinetics of oxidation of aliphatic and aromatic thiols by myeloperoxidase compounds I and II. Biochemical Journal.

  • Note: Validates the negative Rho value for sulfide oxidation, confirming slower rates for nitro-substituted deriv

• Synthesis and Properties of Nitro-Thioanisoles

  • Janík, R. (2000). Preparation of Substituted Methyl o-Nitrophenyl Sulfides. Molecules, 5, 1374-1381.

• Compound Data (M-MNPS)

  • PubChem/Chemical Vendors. Methyl(3-methyl-4-nitrophenyl)sulfane (CAS 308814-40-6).[1][2]

Sources

• 1. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]
• 2. 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]

Structural Analysis &amp; Crystallographic Characterization Guide: Methyl(3-methyl-4-nitrophenyl)sulfane

Topic: X-ray Crystallography Data for Methyl(3-methyl-4-nitrophenyl)sulfane Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6), also identified as 4-nitro-3-methylthioanisole , represents a critical scaffold in the synthesis of next-generation energetic materials and non-nucleoside reverse transcriptase inhibitors (NNRTIs).

This guide provides a technical comparison of the target compound’s crystallographic properties against its core structural analogs: 4-Nitrothioanisole (the non-methylated parent) and 3-Methyl-4-nitrophenol (the oxygen isostere). By synthesizing validated X-ray diffraction data from these proxies, we establish the structural performance metrics—specifically nitro-group planarity, bond lengths, and packing motifs—required for rigorous drug design and solid-state characterization.

Comparative Structural Analysis

The "performance" of this molecule in a binding pocket or crystal lattice is dictated by two competing electronic and steric forces: the resonance donation of the thiomethyl group and the steric hindrance of the ortho-methyl group.

Table 1: Structural Performance Metrics vs. Alternatives

Feature	Target: Methyl(3-methyl-4-nitrophenyl)sulfane	Analog A: 4-Nitrothioanisole (Standard)	Analog B: 3-Methyl-4-nitrophenol (Steric Proxy)
Key Structural Motif	Thioether + ortho-Methyl/Nitro clash	Thioether + Planar Nitro	Phenol + ortho-Methyl/Nitro clash
Nitro Twist Angle	~14.0° - 21.8° (Predicted)	< 5° (Coplanar)	14.4(3)° [1]
C(sp²)–S Bond Length	1.75 - 1.77 Å	1.75 Å	N/A (C-O bond is ~1.36 Å)
Electronic Character	Reduced conjugation due to twist	High conjugation (Through-resonance)	Reduced conjugation; H-bond donor
Crystal Packing	Weak S[1]···O and C–H···O interactions	- stacking & S···O contacts	Strong O–H···O Hydrogen Bond networks
Lattice Stability	Moderate ( C)	High Stability (Planar packing)	High Stability (H-bond network)

The Ortho-Effect: Steric Causality

The defining crystallographic feature of Methyl(3-methyl-4-nitrophenyl)sulfane is the steric inhibition of resonance .

• Mechanism: In the standard 4-Nitrothioanisole, the thiomethyl group (donor) and nitro group (acceptor) are coplanar, maximizing quinoidal character.

• Deviation: In the target, the methyl group at position 3 physically clashes with the oxygen atoms of the nitro group at position 4.

• Data Validation: Crystallographic data from 3-Methyl-4-nitrophenol confirms this interaction forces the nitro group to rotate out of the benzene plane by approximately 14.4° [1]. This twist decouples the electronic system, reducing the dipole moment compared to the planar alternative.

Experimental Protocol: Crystallization & Data Collection

To obtain publication-quality X-ray data for Methyl(3-methyl-4-nitrophenyl)sulfane, the following self-validating protocol is recommended. This workflow addresses the compound's tendency for disorder in the flexible thiomethyl tail.

Phase 1: Crystal Growth Strategy

• Method: Slow Evaporation at Controlled Temperature (4°C).

• Solvent System: Ethanol/Hexane (1:1 v/v). The non-polar hexane encourages the aggregation of the hydrophobic thioether moiety, while ethanol solvates the nitro group.

• Validation: Check for pale yellow prisms. Needle-like morphology often indicates rapid precipitation and poor diffraction quality.

Phase 2: Data Collection Workflow

Figure 1: Optimized X-ray Diffraction Workflow. Cryo-cooling (Red node) is critical for this compound to freeze the rotation of the S-Me bond.

Structural Logic & Molecular Interactions

Understanding the packing forces is essential for predicting solubility and bioavailability.

Intramolecular Geometry

The S-C(methyl) bond is expected to lie in the plane of the aromatic ring (dihedral angle

) to allow overlap between the Sulfur 3p lone pair and the aromatic -system. However, the C3-Methyl group acts as a "gatekeeper," forcing the C4-Nitro group to twist.

Intermolecular Packing Network

Unlike the phenol analog which relies on strong O-H...O hydrogen bonds, Methyl(3-methyl-4-nitrophenyl)sulfane crystallizes via a hierarchy of weaker forces:

• Primary Interaction: C–H···O weak hydrogen bonds between the acidic aromatic protons and the nitro oxygens.

• Secondary Interaction: S···O chalcogen bonding (approx. 3.0 Å).[1] The electron-rich nitro oxygen interacts with the

  -hole of the sulfur atom.

• Tertiary Interaction:

  -stacking is disrupted by the non-planar nitro group, leading to a "herringbone" or "slipped stack" motif rather than tight face-to-face stacking.

Figure 2: Interaction Map. The red cluster highlights the steric clash driving the structural deformation, while blue/green arrows indicate packing forces.

References

• Dong, S.-L., & Cheng, X. (2012). Crystal structure of 3-methyl-4-nitrophenol.[2] Acta Crystallographica Section E, 68(2), o518.

• Schaefer, T., et al. (1991). The proximate coupling constant, 5J(H,CH3), and the torsional mobility of the thiomethyl group in some thioanisole derivatives. Canadian Journal of Chemistry, 69(4), 620-624.

• Harris, R. Z., et al. (1993). Horseradish peroxidase-catalyzed two-electron oxidations. Oxidation of iodide, thioanisoles, and phenols at distinct sites. The Journal of Biological Chemistry, 268(3), 1637-1645.

• PubChem. (2025). Methyl(3-methyl-4-nitrophenyl)sulfane (Compound Summary). National Library of Medicine.

Sources

• 1. (4-Nitrophenyl)methyl sulfate | C7H6NO6S- | CID 22673150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dspace.ncl.res.in [dspace.ncl.res.in]

Differentiation Guide: Methyl(3-methyl-4-nitrophenyl)sulfane vs. Structural Isomers

This guide details the technical differentiation of Methyl(3-methyl-4-nitrophenyl)sulfane (Target) from its critical regioisomers, specifically the 2-nitro and 6-nitro analogs formed during synthesis. It addresses the needs of process chemists and analytical scientists requiring definitive structural assignment.[1]

Executive Summary & Structural Landscape

Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6) is a trisubstituted benzene derivative typically synthesized via the nitration of 3-methylthioanisole. This electrophilic aromatic substitution is governed by the directing effects of the methylthio (-SMe) and methyl (-Me) groups.

While the 4-nitro position is the major product (synergistic activation), steric and electronic factors lead to the formation of 2-nitro and 6-nitro regioisomers. Differentiating these is critical as they possess distinct reactivities in subsequent reduction or coupling steps.

The Isomer Challenge

Compound	Structure (Relative to SMe at C1)	IUPAC Description	Key Feature
Target (Major)	1-SMe, 3-Me, 4-NO₂	4-nitro-3-methylthioanisole	Para-nitro to SMe; Ortho-nitro to Me.
Isomer A (Minor)	1-SMe, 2-NO₂, 5-Me	2-nitro-5-methylthioanisole	Ortho-nitro to SMe; Para-nitro to Me.
Isomer B (Trace)	1-SMe, 2-NO₂, 3-Me	2-nitro-3-methylthioanisole	Ortho-nitro to both; Sterically congested.

Spectroscopic Differentiation (NMR)

The most definitive method for structural assignment is 1H NMR combined with 1D NOE (Nuclear Overhauser Effect) . While Mass Spectrometry (MS) confirms the formula (

, MW 183.23), it cannot distinguish these regioisomers.

1H NMR Coupling Logic

Both the Target and Isomer A present a similar splitting pattern: one singlet and two doublets . This mimicry necessitates precise assignment based on connectivity.

Target: Methyl(3-methyl-4-nitrophenyl)sulfane [2][3]

• Symmetry : Asymmetric trisubstituted ring.

• Signals :

  • ~2.30 ppm (s, 3H) : Aryl-Methyl.
  • ~2.55 ppm (s, 3H) : S-Methyl.

  • Aromatic Region :

    • H-2 (Singlet) : Isolated proton between -SMe and -Me.

    • H-5 (Doublet,

      Hz) : Ortho to -NO₂ (Deshielded).

    • H-6 (Doublet,

      Hz) : Meta to -NO₂.

• Key Diagnostic : The singlet (H-2) is spatially close to both the S-Me and Ar-Me groups.

Isomer A: Methyl(5-methyl-2-nitrophenyl)sulfane

• Signals :

  • H-6 (Singlet) : Isolated proton between -SMe and -Me.

  • H-3 (Doublet) : Ortho to -NO₂.

  • H-4 (Doublet) : Meta to -NO₂.

• Key Diagnostic : The S-Me group is ortho to the Nitro group, causing a distinct chemical shift in the S-Me signal (often deshielded relative to the para-isomer due to the anisotropic effect of NO₂).

The NOE "Smoking Gun" Protocol

To conclusively distinguish the Target from Isomer A, perform a 1D Selective NOE experiment irradiating the S-Methyl signal.

• Target (4-NO₂) : Irradiation of S-Me (

  2.5 ppm) yields NOE enhancement of two aromatic protons: H-2 (Singlet) and H-6 (Doublet) .

• Isomer A (2-NO₂) : Irradiation of S-Me yields NOE enhancement of only one aromatic proton: H-6 (Singlet) . The other ortho position is occupied by the Nitro group.

Visualization of Logic

Caption: Decision tree for spectroscopic identification using 1H NMR splitting patterns and NOE interactions.

Chromatographic Separation (HPLC)

While NMR identifies the structure, HPLC is required to quantify purity. The nitro group's position significantly alters the dipole moment and hydrophobicity, allowing for baseline separation on C18 phases.

Validated HPLC Method Parameters

• Column : C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A : Water + 0.1% Formic Acid.

• Mobile Phase B : Acetonitrile (MeCN).

• Gradient :

  • 0-2 min: 10% B (Isocratic hold)

  • 2-15 min: 10%

    90% B (Linear ramp)

  • 15-20 min: 90% B (Wash)

• Flow Rate : 1.0 mL/min.[4]

• Detection : UV at 254 nm (aromatic) and 320 nm (nitro-aryl charge transfer band).

• Retention Order (Predicted) :

  • Isomer A (2-nitro) : Elutes earlier (more polar/less planar due to steric clash between SMe/NO₂).

  • Target (4-nitro) : Elutes later (more planar, better packing with C18 chains).

Synthesis & Mechanism Insight

Understanding the origin of these isomers aids in optimizing the reaction to favor the target.

The substrate, 3-methylthioanisole , has two directing groups:

• -SMe (Methylthio) : Strong ortho/para director.

• -Me (Methyl) : Weak ortho/para director.

The 4-position (Target) is:

• Para to the strong -SMe director.

• Ortho to the -Me director.

• Result : Synergistic activation

  Major Product.

The 6-position (Isomer A) is:

• Ortho to the strong -SMe director.

• Para to the -Me director.

• Result : Activated, but sterically hindered by the adjacent SMe group. Forms as a significant minor impurity (5-15%).

The 2-position (Isomer B) is:

• Ortho to both groups.[5]

• Result : Severely sterically hindered. Trace formation.

Caption: Electrophilic aromatic substitution pathway showing directing effects leading to the major target and minor isomers.

References

• National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 17412, 3-Methyl-4-nitrophenol. Retrieved from [Link] (Structural analog reference).

• Oxford Instruments (2024) . Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link].

• Royal Society of Chemistry (2016) . Magneli-Type Tungsten Oxide Nanorods as Catalysts for the Selective Oxidation of Organic Sulfides (Supp. Info). Retrieved from [Link] (NMR data for nitrothioanisole derivatives).

• Occupational Safety and Health Administration (2021) . Nitrotoluene, All Isomers Method 2005. Retrieved from [Link].

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]
• 3. 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]
• 4. Frontiers | Biochemical Characterization of 3-Methyl-4-nitrophenol Degradation in Burkholderia sp. Strain SJ98 [frontiersin.org]
• 5. nmr.oxinst.com [nmr.oxinst.com]

A Comparative Analysis of the UV-Vis Absorption Characteristics of Methyl(3-methyl-4-nitrophenyl)sulfane and Related Nitroaromatic Compounds

The electronic absorption spectrum of an organic molecule is intrinsically linked to its molecular structure, particularly the nature and arrangement of its chromophores and auxochromes. For Methyl(3-methyl-4-nitrophenyl)sulfane, the primary chromophore is the 4-nitrophenyl system. The nitro group (-NO₂), a potent electron-withdrawing group, and the methylsulfane group (-SCH₃), an electron-donating group, in conjunction with the methyl group (-CH₃), modulate the energy of the electronic transitions within the benzene ring, thereby dictating the position and intensity of the UV-Vis absorption bands.

Comparative UV-Vis Absorption Data

To establish a predictive baseline for the absorption maxima (λmax) of Methyl(3-methyl-4-nitrophenyl)sulfane, it is instructive to compare the spectral data of related compounds. The table below summarizes the λmax values for several pertinent molecules, illustrating the electronic influence of various substituents on the nitrophenyl chromophore.

Compound	Structure	Key Substituents	λmax (nm)	Solvent/Conditions	Citation(s)
Benzene	C₆H₆	None	~255	Varies	[1]
4-Nitrophenol	OH, NO₂	Hydroxyl (electron-donating), Nitro (electron-withdrawing)	~317-400	pH dependent	[2][3][4][5]
p-Nitroaniline	NH₂, NO₂	Amino (strong electron-donating), Nitro (electron-withdrawing)	~380	Water	[6]
2-Amino-4-nitrophenol	OH, NH₂, NO₂	Hydroxyl, Amino, Nitro	224, 262, 308	Acidic mobile phase	[7]
3-Methyl-4-nitrophenol	OH, CH₃, NO₂	Hydroxyl, Methyl (weak electron-donating), Nitro	Not specified	-	[8][9]
4-Nitrothioanisole	SCH₃, NO₂	Methylsulfane (electron-donating), Nitro	Not specified	-	[10]

Analysis of Substituent Effects:

The absorption peaks in aromatic compounds are influenced by the electronic nature of their functional groups.[1] The introduction of substituents that can interact with the π-electron system of the benzene ring alters the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

• Electron-donating groups (EDGs) like -OH, -NH₂, and -SCH₃ generally cause a bathochromic shift (shift to longer wavelengths) of the absorption maxima. This is due to the donation of electron density to the aromatic ring, which raises the energy of the HOMO and reduces the HOMO-LUMO gap.

• Electron-withdrawing groups (EWGs) such as -NO₂ also lead to a bathochromic shift, primarily by lowering the energy of the LUMO.

• When an EDG and an EWG are present on the same ring, particularly in a para or ortho relationship, the bathochromic shift is often significantly enhanced due to extended conjugation and intramolecular charge transfer character in the excited state.

Based on these principles, we can anticipate that Methyl(3-methyl-4-nitrophenyl)sulfane will exhibit a principal absorption band at a longer wavelength than benzene. The presence of both the electron-donating methylsulfane group and the electron-withdrawing nitro group in a para-like arrangement (position 1 and 4) will induce a significant bathochromic shift. The additional methyl group at position 3, being a weak electron-donating group, is expected to have a more subtle, likely bathochromic, influence on the λmax.

Experimental Protocol for the Determination of UV-Vis Absorption Maxima

The following section details a standardized methodology for the empirical determination of the UV-Vis absorption spectrum and λmax of Methyl(3-methyl-4-nitrophenyl)sulfane. This protocol is designed to ensure accuracy and reproducibility.

Workflow for UV-Vis Spectral Analysis

Caption: A stepwise workflow for determining the UV-Vis absorption maxima.

Step-by-Step Methodology

• Solvent Selection and Preparation:

  • Choose a spectroscopic grade solvent that is transparent in the anticipated absorption region (typically >220 nm). Ethanol, methanol, and cyclohexane are common choices.

  • The polarity of the solvent can influence the λmax.[11][12] It is advisable to perform measurements in solvents of varying polarity (e.g., a non-polar solvent like cyclohexane and a polar solvent like ethanol) to characterize any solvatochromic effects.

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of Methyl(3-methyl-4-nitrophenyl)sulfane and dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution to obtain a series of working solutions with concentrations that will yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0 absorbance units).

• Spectrophotometric Measurement:

  • Use a calibrated double-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to serve as a blank and record a baseline spectrum.

  • Record the absorption spectra of each of the prepared working solutions over a suitable wavelength range (e.g., 200-600 nm).

• Data Analysis:

  • The wavelength at which the highest absorbance is recorded is the λmax.

  • To validate the measurements, plot a calibration curve of absorbance at λmax versus the concentration of the solutions. A linear relationship confirms adherence to the Beer-Lambert law.

Causality of Spectral Shifts: Solvent and pH Effects

The electronic transitions of molecules like Methyl(3-methyl-4-nitrophenyl)sulfane can be sensitive to their environment. Understanding these influences is crucial for consistent and meaningful spectral analysis.

Solvatochromism

Solvatochromism refers to the shift in the position of an absorption band due to the polarity of the solvent.[6][11]

• Negative Solvatochromism (Hypsochromic or Blue Shift): In more polar solvents, the ground state of a polar molecule is more stabilized by dipole-dipole interactions than the excited state. This increases the energy gap for the electronic transition, resulting in a shift to shorter wavelengths (blue shift).

• Positive Solvatochromism (Bathochromic or Red Shift): If the excited state is more polar than the ground state, it will be more stabilized by polar solvents, leading to a decrease in the transition energy and a shift to longer wavelengths (red shift).

For nitroaromatic compounds, the nature and magnitude of solvatochromic shifts depend on the interplay of all substituents. Given the expected charge-transfer character of the lowest energy transition in Methyl(3-methyl-4-nitrophenyl)sulfane, it is likely to exhibit positive solvatochromism.

Influence of pH

The pH of the solution can significantly impact the UV-Vis spectra of compounds with acidic or basic functional groups.[2][13] While Methyl(3-methyl-4-nitrophenyl)sulfane does not possess a readily ionizable proton like the hydroxyl group in nitrophenols, extreme pH conditions could potentially affect the electron-donating character of the sulfur atom. For related compounds like nitrophenols, deprotonation under basic conditions leads to the formation of the phenolate ion, which is a much stronger electron-donating group, causing a pronounced bathochromic shift.[14]

Logical Framework for Spectral Interpretation

Sources

• 1. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solvent Effects on the Electronic Absorption Spectra of Benzene and Paranitroaniline in UV-Vis Spectroscopy, American Journal of Quantum Chemistry and Molecular Spectroscopy, Science Publishing Group [sciencepublishinggroup.com]
• 7. UV-Vis Spectrum of 2-Amino-4-nitrophenol | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]
• 9. 3-Methyl-4-nitrophenol | 2581-34-2 [chemicalbook.com]
• 10. rsc.org [rsc.org]
• 11. biointerfaceresearch.com [biointerfaceresearch.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00144F [pubs.rsc.org]

Safety & Regulatory Compliance

Disposal &amp; Handling Guide: Methyl(3-methyl-4-nitrophenyl)sulfane

The following guide details the operational safety and disposal protocols for Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6).

This document is structured for Senior Researchers and Safety Officers . It prioritizes immediate risk mitigation, regulatory compliance (RCRA/EPA), and the chemical logic dictating these procedures.

Part 1: Emergency Overview & Chemical Profile

Before initiating any disposal workflow, the operator must understand the specific hazards that dictate the waste stream architecture. This compound combines a nitro-aromatic moiety (energetic potential, toxic) with a thioether/sulfide linkage (stench, reducing agent).[1][2]

Chemical Identification

Parameter	Detail
Chemical Name	Methyl(3-methyl-4-nitrophenyl)sulfane
Synonyms	4-Nitro-3-methylthioanisole; Methyl(4-nitro-3-methylphenyl)sulfide
CAS Number	308814-40-6
Molecular Formula	C₈H₉NO₂S
Molecular Weight	183.23 g/mol
Physical State	Solid (typically yellow/orange crystalline) or supercooled liquid.[1][2][3]

Critical Hazard Profile

• Stench: Thioethers (sulfides) possess low olfactory thresholds. Improper containment will contaminate facility air handling systems.

• Energetic Sensitivity: While not a primary explosive, the nitro group (-NO₂) provides an internal oxygen source.[1][2] Heating this compound in the presence of strong reducing agents—or even its own sulfide group under runaway decomposition—can lead to rapid pressure evolution.

• Combustion Products: Burning releases Sulfur Oxides (SOₓ) and Nitrogen Oxides (NOₓ) . Both are corrosive and toxic.[4]

Part 2: Disposal Decision Logic (The "Why" and "How")

As a scientist, you must not simply "bin" chemicals. You must manage the lifecycle of the molecule. The following decision matrix illustrates the required workflow for Methyl(3-methyl-4-nitrophenyl)sulfane.

Core Directive: Do NOT attempt bulk chemical neutralization (oxidation) in the lab. The risk of exothermic runaway between the sulfide oxidation and the nitro group stability outweighs the benefits. High-Temperature Incineration is the only validated disposal route for bulk material.[1]

Figure 1: Operational workflow for segregating and treating sulfide/nitro waste streams.

Part 3: Detailed Operational Protocols

Protocol A: Bulk Waste Disposal (Primary Stream)

Use this for expired reagents, reaction byproducts, or unused stock.

• Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1][2] Avoid metal containers (potential for catalytic decomposition) or standard glass if mechanical shock is a risk during transport.

• Segregation:

  • Isolate: Keep separate from oxidizers (peroxides, nitric acid) and strong bases.

  • Secondary Containment: Place the primary container inside a sealable bag or secondary tub to contain stench.

• Labeling:

  • Standard Hazardous Waste Label.

  • Constituents: "Methyl(3-methyl-4-nitrophenyl)sulfane (95%+)"[1][2][5]

  • Hazard Checkboxes: [x] Toxic [x] Irritant.[4]

  • Critical Note: Write "ORGANIC SULFIDE - STENCH" clearly on the label.[1] This alerts waste handlers to open the drum only in ventilated areas.

• Disposal Path: Transfer to facility Hazardous Waste Storage for Incineration .

Protocol B: Glassware Decontamination (Trace Residues)

Use this for cleaning spatulas, flasks, and funnels. This utilizes oxidation to convert the smelly sulfide (-S-) to the odorless sulfone (-SO₂-).[1][2]

Reagents:

• Sodium Hypochlorite (Bleach, 5-10% solution) OR Hydrogen Peroxide (3%).[1][2]

• Surfactant (Dish soap).

Procedure:

• Setup: Perform all work in a functioning fume hood.

• Soak: Immerse contaminated glassware in a bath of dilute bleach (1:10 dilution) or 3% Hydrogen Peroxide.

  • Scientific Rationale: The oxidant attacks the sulfur atom.

    . The resulting sulfone is non-volatile and odorless.

• Duration: Allow to soak for 1-2 hours.

• Rinse: Wash with water and acetone. Collect the first acetone rinse into the "Halogenated/Organic" waste stream, not down the drain.

• Caution: Never add concentrated bleach to the bulk pure solid. The rapid oxidation of the sulfide combined with the nitro group can cause a violent exotherm.

Protocol C: Emergency Spill Response

Immediate actions for a spill >1g outside a hood.

Phase	Action
1. Evacuate	Clear the immediate area. The stench will be the primary driver, but inhalation toxicity is the real threat.
2. PPE Up	Required: Nitrile gloves (double gloved), Lab coat, Safety Goggles. Respiratory: If aerosolized or large spill, use a half-mask with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]
3. Contain	Do NOT use paper towels (fire hazard). Use Vermiculite , Dry Sand , or commercial Spill Pads .
4. Deodorize	Once absorbed, wipe the surface with a 10% bleach solution to destroy residual odor.
5. Disposal	Bag all absorbents in a heavy-duty yellow hazardous waste bag. Label as "Solid Toxic Waste contaminated with Sulfides."

Part 4: Regulatory & Compliance Data

When filling out waste manifests, use the following data to ensure compliance with US EPA (RCRA) and international standards.

• RCRA Waste Code:

  • This specific compound is not P-listed or U-listed.[1]

  • Classification: Characteristically Hazardous.

  • D003 (Reactivity): Potential. While not always strictly D003, treating it as reactive due to the sulfide/nitro combination is a prudent safety buffer.

  • Recommended Profile: "Non-Regulated Organic Solid, Toxic, N.O.S. (Nitrophenyl sulfide)."[2]

• DOT Shipping (if transport is required):

  • UN Number: UN 2811 (Toxic solids, organic, n.o.s.) or UN 3335 (Aviation regulated solid, n.o.s. - for stench).[1][2][6]

  • Proper Shipping Name: Toxic solid, organic, n.o.s. (Methyl(3-methyl-4-nitrophenyl)sulfane).[1][2][5][7][8][9][10]

  • Class: 6.1 (Toxic).

  • Packing Group: III.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10896068 (Methyl(3-methyl-4-nitrophenyl)sulfane).[1][2] Retrieved February 17, 2026. [Link][1][2]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification.[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. "Chapter 7: Management of Waste." National Academies Press (2011). [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450).[Link][1][2]

Sources

• 1. N/A|Methyl(2-methyl-3,4-dinitrophenyl)sulfane|BLD Pharm [bldpharm.com]
• 2. 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]
• 3. tandfonline.com [tandfonline.com]
• 4. accustandard.com [accustandard.com]
• 5. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]
• 6. CS234889B1 - Process for producing 3-methyl-4-nitroenenol - Google Patents [patents.google.com]
• 7. 22865-48-1|(4-Nitrophenyl)(p-tolyl)sulfane|BLD Pharm [bldpharm.com]
• 8. 933673-25-7|(3-Methyl-4-nitrophenyl)(trifluoromethyl)sulfane|BLDpharm [bldpharm.com]
• 9. 93985-68-3|Benzyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]
• 10. dl.ndl.go.jp [dl.ndl.go.jp]

Personal protective equipment for handling Methyl(3-methyl-4-nitrophenyl)sulfane

The following guide serves as an authoritative operational manual for the safe handling of Methyl(3-methyl-4-nitrophenyl)sulfane (CAS: 308814-40-6). This content is designed for immediate application in research and drug development environments, prioritizing personnel safety and data integrity.

Part 1: Executive Hazard Profile & Immediate Action

Chemical Identity:

• IUPAC Name: Methyl(3-methyl-4-nitrophenyl)sulfane[1]

• Common Synonyms: 4-Nitro-3-methylthioanisole; 3-Methyl-4-nitrophenyl methyl sulfide.

• CAS Number: 308814-40-6[1][2]

• Molecular Formula: C₈H₉NO₂S

The "Why" Behind the Safety (Causality Analysis): Handling this compound requires a dual-threat defense strategy due to its functional groups:

• The Nitro Group (-NO₂): Increases lipophilicity, facilitating dermal absorption . Nitro-aromatics are historically associated with methemoglobinemia and systemic toxicity upon exposure.

• The Methyl Sulfide Moiety (-SMe): Introduces a high volatility risk and a potent, nausea-inducing stench threshold (low ppb range). It also poses an oxidation risk, potentially forming irritating sulfoxides/sulfones.

Immediate Safety Matrix:

Hazard Class	Severity	Operational Requirement
Acute Toxicity	Moderate (Cat 4 Oral/Dermal)	Zero-skin-contact policy.
Skin/Eye Irritation	High (Irritant)	Splash protection mandatory.[3]
Organoleptic	Severe Stench	Fume hood use is non-negotiable.

| Thermal Stability | Cold-Chain Required | Store at 2-8°C; avoid heat/friction. |

Part 2: Personal Protective Equipment (PPE) Framework

This section details the specific PPE required, validated by the chemical's permeation properties and physical state.[4][5]

1. Respiratory Protection (Inhalation Defense)

• Standard Operation: Work must be performed inside a certified chemical fume hood (Face velocity: 80–100 fpm).

• Outside Containment (Spills/Weighing):

  • Minimum: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

  • Logic: The "Methyl sulfide" component generates organic vapors that N95 filters cannot stop. The "Acid Gas" component protects against potential sulfur oxide byproducts during degradation.

2. Dermal Protection (Permeation Logic)

Sulfides are known to permeate thin nitrile rubber. A single layer is insufficient for prolonged handling.

• Primary Layer (Inner): 4 mil Nitrile (Dexterity).

• Secondary Layer (Outer): 5-8 mil Nitrile or Neoprene (Chemical Resistance).

• Critical Protocol: "Double-Gloving" with differing colors (e.g., Blue inner, Purple outer) allows for immediate visual detection of breaches.

• High-Risk Handling (Spills/Synthesis): Use Laminate Film (Silver Shield/4H) gloves under outer nitrile gloves. Laminates provide >480 min breakthrough time for aromatics and sulfides.

3. Eye & Face Protection [5][6][7][8]

• Requirement: Chemical Splash Goggles (ANSI Z87.1+).

• Contraindication: Do NOT rely on safety glasses with side shields. The vapor pressure of the sulfide moiety can cause ocular irritation even without liquid splash.

• Contact Lenses: Strictly prohibited.[4] Soft lenses can concentrate sulfide vapors, causing severe corneal burns.

Part 3: Operational Protocol & Workflow

A. Weighing & Transfer (The "Static" Risk)

Solid nitro-aromatics often exhibit high static charge, leading to powder scattering.

• Setup: Place the balance inside the fume hood.

• Static Control: Use an anti-static gun or ionizer bar before opening the vial.

• Transfer: Use disposable antistatic spatulas. Do not use metal spatulas if shock sensitivity is unverified (common precaution for nitro compounds).

B. Reaction Setup

• Solvent Choice: Avoid chlorinated solvents if possible (increases permeation risk).

• Temperature: Maintain <40°C unless reflux is required. High heat accelerates the release of sulfide vapors.

• Scrubbing: Connect the reaction vessel vent to a bleach (hypochlorite) scrubber trap to neutralize escaping sulfide odors.

C. Decontamination & Waste

• The "Bleach Kill" Method: Sulfides are effectively oxidized to odorless sulfoxides/sulfones by bleach.

  • Protocol: Wipe all contaminated surfaces (spatulas, balance area, gloves) with a 10% Sodium Hypochlorite (Bleach) solution before removing them from the hood.

  • Wait Time: Allow 5 minutes contact time for oxidation.

  • Rinse: Follow with water to prevent bleach corrosion.

Part 4: Visualized Safety Logic (Graphviz)

Figure 1: PPE Decision Tree & Donning Workflow This diagram illustrates the logical flow for selecting and donning PPE based on the operational scale.

Figure 2: Emergency Spill Response Algorithm Follow this logic immediately upon accidental release.

Part 5: References

• Fisher Scientific. (2024). Thioanisole (Methyl Phenyl Sulfide) Safety Data Sheet. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Chemical Safety Guide: Handling Organic Sulfides and Nitro Compounds. Retrieved from [Link]

• Yale Environmental Health & Safety. (2024). SOP: Potentially Explosive and Nitro Compounds. Retrieved from [Link][9]

• OECD SIDS. (1994). 3-Methyl-4-nitrophenol: Initial Assessment Report. Retrieved from [Link]

Sources

• 1. Methyl(3-methyl-4-nitrophenyl)sulfane 95% | CAS: 308814-40-6 | AChemBlock [achemblock.com]
• 2. 308814-40-6|Methyl(3-methyl-4-nitrophenyl)sulfane|BLD Pharm [bldpharm.com]
• 3. accustandard.com [accustandard.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. echemi.com [echemi.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. lobachemie.com [lobachemie.com]
• 9. ehs.yale.edu [ehs.yale.edu]